1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Core Science & Biosynthesis

Whitepaper: Structural Dynamics, Synthesis, and Applications of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Core Structural Analysis & Chemical Logic

In the realm of heterocyclic chemistry and rational drug design, 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde represents a highly versatile, bifunctional building block. Its architecture is defined by three distinct chemical domains:

• The Pyrrole Core: An electron-rich aromatic system that serves as a rigid scaffold.

• The C2-Carbaldehyde Group: A highly electrophilic center primed for nucleophilic attack (e.g., Schiff base formation, Knoevenagel condensations).

• The N1-Tethered 3-Aminopropyl Chain: A flexible, nucleophilic primary amine.

This inherent bifunctionality (an electrophile and a nucleophile within the same molecule) makes it an exceptional precursor for macrocyclization, the synthesis of programmable DNA-binding polyamides[1], and the construction of complex fused heterocycles such as pyrrolo[1,2-a]pyrazines[2]. However, this same bifunctionality introduces significant synthetic challenges, primarily the risk of uncontrolled auto-condensation.

Experimental Methodology: A Self-Validating Synthetic Protocol

Direct alkylation of pyrrole-2-carboxaldehyde with an unprotected amine (like 3-bromopropylamine) is thermodynamically disfavored. The free amine will rapidly undergo intermolecular Schiff base condensation with the highly reactive C2-aldehyde, leading to intractable oligomeric mixtures.

To circumvent this, we must employ a protecting group strategy . The following protocol utilizes an N-Boc protected alkylating agent, ensuring that the nucleophilic amine remains masked until the final, controlled deprotection step[3][4].

Step-by-Step Workflow: N-Alkylation and Controlled Deprotection

Phase 1: N-Alkylation of the Pyrrole Core

• Preparation: Dissolve 1.0 equivalent (eq) of pyrrole-2-carboxaldehyde in anhydrous N,N-Dimethylformamide (DMF) under an inert nitrogen atmosphere.

• Deprotonation: Add 1.5 eq of anhydrous Potassium Carbonate ( K2​CO3​ ).

  • Causality: While Sodium Hydride (NaH) is a common choice for N-alkylation, K2​CO3​ provides a milder basic environment. It is perfectly sufficient to deprotonate the pyrrole nitrogen ( pKa​≈16.5 ) without triggering unwanted aldol-type side reactions at the aldehyde center[3].

• Alkylation: Introduce 1.2 eq of N-Boc-3-bromopropylamine dropwise to the suspension.

• Reaction: Heat the mixture to 60°C for 12 hours.

  • Self-Validation: Monitor via Thin Layer Chromatography (TLC) using Hexane:EtOAc (3:1). The disappearance of the starting material ( Rf​≈0.3 ) and the emergence of a new, less polar spot ( Rf​≈0.5 ) confirms successful alkylation.

• Workup: Quench with distilled water, extract with EtOAc, wash extensively with brine (to remove DMF), dry over Na2​SO4​ , and concentrate in vacuo.

Phase 2: Boc-Deprotection

• Preparation: Dissolve the purified intermediate in anhydrous Dichloromethane (DCM) and cool to 0°C in an ice bath.

• Acidic Cleavage: Slowly add 10 eq of Trifluoroacetic acid (TFA).

  • Causality: Conducting this step at 0°C is critical. The low temperature kinetically traps the liberated primary amine, preventing it from immediately attacking the adjacent aldehyde group and causing premature cyclization.

• Reaction: Stir for 2 hours.

  • Self-Validation: Analyze an aliquot via crude 1H -NMR. The complete disappearance of the intense Boc singlet at ∼1.4 ppm validates total deprotection.

• Isolation: Carefully neutralize with cold, saturated NaHCO3​ at 0°C, extract with DCM, and concentrate.

  • Critical Insight: The resulting free base, 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, is highly reactive. It must be used immediately in subsequent coupling reactions or precipitated and stored as an HCl salt at -20°C to prevent auto-condensation.

Quantitative Data: Physicochemical & Spectral Benchmarks

To ensure the trustworthiness of the synthesized compound, researchers must validate the structural integrity of both the aldehyde and the newly introduced aminopropyl chain. The following table summarizes the diagnostic spectral data expected for the pure free base.

Property / Spectral Feature	Value / Description	Diagnostic Significance
Molecular Formula	C8​H12​N2​O	Fundamental composition
Molecular Weight	152.19 g/mol	Mass spectrometry target (M+H: 153.2)
1H -NMR (Aldehyde -CHO)	∼9.5 ppm (s, 1H)	Confirms the formyl group remains intact and unreacted
1H -NMR (Pyrrole Core)	6.2−7.0 ppm (m, 3H)	Validates the integrity of the aromatic ring
1H -NMR (N- CH2​ )	∼4.3 ppm (t, 2H)	Downfield shift confirms successful N-alkylation
IR Spectroscopy (C=O)	∼1650−1670 cm−1	Indicates a conjugated aldehyde carbonyl
IR Spectroscopy (N-H)	∼3300−3400 cm−1	Confirms the presence of the primary amine

Applications in Advanced Drug Development

The strategic value of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde lies in its ability to act as a linchpin in complex molecular architectures:

• DNA Minor Groove Binders: In the synthesis of Pyrrole-Imidazole (Py-Im) polyamides, the 3-aminopropyl linker allows for orthogonal functionalization. This modification significantly enhances the water solubility and cellular uptake of the polyamides compared to traditional N-methylated analogs, making them highly effective agents for targeting specific DNA sequences like 5'-ACGCGT-3'[1].

• Annulative Functionalization: The spatial proximity of the nucleophilic amine and the electrophilic aldehyde enables tandem cyclization reactions. When reacted with specific alkynes or enones, this building block facilitates the one-pot synthesis of fused heterocycles (e.g., pyrrolo[1,2-a]pyrazines and diazepines), which are privileged scaffolds in the development of neuroactive and anti-cancer therapeutics[2].

Visualizations of Workflows and Reactivity

Diagram 1: Synthetic Workflow

The following diagram maps the controlled, step-by-step synthesis of the compound, highlighting the critical protection/deprotection strategy.

Caption: Step-by-step synthetic workflow for 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Diagram 2: Divergent Reactivity Pathways

This diagram illustrates how the bifunctional nature of the molecule is exploited in drug discovery.

Caption: Divergent reactivity pathways of the bifunctional pyrrole building block.

References

• Organic & Biomolecular Chemistry. Isothiourea-catalysed enantioselective pyrrolizine synthesis: synthetic and computational studies. Royal Society of Chemistry (RSC). DOI: 10.1039/C6OB01557C. URL:[Link]

• Academia.edu / Bioorganic & Medicinal Chemistry. Synthesis and DNA binding properties of 1-(3-aminopropyl)-imidazole-containing triamide f-Im∗PyIm. URL: [Link]

• ResearchGate. Recent advances in the synthesis of N-fused heterocycles from N-aroylmethylpyrrole-2-carboxaldehyde derivatives via annulative functionalization strategies. URL: [Link]

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An In-Depth Technical Guide to the Physical and Chemical Properties of N-Substituted Pyrrole Aldehydes

This guide offers a comprehensive exploration of N-substituted pyrrole aldehydes, essential heterocyclic building blocks in modern chemical science. These compounds serve as pivotal intermediates and core structural motifs in a multitude of applications, from blockbuster pharmaceuticals to advanced functional materials.[1][2] For researchers, medicinal chemists, and materials scientists, a deep, functional understanding of their properties is not merely academic—it is fundamental to innovation. This document moves beyond a simple recitation of facts to provide field-proven insights into the causal relationships between structure, properties, and reactivity, ensuring that the knowledge conveyed is both actionable and reliable.

The Structural and Electronic Landscape

The pyrrole ring is a five-membered, electron-rich aromatic system where the nitrogen atom's lone pair of electrons is delocalized across the ring.[1] This inherent electron richness dictates much of its chemistry. When an aldehyde (formyl) group is introduced, typically at the C2 or C3 position, its reactivity becomes intrinsically linked to the electronic character of the pyrrole ring.

The critical modulator of this system is the substituent at the N-1 position. The nature of this group—whether it donates or withdraws electron density—profoundly influences the physicochemical properties of the entire molecule.

• Electron-Donating Groups (EDGs): Alkyl groups, for example, increase the electron density of the pyrrole ring. This, in turn, enhances the electron-donating character of the ring towards the aldehyde, making the carbonyl carbon less electrophilic.[1]

• Electron-Withdrawing Groups (EWGs): Aryl or sulfonyl groups decrease the ring's electron density. Consequently, the carbonyl carbon of the aldehyde becomes more electrophilic and thus more susceptible to nucleophilic attack.[1][3]

Understanding this electronic interplay is the cornerstone of designing synthetic routes and predicting the behavior of these molecules in complex chemical environments.

Logical Relationship: N-Substituent Effect on Aldehyde Reactivity

Caption: Influence of N-1 substituents on aldehyde reactivity.

Core Physical Properties

The physical properties of N-substituted pyrrole aldehydes are dictated by the interplay of the polar aldehyde group, the aromatic pyrrole core, and the nature of the N-substituent. These properties are critical for decisions related to solvent selection, purification methods, and formulation.

Solubility and Appearance

Unsubstituted pyrrole is a colorless volatile liquid that darkens upon exposure to air.[4][5] N-substituted pyrrole aldehydes are typically crystalline solids or high-boiling oils, with their appearance and solubility being highly dependent on the N-substituent. For instance, simple N-alkyl derivatives are often sparingly soluble in water but soluble in common organic solvents like ethanol, ether, and chloroform.[6] As the size and polarity of the N-substituent change, so too will the solubility profile.

Spectroscopic Characterization

Spectroscopic analysis is the cornerstone of structural elucidation for these compounds.[7] Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide unambiguous fingerprints of their molecular structure.

Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum is the strong carbonyl (C=O) stretching vibration of the aldehyde, typically appearing in the range of 1660-1700 cm⁻¹. The exact position is sensitive to the electronic effects of the N-substituent. For NH-containing pyrroles, a characteristic N-H stretching band appears around 3300-3400 cm⁻¹.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are invaluable for confirming substitution patterns. The aldehyde proton gives a characteristic singlet far downfield, typically between δ 9.0 and 10.0 ppm. The chemical shifts of the pyrrole ring protons are highly sensitive to the electronic environment.[7][9]

Table 1: Representative Spectroscopic and Physical Data

Compound Name	N-Substituent	Melting Point (°C)	Aldehyde ¹H NMR (δ ppm)	Carbonyl ¹³C NMR (δ ppm)	IR (C=O, cm⁻¹)	Reference
1-Methylpyrrole-2-carboxaldehyde	-CH₃	N/A (Oil)	~9.5	~179.0	~1665	[10]
1-Phenylpyrrole-2-carboxaldehyde	-C₆H₅	43-45	~9.6	~180.0	~1660	[11]
Methyl 5-phenyl-1H-pyrrole-2-carboxylate	-H (with C5-phenyl)	198-199	N/A	161.7	1686	[8]
Ethyl 2,4-dimethyl-1H-pyrrole-3-carboxylate hydrazone	-H	N/A	N/A	161.0	N/A	[12]

*Note: Data for related pyrrole carbonyl compounds are included to illustrate trends in spectroscopic values.

Chemical Properties and Reactivity

The chemical reactivity of N-substituted pyrrole aldehydes is a duality: reactions involving the aldehyde group and electrophilic substitution on the pyrrole ring.

Reactions of the Aldehyde Group

The formyl group undergoes the full range of characteristic aldehyde reactions, including:

• Oxidation: Can be readily oxidized to the corresponding carboxylic acid using standard oxidizing agents.

• Reduction: Can be reduced to the primary alcohol (a pyrrole-2-carbinol) using reducing agents like sodium borohydride. These carbinols are often reactive intermediates themselves.[13]

• Condensation Reactions: The aldehyde is an excellent electrophile for condensation reactions with various nucleophiles, such as Knoevenagel, Wittig, and aldol-type reactions, providing a powerful route to extend carbon chains and build molecular complexity.[1]

Electrophilic Substitution on the Pyrrole Ring: The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is not only a key reaction of pyrroles but is also the most common and efficient method for their synthesis.[14][15] It involves the formylation of an electron-rich aromatic ring using the Vilsmeier reagent, which is generated in situ from N,N-dimethylformamide (DMF) and an activating agent like phosphorus oxychloride (POCl₃).[10][16]

The reaction proceeds via electrophilic aromatic substitution. For N-substituted pyrroles, the substitution typically occurs at the C2 (α) position, as the cationic intermediate is better stabilized.[3] However, the regioselectivity is a delicate balance of electronic and steric effects. Bulky N-substituents can sterically hinder attack at the C2 position, leading to an increased proportion of the C3 (β) formylated product.[11][17]

Experimental Protocol: Synthesis of 1-Methylpyrrole-2-carboxaldehyde via Vilsmeier-Haack Formylation

This protocol provides a robust, self-validating methodology for a scalable synthesis. The causality for each step is explained to ensure both safety and success.

Objective: To synthesize 1-methylpyrrole-2-carboxaldehyde from 1-methylpyrrole.

Core Principle: Electrophilic formylation of the electron-rich 1-methylpyrrole ring with the Vilsmeier reagent. The choice of POCl₃ as the activating agent is due to its high reactivity and commercial availability. Anhydrous conditions are critical as POCl₃ reacts violently with water.[10]

Materials and Equipment

• Reagents: 1-Methylpyrrole, Phosphorus oxychloride (POCl₃), N,N-Dimethylformamide (DMF, anhydrous), Dichloromethane (DCM, anhydrous), Saturated Sodium Bicarbonate (NaHCO₃) solution, Brine, Anhydrous Magnesium Sulfate (MgSO₄).

• Equipment: Three-necked round-bottom flask, dropping funnel, thermometer, magnetic stirrer with heating mantle, ice-water bath, rotary evaporator, separatory funnel.

Workflow Diagram: Vilsmeier-Haack Synthesis

Caption: Step-by-step workflow for the Vilsmeier-Haack formylation.

Step-by-Step Procedure

• Preparation of the Vilsmeier Reagent: In a dry, three-necked flask under an inert atmosphere (e.g., nitrogen), place anhydrous DMF (1.2 eq). Cool the flask to 0 °C using an ice-water bath.

  • Causality: Low temperature is essential to control the highly exothermic reaction between DMF and POCl₃, preventing runaway reactions and degradation.[10]

• Slowly add POCl₃ (1.1 eq) dropwise via a dropping funnel, ensuring the internal temperature remains between 0 and 10 °C. The mixture will become viscous and may solidify. Stir for 30-60 minutes at this temperature.[10]

  • Causality: Dropwise addition ensures steady heat dissipation. The formation of the viscous chloroiminium salt (Vilsmeier reagent) is the key electrophile.

• Formylation: In a separate flask, dissolve 1-methylpyrrole (1.0 eq) in anhydrous DCM.

• Add the solution of 1-methylpyrrole to the Vilsmeier reagent at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, gently heat the mixture to reflux (around 40 °C for DCM) for 1-3 hours.

  • Causality: Heating provides the necessary activation energy for the electrophilic attack of the pyrrole on the Vilsmeier reagent.

• Reaction Monitoring: Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) until completion is observed.

  • Self-Validation: TLC provides a real-time check on reaction progress, preventing premature or unnecessarily long reaction times which could lead to side products.

• Quenching and Work-up: Cool the reaction mixture back down to 0 °C. Very slowly and carefully, quench the reaction by adding crushed ice, followed by the slow addition of a saturated NaHCO₃ solution until the mixture is basic (pH > 8).

  • Causality: This step is highly exothermic and hydrolyzes the iminium intermediate to the final aldehyde while neutralizing acidic byproducts. Extreme caution is required.[10]

• Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Combine all organic layers and wash with water, then with brine. Dry the organic layer over anhydrous MgSO₄.

  • Causality: Washing removes residual DMF and inorganic salts. Drying removes residual water before solvent evaporation.

• Purification: Filter off the drying agent and remove the solvent using a rotary evaporator. Purify the crude product by vacuum distillation to yield pure 1-methylpyrrole-2-carboxaldehyde.[10]

  • Self-Validation: The final purity can be confirmed by NMR spectroscopy, comparing the resulting spectra to literature values.

Applications in Research and Development

The value of N-substituted pyrrole aldehydes lies in their versatility as synthetic intermediates. They are foundational to the synthesis of numerous high-value molecules:

• Drug Development: The pyrrole scaffold is a "privileged structure" in medicinal chemistry, appearing in blockbuster drugs like the cholesterol-lowering agent Atorvastatin and the anti-cancer drug Sunitinib.[18][19][20] The aldehyde functionality provides a synthetic handle for introducing diverse functional groups to modulate pharmacological activity and properties.[18] N-substituted pyrroles have also been identified as potential inhibitors of HIV-1 entry.[21]

• Materials Science: The tunable electronic properties of the pyrrole ring make these compounds and their derivatives useful in the development of conducting polymers, dyes, and sensors.[2][22][23]

Conclusion

N-substituted pyrrole aldehydes are a class of compounds whose importance is derived from the subtle yet powerful interplay between the N-substituent, the aromatic ring, and the aldehyde functionality. A thorough understanding of their physical properties allows for their effective handling and purification, while a mastery of their chemical reactivity unlocks pathways to vast new areas of chemical space. The protocols and principles outlined in this guide provide a reliable framework for researchers to confidently synthesize, characterize, and utilize these pivotal molecules in the pursuit of scientific advancement.

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• Regiocontrolled Synthesis of pyrrole-2-carboxaldehydes and 3-pyrrolin-2-ones From Pyrrole Weinreb Amides - PubMed. (URL: [Link])

• Pyrrole studies. Part XV. Vilsmeier–Haack formylation of 1-substituted pyrroles - Journal of the Chemical Society C - RSC Publishing - Rsc.org. (URL: [Link])

• Pyrrole reacts with excess para-(N,N-dimethylamino)benzaldehyde t... - Pearson. (URL: [Link]...)

• Catalytic, Enantioselective Cycloaddition of Pyrrole-2-methides with Aldehydes toward a Synthesis of 2,3-Dihydro-1H-pyrrolizin-3-ols - PMC. (URL: [Link])

• The Effect of 3-Substitution on the Structures of Pyrrole-2-carbaldehydes - IUCr Journals. (URL: [Link])

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• Synthesis and spectral analysis of N-substituted pyrrole salicylaldehyde derivatives-electropolymerization of a new nickel(II)-Schiff base complex derived from 6-[3′-N-pyrrolpropoxy]-2-hydroxyacetophenone and 1,2-diaminoethane - ResearchGate. (URL: [Link])

• N-substituted pyrrole derivatives as novel human immunodeficiency virus type 1 entry inhibitors that interfere with the gp41 six-helix bundle formation and block virus fusion - PubMed. (URL: [Link])

• Pyrrole chemistry. VI. Syntheses and electrophilic substitution reactions of some 3-substituted pyrroles - ResearchGate. (URL: [Link])

• Substituted pyrroles based on ketones: prospects of application and advances in synthesis. (URL: [Link])

• Effect of Structural Variation on Spectral, NLO Properties, and Biological Activity of Pyrrole Hydrazones - PMC. (URL: [Link])

• Synthesis and Characterisation of N-substituted Pyrrole Monomers and Polypyrrole Films - MURAL - Maynooth University Research Archive Library. (URL: [Link])

• Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas - MDPI. (URL: [Link])

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• Why does electrophilic substitution in pyrrole occurs at carbon 2? - Quora. (URL: [Link])

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• Advanced NMR techniques for structural characterization of heterocyclic structures - ESA-IPB. (URL: [Link])

• Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds - MDPI. (URL: [Link])

• Direct Synthesis of Highly Substituted Pyrroles and Dihydropyrroles Using Linear Selective Hydroacylation Reactions - PMC. (URL: [Link])

• Synthesis of substituted pyrroles from N-sulfonyl enamines - American Chemical Society. (URL: [Link])

• Synthesis, Reactivity and Properties of Pyrrole - Organic Chemistry PDF - EduRev. (URL: [Link])

• Detailed molecular structure (XRD), conformational search, spectroscopic characterization (IR, Raman, UV, fluorescence), quantum mechanical properties and bioactivity prediction of a pyrrole analogue - PMC. (URL: [Link])

• Facile Synthesis of NH-Free 5-(Hetero)Aryl-Pyrrole-2-Carboxylates by Catalytic C–H Borylation and Suzuki Coupling - MDPI. (URL: [Link])

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Solvation Dynamics and Experimental Profiling of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Executive Summary

In early-stage drug development and advanced organic synthesis, 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde serves as a highly versatile, bifunctional building block. Characterized by a delocalized pyrrole core flanked by a reactive carbaldehyde and a primary amine, this molecule is frequently utilized in the assembly of oligopyrrole macrocycles, Schiff base ligands, and targeted pharmaceutical intermediates[1]. However, its dual-functional nature introduces complex solvation dynamics. This whitepaper provides a comprehensive, first-principles analysis of its solubility profile across organic solvents, grounded in thermodynamic models and validated experimental protocols.

Structural Analysis and Predictive Solvation Mechanics

The solubility of a compound is dictated by the thermodynamic principle of "like dissolves like," which is mathematically formalized by [2]. HSP divides the total cohesive energy of a liquid into three distinct intermolecular forces: dispersion forces ( δD​ ), permanent dipole-dipole interactions ( δP​ ), and hydrogen bonding ( δH​ )[2].

Analyzing the topology of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde reveals three distinct solvation domains:

• The Pyrrole Core & Propyl Linker ( δD​ dominance): The aromatic heterocyclic ring and the aliphatic carbon chain provide moderate lipophilicity, driving solubility in moderately polar, halogenated, or esterified solvents via London dispersion forces.

• The 2-Carbaldehyde Group ( δP​ and δH​ acceptor): The highly electronegative oxygen atom creates a strong permanent dipole and acts as a potent hydrogen-bond acceptor, strongly favoring polar aprotic solvents.

• The 3-Aminopropyl Group ( δH​ donor/acceptor): The primary amine is both a hydrogen-bond donor and acceptor. This significantly elevates the molecule's overall δH​ parameter, driving high solubility in polar protic solvents.

Because the molecule possesses both strong hydrogen-bonding capabilities and a lipophilic core, it exhibits an amphiphilic solubility profile. It will dissolve readily in highly polar solvents but will struggle to overcome its own cohesive crystal lattice energy in purely non-polar aliphatic hydrocarbons.

Functional group contributions to the solvation mechanics in various organic solvents.

Quantitative Solubility Matrix

Based on the structural analysis and dielectric constants of standard organic solvents, the following table summarizes the predicted thermodynamic solubility profile of the compound.

Solvent Class	Specific Solvent	Dielectric Constant ( ε )	Predicted Solubility (mg/mL)	Primary Solvation Mechanism
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 100 (Freely Soluble)	Strong dipole-dipole interactions; optimal H-bond acceptance from the amine.
Polar Protic	Methanol (MeOH)	32.7	50 - 100 (Soluble)	Mutual H-bond donation and acceptance with both the amine and aldehyde.
Moderately Polar	Dichloromethane (DCM)	8.9	10 - 50 (Sparingly Soluble)	London dispersion forces interacting with the pyrrole core.
Non-Polar	n-Hexane	1.9	< 1 (Practically Insoluble)	Inability of the solvent to disrupt the strong intermolecular H-bonding of the solute.

Experimental Methodology: Thermodynamic Solubility Profiling

To empirically validate the solubility matrix, researchers must utilize the , considered the gold standard for thermodynamic solubility determination as outlined by [3][4].

The following protocol is engineered as a self-validating system , ensuring that the data collected represents true thermodynamic equilibrium rather than transient kinetic dissolution.

Phase 1: Saturation and Equilibration

• Preparation: Dispense an excess amount of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (e.g., 200 mg) into a series of sealed amber glass vials (to prevent potential photo-degradation of the pyrrole ring).

• Solvent Addition: Add 1.0 mL of the target organic solvent to each vial. The presence of undissolved solid at this stage is a mandatory prerequisite to ensure the solution can reach saturation[5].

• Agitation: Place the vials in an isothermal orbital shaker set precisely to 25.0 ± 0.5 °C.

• Self-Validating Time-Course: Extract micro-aliquots at 24, 48, and 72 hours. Causality: Kinetic dissolution can cause temporary supersaturation. True equilibrium is only confirmed when the variance in concentration between the 48-hour and 72-hour time points is mathematically proven to be <5%.

Phase 2: Phase Separation

• Centrifugation/Filtration: Once equilibrium is confirmed, centrifuge the samples at 10,000 RPM for 15 minutes, followed by filtration of the supernatant through a 0.45 µm PTFE syringe filter.

• Causality: Filtration is critical. Even microscopic undissolved particulates will cause light scattering in the HPLC's UV detector, artificially inflating the calculated solubility[6].

Phase 3: HPLC-UV Quantification

• System Suitability Test (SST): Before analyzing the samples, inject a known standard five times. The system self-validates by requiring a Relative Standard Deviation (RSD) of <2% for the peak areas, proving instrument precision.

• Analysis: Dilute the filtered supernatant with the mobile phase to fall within the linear range of the calibration curve. Quantify the concentration using isocratic elution and UV detection (typically at ~254 nm for the pyrrole chromophore).

Thermodynamic solubility determination workflow via Shake-Flask and HPLC-UV.

Implications for Drug Development and Handling

Understanding the solubility of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is only half the battle; researchers must also account for its inherent reactivity during solvation.

The Risk of Self-Condensation: Because this single molecule contains both a nucleophilic primary amine and an electrophilic aldehyde, it is highly susceptible to intermolecular Schiff base formation (oligomerization/polymerization).

• Causality in Solvent Choice: Dissolving the compound at high concentrations in non-coordinating, non-polar solvents can inadvertently accelerate this self-condensation by forcing the polar functional groups to interact with each other rather than the solvent.

• Mitigation Strategy: For long-term storage in solution, it is highly recommended to keep the compound in dilute polar protic environments (which stabilize the functional groups via hydrogen bonding) or to synthesize it as a protonated salt (e.g., a hydrochloride salt). Protonating the amine neutralizes its nucleophilicity, effectively preventing it from attacking the aldehyde group of a neighboring molecule.

References

• National Center for Biotechnology Information (PubChem). "Pyrrole-2-carboxaldehyde - Compound Summary." U.S. National Library of Medicine. URL:[Link]

• Scymaris / OECD. "OECD Test No. 105: Water Solubility - Guidelines for the Testing of Chemicals." Scymaris Regulatory Testing. URL: [Link]

• Abbott, S. et al. "The use of quantitative analysis and Hansen solubility parameter predictions for the selection of excipients." National Center for Biotechnology Information (PMC). URL:[Link]

Sources

• 1. Pyrrole-2-carboxaldehyde 2-Formylpyrrole [sigmaaldrich.com]
• 2. The use of quantitative analysis and Hansen solubility parameter predictions for the selection of excipients for lipid nanocarriers to be loaded with water soluble and insoluble compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Water Solubility | Scymaris [scymaris.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

The Thermodynamic Stability of Amino-Functionalized Pyrrole Derivatives: A Guide for Researchers and Drug Developers

An In-Depth Technical Guide

Introduction

The pyrrole ring is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous natural products, pharmaceuticals, and functional materials.[1] Amino-functionalization of this heterocyclic system introduces a key site for molecular interactions, significantly enhancing its utility as a pharmacophore and a versatile synthetic precursor.[2][3] However, the introduction of the electron-rich amino group can profoundly alter the electronic properties and, consequently, the thermodynamic stability of the pyrrole ring. This alteration presents a critical challenge for drug development professionals and researchers, as instability can compromise shelf-life, therapeutic efficacy, and safety.

This guide provides an in-depth exploration of the factors governing the thermodynamic stability of amino-functionalized pyrrole derivatives. Moving beyond a simple recitation of facts, we will delve into the causal relationships between molecular structure, environmental conditions, and stability. We will equip you with both the theoretical understanding and the practical, field-proven methodologies required to assess and predict the stability of these vital compounds, ensuring the integrity and success of your research and development endeavors.

Foundational Principles of Thermodynamic Stability in Pyrroles

The thermodynamic stability of a molecule is an intrinsic property related to its enthalpy of formation (ΔHf°). A lower, more negative enthalpy of formation indicates a more stable compound. For aromatic systems like pyrrole, this stability is significantly influenced by resonance energy. The pyrrole ring's aromaticity arises from a planar, cyclic, conjugated system containing 6 π-electrons, which delocalize over the ring.

The introduction of an amino group, a strong π-electron donor, perturbs this electronic balance. While it can enhance reactivity towards electrophiles, it can also create points of electronic weakness, potentially compromising the molecule's inherent stability.[4] Furthermore, the basicity of the amino group and the acidity of the pyrrole N-H proton (pKa ≈ 16.5) mean that the compound's stability is highly susceptible to environmental pH.[5]

Key Factors Influencing Stability

The stability of an amino-functionalized pyrrole derivative is not a monolithic property but a multifactorial equation. Understanding these factors is paramount for rational drug design and handling.

Caption: Core factors governing the thermodynamic stability of amino-functionalized pyrroles.

Positional Isomerism

The position of the amino group on the pyrrole ring is a critical determinant of stability.

• 2-Aminopyrroles: Generally, electrophilic substitution on pyrrole occurs at the C2 (α) position due to the superior stability of the resulting intermediate cation.[5][6] An amino group at this position can effectively donate electron density into the ring, but this can also render the molecule highly susceptible to oxidation and electrophilic attack.

• 3-Aminopyrroles: With the amino group at the C3 (β) position, the electronic perturbation to the ring's aromatic system can be less pronounced compared to the C2 isomer. This often results in greater inherent stability. The synthesis of 3-aminopyrrole derivatives has been a focus due to their utility as precursors for other important heterocyclic systems.[2]

Substituent Effects

The nature of other substituents on the ring or the amino group itself modulates stability:

• Electron-Withdrawing Groups (EWGs): Substituents like cyano (-CN), nitro (-NO₂), or carbonyl groups can withdraw electron density from the ring. This deactivation can significantly enhance stability by making the pyrrole less susceptible to oxidative degradation and unwanted polymerization. Several synthetic methods produce highly functionalized aminopyrroles bearing such groups.[2][7]

• Electron-Donating Groups (EDGs): Alkyl groups, for instance, are electron-donating and can further activate the ring, potentially decreasing stability. However, they can also increase the basicity of the molecule.[5]

• N-Substitution: Protecting the pyrrole nitrogen with a substituent (e.g., an aryl or alkyl group) can prevent protonation-induced polymerization in acidic media and can also enhance stability by reducing the electron density and susceptibility to oxidation.[8]

Environmental Factors

Pyrroles are notoriously sensitive to their environment.

• pH and Acidity: Pyrrole is unstable in strongly acidic solutions, where protonation at a carbon atom can lead to rapid polymerization.[4] Amino-functionalized derivatives can be particularly susceptible to acid-catalyzed hydrolysis and degradation.[8]

• Oxidation: The electron-rich nature of these compounds makes them prone to degradation by atmospheric oxygen. This process often leads to the formation of colored oligomers and polymers, a common sign of compound degradation.[8]

• Light and Temperature: Exposure to light, especially UV, can provide the activation energy needed to initiate degradation pathways.[8] Elevated temperatures accelerate these degradation kinetics.[9]

Common Degradation Pathways

Understanding potential failure modes is key to developing robust molecules and formulations. The primary degradation routes for amino-functionalized pyrroles are oxidation and polymerization.

Caption: Simplified degradation pathways for amino-functionalized pyrroles.

Oxidation can occur via a radical mechanism, initiated by light or trace metal impurities, leading to the formation of unstable intermediates that readily polymerize. In the presence of strong acids, protonation can disrupt the aromatic system, creating a reactive cation that attacks another neutral pyrrole molecule, initiating a chain reaction that results in insoluble polymers, often referred to as "pyrrole black".[4] Hydrolysis, particularly under harsh acidic or basic conditions, can lead to the cleavage of the heterocyclic ring.[8]

Experimental Assessment of Stability

A robust experimental plan is essential to quantify the thermodynamic stability and predict the shelf-life of a compound. This involves both thermal analysis and forced degradation studies.

Thermal Analysis Techniques

Thermal analysis provides quantitative data on the thermal stability of a compound in its solid state.

Technique	Principle	Key Information Obtained	Typical Application
Thermogravimetric Analysis (TGA)	Measures mass change as a function of temperature in a controlled atmosphere.	Decomposition Temperature (Td), thermal stability range, presence of volatiles.	Determining the upper-temperature limit for handling and storage.
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow required to increase the temperature of a sample and a reference.	Melting Point (Tm), Enthalpy of Fusion (ΔHfus), Glass Transition (Tg), decomposition events.	Assessing purity, polymorphism, and phase transitions.

Several studies have successfully employed TGA and DSC to characterize the thermal behavior of novel pyrrole derivatives, establishing decomposition temperatures often well above 200°C for stable compounds.[7][10]

Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of stability assessment in drug development. They involve subjecting the compound to harsh conditions to accelerate degradation, allowing for the rapid identification of likely degradation products and pathways.[8]

Stress Condition	Typical Reagents & Conditions	Purpose
Acid Hydrolysis	0.1 M - 1 M HCl, Room Temp to 70°C	To assess stability in acidic environments (e.g., gastric fluid).
Base Hydrolysis	0.1 M - 1 M NaOH, Room Temp to 70°C	To assess stability in alkaline environments.
Oxidation	3-30% H₂O₂, Room Temp	To evaluate susceptibility to oxidative degradation.
Thermal Stress	Solid & Solution heated below Tm (e.g., 70°C)	To determine the impact of heat on degradation kinetics.
Photostability	Exposure to controlled UV/Vis light (ICH Q1B)	To assess degradation upon exposure to light.

Table 3: Standard conditions for forced degradation studies.[8]

Sources

• 1. Insights into the Biological Activities and Substituent Effects of Pyrrole Derivatives: The Chemistry-Biology Connection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Short and Modular Synthesis of Substituted 2-Aminopyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 5. Pyrrole - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Thermal degradation of 18 amino acids during pyrolytic processes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, Thermal Stability and Antifungal Evaluation of Two New Pyrrole Esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Technical Guide: IUPAC Naming, CAS Registry, and Synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Executive Summary

1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is a highly versatile, bifunctional organic scaffold characterized by an electron-rich pyrrole core, a reactive C2-carboxaldehyde group, and a flexible N1-aminopropyl tether. This unique structural topology makes it a privileged precursor in the design of polydentate Schiff base ligands, metallodrugs, and bioconjugation linkers. This whitepaper provides an authoritative breakdown of its chemical identity, structural causality, and a self-validating synthetic methodology designed for senior researchers and drug development professionals.

Chemical Identity and Nomenclature

Accurate registry identification is critical for procurement, regulatory compliance, and spectral cross-referencing in drug discovery pipelines. The compound is officially indexed under the 9th Collective Index (9CI) nomenclature rules.

Table 1: Chemical Identity and Physicochemical Properties

Property	Value
IUPAC Name	1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde
CAS Registry Number	771582-11-7
Molecular Formula	C8H12N2O
Molecular Weight	152.19 g/mol
Monoisotopic Mass	152.0950 Da
SMILES String	O=Cc1cccn1CCCN
Structural Class	Substituted N-heterocycle (Pyrrole)

Data corroborated by the ChemicalBook registry .

Structural Significance & Mechanistic Insights

The architectural design of 1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde provides orthogonal reactivity zones, which must be carefully managed during synthesis and application:

• The C2-Carboxaldehyde Moiety: Acts as a potent electrophile. It is frequently condensed with primary amines to form azomethine (C=N) linkages, generating Schiff base ligands that exhibit strong chelating affinities for transition metals (e.g., Zn(II), Cu(II), Ni(II)) .

• The N1-Aminopropyl Tether: Provides a primary amine nucleophile.

• Mechanistic Causality in Synthesis: Why synthesize via N -alkylation rather than C -alkylation? The pyrrole nitrogen is relatively acidic ( pKa​≈16.5 ). By utilizing a mild base, the nitrogen can be selectively deprotonated to form a pyrrolide anion. This directs the electrophilic attack exclusively to the N1 position, preserving the integrity of the C3 and C4 positions while avoiding the disruption of the aromatic system.

Experimental Methodology: Step-by-Step Synthesis

Direct alkylation of pyrrole-2-carboxaldehyde with 3-bromopropylamine is thermodynamically unfeasible. The free primary amine of the alkylating agent would spontaneously condense with the highly reactive C2-aldehyde of the pyrrole, resulting in uncontrolled polymerization and oligomeric Schiff bases.

To circumvent this, an orthogonally protected electrophile— N -(3-bromopropyl)phthalimide—is strictly required. The synthesis is executed in two self-validating steps.

Step 1: N -Alkylation via SN​2 Displacement

Objective: Functionalize the N1 position while preventing self-condensation. Causality: Potassium carbonate ( K2​CO3​ ) is selected as a heterogeneous base because its mild basicity is sufficient to deprotonate the pyrrole nitrogen without triggering aldol-type condensations of the aldehyde moiety, a side reaction often exacerbated by stronger bases like NaH .

Protocol:

• Charge a flame-dried 250 mL round-bottom flask with pyrrole-2-carboxaldehyde (1.0 eq) and anhydrous N,N -dimethylformamide (DMF).

• Add finely powdered, anhydrous K2​CO3​ (1.5 eq). Stir the suspension at ambient temperature for 30 minutes to generate the reactive pyrrolide anion.

• Introduce N -(3-bromopropyl)phthalimide (1.1 eq) dropwise to the mixture.

• Elevate the temperature to 70 °C and stir for 12 hours under an inert argon atmosphere.

• Validation System: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (7:3) mobile phase. Upon consumption of the starting material, quench the reaction with distilled water. Extract with ethyl acetate (3x), wash the combined organic layers extensively with brine (to remove residual DMF), dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield 1-(3-phthalimidopropyl)-1H-pyrrole-2-carbaldehyde.

Step 2: Hydrazinolysis (Ing-Manske Deprotection)

Objective: Unmask the primary amine to yield the final product. Causality: Acidic or basic hydrolysis of the phthalimide group requires harsh refluxing conditions that can degrade the sensitive pyrrole-2-carbaldehyde core. The Ing-Manske procedure utilizes hydrazine hydrate, a potent alpha-effect nucleophile that selectively attacks the phthalimide carbonyls, forming a stable, insoluble phthalhydrazide byproduct while cleanly releasing the free amine .

Protocol:

• Dissolve the intermediate from Step 1 in absolute ethanol.

• Cautiously add hydrazine hydrate ( NH2​NH2​⋅H2​O , 3.0 eq) to the solution.

• Reflux the mixture at 80 °C for 4 hours.

• Validation System: The formation of a voluminous white precipitate (phthalhydrazide) serves as a visual confirmation of successful cleavage. Cool the mixture to 0 °C, filter the precipitate, and concentrate the filtrate. Redissolve the residue in cold dichloromethane to precipitate any residual phthalhydrazide, filter again, and evaporate the solvent to afford pure 1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde.

Experimental Workflow Visualization

Fig 1: Two-step synthesis and validation of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Analytical Characterization

To ensure the structural integrity of the synthesized compound, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard.

• Solvent Selection Causality: CDCl3​ is preferred over DMSO−d6​ for the 1H -NMR analysis of this compound. DMSO can engage in strong hydrogen bonding with the primary amine, artificially broadening the NH2​ signal and obscuring the aliphatic multiplets of the propyl chain.

• Expected 1H -NMR Signatures ( CDCl3​ , 400 MHz):

  • δ ~9.50 ppm (s, 1H, -CHO): Confirms the aldehyde remains unreduced and intact.

  • δ ~6.95, 6.25, 6.15 ppm (m, 3H, pyrrole core): Confirms the aromatic system.

  • δ ~4.40 ppm (t, 2H, N−CH2​ ): Downfield shift due to proximity to the pyrrole nitrogen.

  • δ ~2.75 ppm (t, 2H, CH2​−NH2​ ): Alpha to the primary amine.

  • δ ~1.95 ppm (quintet, 2H, central CH2​ ): Confirms the intact 3-carbon tether.

References

• Title: Synthesis, characterization, and antibacterial activities of some metal complexes with tripodal Schiff base ligand derived from pyrrole-2-carboxaldehyde Source: Journal of Medicinal and Pharmaceutical Chemistry Research URL: [Link]

Synthesis and Applications of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde: A Comprehensive Technical Guide

Executive Summary

1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is a highly versatile, bifunctional heterocyclic building block. Characterized by an electron-rich pyrrole core, an electrophilic C2-aldehyde, and a nucleophilic primary amine tethered via a propyl chain, this compound is heavily utilized in the design of Schiff base ligands, porphyrin precursors, and targeted pharmacophores[1].

Synthesizing this molecule requires orthogonal protection strategies to prevent unwanted self-condensation between the highly reactive primary amine and the aldehyde group. This whitepaper details the retrosynthetic logic, mechanistic causality, and validated bench-level protocols required to synthesize this compound with high atom economy and regiochemical fidelity.

Strategic Retrosynthetic Pathways

The synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde can be approached via two primary retrosynthetic disconnections:

• Route A (Direct N-Alkylation): Exploits the acidity of the pyrrole N-H bond in commercially available 1H-pyrrole-2-carbaldehyde. Alkylation is achieved using a protected aminopropyl halide (e.g., N-(3-bromopropyl)phthalimide) followed by deprotection.

• Route B (De Novo Ring Construction): Utilizes the Clauson-Kaas reaction to build the pyrrole ring from 2,5-dimethoxytetrahydrofuran and a mono-protected 1,3-diaminopropane[2], followed by regioselective Vilsmeier-Haack formylation[3].

Retrosynthetic analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Mechanistic Causality in Key Transformations

N-Alkylation Dynamics

The N-H proton of pyrrole-2-carbaldehyde is moderately acidic (pKa ~17.5). Deprotonation requires a strong base, typically sodium hydride (NaH), in a polar aprotic solvent like anhydrous N,N-dimethylformamide (DMF)[4]. The resulting alkali pyrrolide is a potent nucleophile. The electron-withdrawing nature of the C2-aldehyde stabilizes the anion, mitigating unwanted C-alkylation that can occur with unsubstituted pyrroles. Alkylation proceeds smoothly via an SN2 mechanism when reacted with primary alkyl halides[4].

Regioselectivity in Vilsmeier-Haack Formylation

For Route B, formylation of the N-alkylpyrrole relies on the Vilsmeier-Haack reaction. The Vilsmeier reagent (a chloroiminium ion) is generated in situ from DMF and phosphorus oxychloride (POCl3)[3]. Pyrroles generally react with electrophiles at the α-position (C2 or C5) because the resulting Wheland intermediate (sigma complex) is highly stabilized by the delocalization of the nitrogen lone pair[5].

Mechanism of the Vilsmeier-Haack formylation on an N-alkylpyrrole substrate.

Step-by-Step Experimental Methodologies

Protocol A: Direct N-Alkylation (Gabriel-Type Synthesis)

This protocol utilizes phthalimide protection to prevent the primary amine from reacting with the pyrrole aldehyde.

Step 1: Deprotonation and Alkylation

• In a flame-dried round-bottom flask under inert atmosphere (N2), suspend NaH (60% dispersion in mineral oil, 1.2 eq) in anhydrous DMF (10 mL/mmol).

• Cool the suspension to 0 °C. Add 1H-pyrrole-2-carbaldehyde (1.0 eq) dropwise as a solution in DMF. Stir for 30 minutes until H2 evolution ceases[4].

• Add N-(3-bromopropyl)phthalimide (1.1 eq) in one portion.

• Warm the reaction to 60 °C and stir for 6 hours.

• Quench carefully with cold water. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purify via flash column chromatography (Hexanes/EtOAc) to isolate the phthalimide-protected intermediate.

Step 2: Hydrazine Deprotection

• Dissolve the intermediate in absolute ethanol (0.2 M).

• Add hydrazine hydrate (3.0 eq) and heat the mixture to reflux for 2–3 hours. A white precipitate of phthalhydrazide will form.

• Cool to room temperature, filter the precipitate, and wash with cold ethanol.

• Concentrate the filtrate to yield the crude 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde. Purify via vacuum distillation or basic alumina chromatography.

Protocol B: Clauson-Kaas & Vilsmeier-Haack Sequence

This route is ideal if scaling up from cheaper, bulk aliphatic starting materials.

Step 1: Clauson-Kaas Pyrrole Synthesis

• Dissolve N-Boc-1,3-diaminopropane (1.0 eq) and 2,5-dimethoxytetrahydrofuran (1.2 eq) in a mixture of acetic acid and water (v/v 1:1)[6].

• Heat the mixture to 75 °C for 2.5 hours[2].

• Neutralize the reaction with saturated NaHCO3, extract with Dichloromethane (DCM), dry, and concentrate to yield N-(3-Boc-aminopropyl)pyrrole.

Step 2: Vilsmeier-Haack Formylation

• Cool anhydrous DMF (3.0 eq) to 0 °C. Add POCl3 (1.2 eq) dropwise. Stir for 30 minutes to form the Vilsmeier reagent[3].

• Add a solution of N-(3-Boc-aminopropyl)pyrrole (1.0 eq) in anhydrous DCM dropwise to the complex at 0 °C.

• Allow the mixture to warm to room temperature, then heat to 40 °C for 2 hours[3].

• Quench the reaction by pouring it into a saturated aqueous solution of sodium acetate (NaOAc). Stir vigorously for 1 hour to hydrolyze the iminium salt.

• Extract with DCM, dry, and purify to obtain N-(3-Boc-aminopropyl)-1H-pyrrole-2-carbaldehyde.

Step 3: Boc Deprotection

• Dissolve the intermediate in DCM and cool to 0 °C.

• Add Trifluoroacetic acid (TFA, 10 eq) dropwise. Stir for 2 hours at room temperature.

• Concentrate under reduced pressure, neutralize with 1M NaOH, and extract with DCM to yield the final product.

Quantitative Yield & Route Comparison

The following table summarizes the operational metrics of both synthetic routes, allowing researchers to select the optimal path based on available reagents and scale.

Parameter	Route A: Direct N-Alkylation	Route B: Clauson-Kaas + Formylation
Overall Yield	55% - 65%	40% - 50%
Step Count	2 Steps	3 Steps
Regioselectivity	Absolute (Starting material is pre-formylated)	High (C2 formylation heavily favored)
Reagent Cost	Moderate (Relies on Phthalimide derivatives)	Low (Utilizes bulk building blocks)
Scalability	Excellent (Though hydrazine workup can be bulky)	Good (Requires careful exotherm control)

References[2] Title: Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC

Source: nih.gov URL: Title: Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - Beilstein Journals Source: beilstein-journals.org URL: 5] Title: Pyrrole - Wikipedia Source: wikipedia.org URL: 3] Title: Application Note & Protocol: Vilsmeier-Haack Formylation of 3,4-Diethylpyrrole - Benchchem Source: benchchem.com URL: 4] Title: Identification of a novel 2-oxindole fluorinated derivative as in vivo antitumor agent for prostate cancer acting via AMPK activation - PMC Source: nih.gov URL: 1] Title: (PDF) Tuning Directed Photooxidation‐Induced Conversion of Pyrrole‐Based Styryl Coumarin Dual‐Color Photoconverters - ResearchGate Source: researchgate.net URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Identification of a novel 2-oxindole fluorinated derivative as in vivo antitumor agent for prostate cancer acting via AMPK activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrrole - Wikipedia [en.wikipedia.org]
• 6. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [beilstein-journals.org]

Topic: Electronic Properties of Pyrrole-2-Carbaldehyde with Amine Linkers

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The fusion of pyrrole-2-carbaldehyde with various primary amines via Schiff base condensation creates a versatile class of compounds with highly tunable electronic properties. The inherent electron-rich nature of the pyrrole ring, combined with the electronic influence of substituents on the amine linker, allows for precise modulation of the extended π-conjugated system. This guide elucidates the fundamental principles governing these electronic properties, from the synthesis of the core structures to their characterization and application. We will explore how spectroscopic and electrochemical behaviors are dictated by molecular structure, supported by computational insights, and how these properties are harnessed for the development of advanced chemosensors, novel materials for organic electronics, and biologically active agents.

The Pyrrole-2-Carbaldehyde Core: An Electron-Rich Foundation

Pyrrole-2-carbaldehyde serves as an exceptional building block in synthetic chemistry. The foundational electronic characteristics of this molecule are dominated by the pyrrole ring, a five-membered aromatic heterocycle.

• Electron-Rich Aromaticity: The nitrogen atom in the pyrrole ring contributes its lone pair of electrons to the aromatic π-system, creating a six-electron cloud that satisfies Hückel's rule. This makes the ring electron-rich and a strong π-donor.[1]

• Reduced Carbonyl Electrophilicity: The electron-donating effect of the pyrrole ring extends to the C2-position, where the aldehyde group is attached. This donation of electron density to the carbonyl carbon reduces its partial positive charge (electrophilicity).[2] Consequently, pyrrole-2-carbaldehyde is generally less reactive towards nucleophiles compared to benzaldehyde, a critical consideration in reaction kinetics.[2]

This intrinsic electron-rich character provides a high-energy Highest Occupied Molecular Orbital (HOMO), making the pyrrole core susceptible to oxidation but also an excellent scaffold for hole-transporting materials.[1] The formation of an imine linkage with an amine is the most common and effective strategy to stabilize this core while simultaneously expanding its electronic and functional diversity.

Schiff Base Formation: Extending Conjugation through Imine Linkers

The condensation reaction between pyrrole-2-carbaldehyde and a primary amine (R-NH₂) yields a Schiff base, characterized by an azomethine or imine group (-CH=N-). This reaction is not merely a linkage strategy; it is a fundamental step in electronic engineering at the molecular level.[3] The imine bond extends the π-conjugated system of the pyrrole ring across the linker to the R-group of the amine.

Caption: General synthesis of a pyrrole-based Schiff base.

Experimental Protocol: Synthesis of a Pyrrole-2-Carbaldehyde Schiff Base

This protocol provides a generalized, self-validating methodology for the synthesis of N-((1H-pyrrol-2-yl)methylene)aniline derivatives.

Materials & Equipment:

• Pyrrole-2-carbaldehyde (1.0 eq)

• Substituted Aniline (1.0 eq)

• Absolute Ethanol (solvent)

• Glacial Acetic Acid (catalyst, ~4-5 drops)[4]

• Round-bottom flask with reflux condenser

• Stirring hotplate

• Standard glassware for filtration and recrystallization

Procedure:

• Dissolution: Dissolve pyrrole-2-carbaldehyde (e.g., 0.95 g, 10 mmol) in 25 mL of absolute ethanol in a round-bottom flask. Add a magnetic stir bar.

• Addition of Amine: In a separate beaker, dissolve the chosen primary amine (10 mmol) in 25 mL of ethanol.

• Catalysis & Reaction: Add the amine solution to the flask containing the aldehyde. Add 4-5 drops of glacial acetic acid to catalyze the condensation.

• Reflux: Heat the mixture to reflux (approximately 60-80°C) with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Reaction times typically range from 2 to 9 hours.[4][5]

• Isolation: Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce precipitation of the product.

• Purification: Collect the solid product by vacuum filtration, wash with cold ethanol to remove unreacted starting materials, and dry in a desiccator.[5] Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

• Characterization: Confirm the structure and purity of the synthesized Schiff base using FT-IR, ¹H NMR, and Mass Spectrometry.[6][7] A characteristic IR band for the C=N (azomethine) stretch should appear around 1640 cm⁻¹, and the disappearance of the aldehyde C=O stretch confirms product formation.[7]

Tuning Electronic Properties: The Role of the Amine Linker

The chemical nature of the 'R' group on the amine linker provides a powerful handle to fine-tune the electronic properties of the entire molecule. This is achieved through inductive and resonance effects that modulate the electron density across the π-system.

Caption: Influence of linker substituents on electronic properties.

• Electron-Donating Groups (EDGs): Substituents like methoxy (-OCH₃) or amino (-NH₂) on an aromatic amine linker push electron density into the conjugated system. This raises the energy of the HOMO, reduces the HOMO-LUMO gap, and typically results in a bathochromic (red) shift in the UV-Vis absorption spectrum.

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) or cyano (-CN) pull electron density from the system. This stabilizes and lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), often increasing the HOMO-LUMO gap and causing a hypsochromic (blue) shift in absorption.

Spectroscopic and Electrochemical Characterization

The electronic perturbations introduced by amine linkers are directly observable through spectroscopic and electrochemical analysis.

UV-Visible Absorption Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within the molecule, primarily π-π* and n-π* transitions. The formation of the Schiff base extends conjugation, leading to absorption bands at longer wavelengths compared to pyrrole-2-carbaldehyde alone.[8]

Amine Linker / Compound	Solvent	λ_max (nm) for π-π	λ_max (nm) for n-π	Reference
Pyrrole-2-carbaldehyde	Ethanol	~288	-	[8]
Schiff base with Alanine	DMSO	~320-340	~430-450	[5]
Schiff base with Ethylenediamine	DMSO	~285, ~330	~435	[7][9]
Schiff base with 2-Aminophenol	-	-	~349 (imine)	[8]

Table 1: Representative UV-Visible absorption maxima for pyrrole-2-carbaldehyde and its Schiff base derivatives.

Fluorescence Spectroscopy

Many pyrrole-based Schiff bases exhibit fluorescence, a property highly sensitive to the electronic environment. The nature of the amine linker and its interaction with the local environment (e.g., solvent polarity, presence of analytes) can dramatically alter emission intensity and wavelength. This sensitivity is the operating principle behind their use as fluorescent chemosensors. For instance, hydrogen bonding between the pyrrole-NH proton and anions like fluoride can trigger significant changes in color and fluorescence.[10]

Electrochemical Analysis

Cyclic voltammetry (CV) is used to measure the oxidation and reduction potentials of the molecules, which provides experimental estimates of the HOMO and LUMO energy levels, respectively. The electrochemical study of Schiff base-metal complexes derived from pyrrole-2-carbaldehyde shows that the pyrrole ring can stabilize the metal ion, making the complex easier to reduce.[7] This tunability of redox potentials is essential for designing materials for organic electronic applications, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[11]

Applications Driven by Tunable Electronics

The ability to rationally design the electronic properties of these molecules has led to their application in several high-technology fields.

Chemosensors

Pyrrole-based Schiff bases are excellent platforms for chemosensors.[12] The imine nitrogen and the pyrrole-NH group can act as binding sites for ions. Upon binding an analyte (e.g., a metal cation or an anion), the electronic structure of the ligand is perturbed, leading to a measurable optical response (colorimetric or fluorescent).[10]

Caption: Workflow of a Schiff base chemosensor.

For example, sensors have been designed for the selective detection of fluoride and hydroxide anions, where the anion's hydrogen bonding to the pyrrole N-H proton causes a distinct color change.[10] Similarly, coordination with metal ions like Fe³⁺ can quench fluorescence, enabling their detection in biological systems.[13]

Organic Electronics

The pyrrole core is electron-rich, making it a good candidate for hole-transporting (p-type) materials.[1] By forming Schiff bases and functionalizing the amine linker, the HOMO/LUMO levels can be tuned to match the energy levels of other materials in an electronic device, facilitating efficient charge injection and transport. Fusing pyrrole moieties with other aromatic rings is a strategy to enhance stability and fine-tune the electronic bandgap for semiconductor applications.[1]

Drug Development

The electronic properties of these compounds are intrinsically linked to their biological activity. Schiff bases derived from pyrrole-2-carbaldehyde have demonstrated a wide range of pharmacological effects, including antimicrobial, antioxidant, and cytotoxic (anticancer) activities.[3][6][14] The mechanism often involves interaction with biological macromolecules, which is governed by the molecule's electronic and steric profile. The ability to tune these properties allows for the optimization of drug candidates for higher potency and selectivity.

Conclusion

The combination of pyrrole-2-carbaldehyde with amine linkers provides a modular and highly effective platform for the design of functional organic molecules. The straightforward synthesis of Schiff bases allows for the extension of π-conjugation and, critically, the fine-tuning of electronic properties through judicious selection of the amine component. This control over the molecular energy levels (HOMO and LUMO) directly translates into predictable and tunable spectroscopic and electrochemical behaviors. These structure-property relationships are the cornerstone of their successful application as sensitive chemosensors, components in organic electronic devices, and scaffolds for new therapeutic agents, making them a subject of continued and vibrant research.

References

• Biological applications of Pyrrole-2-carboxaldehyde derived Schiff base ligand and their transition metal complexes. (n.d.). Jetir.org. Retrieved March 11, 2026, from [Link]

• Synthesis, characterization and biological studies of Schiff bases derived from heterocyclic moiety. (2017). PubMed. Retrieved March 11, 2026, from [Link]

• SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL ACTIVITY OF METAL SCHIFF BASE COMPLEXES DERIVED FROM PYRROLE‐2‐CARBALDEHYDE. (n.d.). rjlbpcs.com. Retrieved March 11, 2026, from [Link]

• SYNTHESIS AND ANTIMICROBIAL EVALUATION OF SCHIFF BASES DERIVED FROM PYRROLE-2-CARBOXALDEHYDE. (n.d.). ResearchGate. Retrieved March 11, 2026, from [Link]

• Synthesis, characterization and cytotoxic activity study of Mn (II), Co (II), and metal complexes with new schiff base against. (2023). scielo.br. Retrieved March 11, 2026, from [Link]

• Pyrrole-based chemosensors: Recent trends. (n.d.). ResearchGate. Retrieved March 11, 2026, from [Link]

• Pyrrole based Schiff bases as colorimetric and fluorescent chemosensors for fluoride and hydroxide anions. (2012). PubMed. Retrieved March 11, 2026, from [Link]

• Optimization of Peptide Linker-Based Fluorescent Ligands for the Histamine H1 Receptor. (n.d.). mdpi.com. Retrieved March 11, 2026, from [Link]

• Spectroscopic, electrochemical and biological studies of the metal complexes of the Schiff base derived from pyrrole-2-carbaldehyde and ethylenediamine. (2012). Arabian Journal of Chemistry. Retrieved March 11, 2026, from [Link]

• Computational Note on the Chemical Reactivity of Pyrrole Derivatives. (2025). ResearchGate. Retrieved March 11, 2026, from [Link]

• Synthesis of Pyrrole Functionalized Materials for Organic Electronic Applications. (n.d.). Treasures. Retrieved March 11, 2026, from [Link]

• Spectroscopic, electrochemical and biological studies of the metal complexes of the Schiff base derived from pyrrole-2-carbaldeh. (2012). CORE. Retrieved March 11, 2026, from [Link]

• UV/Vis absorbance of starting materials 2, 3-diaminonaphthalene,... (n.d.). ResearchGate. Retrieved March 11, 2026, from [Link]

• Pyrrolo[3,4-c]pyridine-Based Fluorescent Chemosensor for Fe3+/Fe2+ Sensitivity and Their Application in Living HepG2 Cells. (2018). ACS Omega. Retrieved March 11, 2026, from [Link]

• The preparation, spectroscopic characterization and X-ray crystal structures of the pyrrole-2-carboxaldehyde Schiff base of S-al. (2009). SciSpace. Retrieved March 11, 2026, from [Link]

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An In-Depth Technical Guide to 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde: Synthesis, Characterization, and Applications

Abstract

This technical guide provides a comprehensive overview of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, a bifunctional molecule of significant interest to researchers in medicinal chemistry and drug development. The pyrrole-2-carbaldehyde scaffold is a key constituent in numerous natural products and pharmacologically active compounds. The addition of a 3-aminopropyl group at the N-1 position introduces a versatile functional handle for further molecular elaboration. This guide details the molecule's physicochemical properties, outlines a robust synthetic strategy, predicts its spectroscopic characteristics, and explores its potential applications as a valuable building block in the synthesis of novel therapeutics.

Introduction

The pyrrole ring is a fundamental five-membered nitrogen-containing heterocycle that forms the core of many biologically significant molecules, including heme, chlorophyll, and vitamin B12. Synthetic pyrrole derivatives have demonstrated a wide array of pharmacological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[1][2] Specifically, pyrrole-2-carboxaldehyde (Py-2-C) and its derivatives are prevalent in nature and have been isolated from various sources such as fungi and plants.[3][4] Their intrinsic biological activities and their utility as synthetic intermediates make them a focal point of research.

This guide focuses on a specific derivative, 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde. This molecule uniquely combines the established pharmacophore of pyrrole-2-carbaldehyde with a primary aliphatic amine. This primary amine provides a crucial point for diversification, allowing for the construction of compound libraries through well-established chemical transformations. Such libraries are invaluable in the early stages of drug discovery for identifying and optimizing lead compounds.

Physicochemical Properties

The structural attributes of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde dictate its chemical behavior and potential biological interactions. The key physicochemical properties, derived from its molecular structure, are summarized below.

Property	Value
Chemical Formula	C₈H₁₂N₂O
Molecular Weight	152.19 g/mol
IUPAC Name	1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde
Appearance	Predicted to be a solid or oil

Synthesis and Purification

As direct literature on the synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is scarce, a logical and robust synthetic route is proposed here, based on well-established organic chemistry principles. The strategy involves a two-step process starting from the commercially available 1H-pyrrole-2-carbaldehyde.

Synthetic Strategy: N-Alkylation and Deprotection

The most direct approach to introduce the 3-aminopropyl group onto the pyrrole nitrogen is via N-alkylation. To prevent side reactions with the free amine, a protected aminopropyl halide is the reagent of choice. Phthalimide is an excellent protecting group for primary amines as it is robust and can be cleaved under specific conditions without affecting the rest of the molecule.

The proposed synthesis involves:

• N-Alkylation: Reaction of 1H-pyrrole-2-carbaldehyde with N-(3-bromopropyl)phthalimide in the presence of a base to facilitate the deprotonation of the pyrrole nitrogen.

• Deprotection: Removal of the phthalimide protecting group using hydrazine hydrate to liberate the primary amine.

Caption: Proposed two-step synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Experimental Protocol

Step 1: Synthesis of 2-(1-(3-Phthalimidopropyl)-1H-pyrrol-2-yl)carbaldehyde

• To a stirred solution of 1H-pyrrole-2-carbaldehyde (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add anhydrous potassium carbonate (K₂CO₃, 1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add N-(3-bromopropyl)phthalimide (1.1 eq) to the reaction mixture.

• Heat the reaction to 60-70 °C and stir for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum.

• Purify the crude product by recrystallization or column chromatography to yield the protected intermediate.

Step 2: Synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

• Suspend the protected intermediate (1.0 eq) in ethanol.

• Add hydrazine hydrate (2.0-3.0 eq) to the suspension.

• Reflux the reaction mixture for 4-6 hours, monitoring by TLC.

• Cool the mixture to room temperature, and filter off the phthalhydrazide precipitate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the final product, 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde. Further purification can be achieved by column chromatography if necessary.

Spectroscopic Characterization

The structural elucidation of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde can be unequivocally confirmed through a combination of spectroscopic techniques. Below are the predicted key signals based on the known spectra of similar compounds.[5]

• ¹H NMR Spectroscopy:

  • Aldehyde proton (-CHO): A singlet expected around δ 9.5-9.6 ppm.

  • Pyrrole ring protons: Three distinct signals in the aromatic region (δ 6.0-7.5 ppm), showing characteristic coupling patterns.

  • Propyl chain protons (-CH₂-): Three multiplets corresponding to the three methylene groups. The methylene group attached to the pyrrole nitrogen will be the most downfield.

  • Amine protons (-NH₂): A broad singlet, the chemical shift of which is dependent on concentration and solvent.

• ¹³C NMR Spectroscopy:

  • Aldehyde carbonyl carbon: A signal in the downfield region, typically around δ 180-185 ppm.

  • Pyrrole ring carbons: Four signals in the aromatic region (δ 110-140 ppm).

  • Propyl chain carbons: Three signals in the aliphatic region (δ 20-50 ppm).

• Infrared (IR) Spectroscopy:

  • N-H stretch (amine): A broad absorption band around 3300-3400 cm⁻¹.

  • C=O stretch (aldehyde): A strong, sharp absorption band around 1660-1680 cm⁻¹.

  • C-H stretch (aromatic and aliphatic): Signals around 2850-3100 cm⁻¹.

• Mass Spectrometry (MS):

  • The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 152, corresponding to the molecular weight of the compound.

Applications in Research and Drug Development

The true value of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde for researchers lies in its bifunctional nature, making it an ideal scaffold for combinatorial chemistry and the generation of novel molecular entities. The pyrrole-2-carbaldehyde moiety itself is a known pharmacophore, and the aminopropyl side chain provides a reactive handle for a multitude of chemical transformations.

A Versatile Synthetic Building Block

The primary amine and the aldehyde functionalities can be selectively targeted to introduce a wide range of substituents, thereby modulating the molecule's steric and electronic properties. This is a key strategy in structure-activity relationship (SAR) studies.

• Reactions at the Amine Group: The primary amine can undergo acylation to form amides, reductive amination to form secondary amines, and sulfonylation to form sulfonamides.

• Reactions at the Aldehyde Group: The aldehyde can participate in reactions such as Wittig olefination, reductive amination, and the formation of imines and oximes.

Caption: Potential synthetic diversification of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Potential Pharmacological Significance

Derivatives of pyrrole-2-carbaldehyde have been investigated for a range of therapeutic applications. For instance, pyrrole-2-carbohydrazide derivatives have been synthesized and evaluated for their antimycobacterial activity.[6] The ability to readily synthesize a library of compounds from 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde allows for the efficient exploration of its potential in various therapeutic areas, including but not limited to:

• Antimicrobial Agents: The pyrrole nucleus is a common feature in many antimicrobial compounds.[1]

• Anticancer Agents: Numerous pyrrole-containing compounds have shown promise as anticancer agents.

• Enzyme Inhibitors: The functional groups can be tailored to interact with the active sites of specific enzymes.

Conclusion

References

• Matsugo, S., & Nakamura, Y. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Molecules, 28(6), 2599. [Link]

• Matsugo, S., & Nakamura, Y. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. PubMed. [Link]

• Pizzo, F., et al. (2022). Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines. ACS Publications. [Link]

• G.S, S., et al. (2013). Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. Der Pharma Chemica, 5(1), 233-239. [Link]

• Kumar, A., et al. (2021). Synthesis and biological evaluation of some novel pyrrole derivatives. CABI Digital Library. [Link]

• Kumar, A., et al. (2020). Synthesis and Biological Evaluation of Some Novel Pyrrole Derivatives. Research J. Pharm. and Tech., 13(10), 4991-4996. [Link]

• Massoumi, B., et al. (2012). Novel conducting polySchiff base of N-(3-aminopropyl) pyrrole-salicylaldehyde and its copolymers with pyrrole: synthesis and characterization. Taylor & Francis Online. [Link]

• Massoumi, B., et al. (2013). Novel conducting polySchiff base of N-(3-aminopropyl) pyrrole-salicylaldehyde and its copolymers with pyrrole: synthesis and characterization. Taylor & Francis Online. [Link]

• National Institute of Standards and Technology. (n.d.). 1H-Pyrrole-2-carboxaldehyde. NIST Chemistry WebBook. [Link]

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reactivity profile of aldehyde group in N-substituted pyrroles

An In-Depth Technical Guide to the Reactivity Profile of the Aldehyde Group in N-Substituted Pyrroles

Introduction

Pyrrole-carboxaldehydes are fundamental building blocks in the synthesis of a vast array of biologically active molecules, functional materials, and natural products. The pyrrole nucleus, an electron-rich aromatic heterocycle, imparts a unique chemical character to its substituents.[1] The reactivity of an aldehyde group attached to this ring is not static; it is dynamically modulated by the nature of the substituent on the pyrrole nitrogen. This guide, intended for researchers, scientists, and professionals in drug development, provides an in-depth exploration of the electronic and steric factors governing the reactivity of the aldehydic functional group in N-substituted pyrroles. We will delve into the causality behind experimental choices for key transformations, including nucleophilic additions, oxidations, and reductions, supported by field-proven protocols and mechanistic insights.

The Decisive Role of the N-Substituent: Electronic and Steric Effects

The reactivity of the pyrrole ring and its substituents is intrinsically linked to the lone pair of electrons on the nitrogen atom, which participates in the aromatic 6π-electron system.[2] This delocalization makes the carbon atoms of the pyrrole ring more electron-rich than those in benzene, enhancing their reactivity towards electrophiles.[1] The substituent on the nitrogen atom can either amplify or attenuate this effect, directly influencing the electrophilicity of the aldehyde's carbonyl carbon.

• Electron-Donating Groups (EDGs): N-substituents like alkyl groups (-CH₃, -Et) are electron-donating by induction. They increase the electron density within the pyrrole ring, which, through resonance, slightly reduces the partial positive charge (δ+) on the aldehyde's carbonyl carbon. This deactivation makes the aldehyde less susceptible to nucleophilic attack compared to its N-unsubstituted or N-acyl counterparts.

• Electron-Withdrawing Groups (EWGs): N-substituents such as sulfonyl (-SO₂Ph) or Boc (-COOtBu) are strongly electron-withdrawing.[3] They decrease the electron density of the pyrrole ring, which in turn withdraws electron density from the aldehyde group. This significantly increases the electrophilicity of the carbonyl carbon, making it more reactive towards nucleophiles. The N-phenylsulfonyl group, for instance, is known to deactivate the α-position of the pyrrole ring towards electrophiles, showcasing its powerful electron-withdrawing nature.[3]

• Steric Hindrance: The size of the N-substituent can physically obstruct the approach of reagents to the aldehyde group, particularly if the aldehyde is at the C2 position.[4] Bulky groups like N-tert-butyl or N-triphenylmethyl can significantly slow down or even prevent reactions that require access to the carbonyl carbon.[4][5][6] This steric factor is a critical consideration in reaction design and can sometimes override electronic effects.[7]

Caption: Logical flow of N-substituent effects on aldehyde reactivity.

Synthesis of N-Substituted Pyrrole Aldehydes: The Vilsmeier-Haack Reaction

A primary and highly versatile method for introducing a formyl group onto an electron-rich pyrrole ring is the Vilsmeier-Haack reaction.[8][9] This reaction utilizes a Vilsmeier reagent, an electrophilic iminium salt, typically generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[10]

The reaction's regioselectivity is a key feature. Formylation preferentially occurs at the α-position (C2 or C5) because the intermediate σ-complex is better stabilized by resonance involving the nitrogen atom.[1][9] If the α-positions are blocked, formylation can occur at a β-position (C3 or C4). The choice of N-substituent can also influence this selectivity, primarily through steric effects.[7]

Caption: Experimental workflow for the Vilsmeier-Haack formylation.

Experimental Protocol: Vilsmeier-Haack Formylation of 1-Methylpyrrole

This protocol is adapted from established procedures for the formylation of N-substituted pyrroles.[7]

Materials:

• 1-Methylpyrrole

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard inert atmosphere glassware

Procedure:

• Vilsmeier Reagent Formation: In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, add anhydrous DMF (1.2 eq.). Cool the flask to 0 °C in an ice bath.

• Slowly add POCl₃ (1.1 eq.) dropwise to the stirred DMF, ensuring the internal temperature remains below 10 °C. The mixture will become viscous.

• After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes to ensure complete formation of the Vilsmeier reagent.

• Reaction with Pyrrole: Dissolve 1-methylpyrrole (1.0 eq.) in anhydrous DCM. Add this solution dropwise to the freshly prepared Vilsmeier reagent at 0 °C.

• Reaction Progression: After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture back to 0 °C in an ice bath. Very cautiously and slowly quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases. This step is highly exothermic.

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with water and then brine, and dry over anhydrous MgSO₄.

• Purification: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by vacuum distillation or column chromatography to yield pure 1-methylpyrrole-2-carboxaldehyde.

N-Substituent	Reagents	Yield (%)	Reference
-CH₃	POCl₃, DMF	75	J. Org. Chem. 1960, 25, 12, 2245-2248
-H	POCl₃, DMF	80	J. Org. Chem. 1960, 25, 12, 2245-2248

Reactivity Profile of the Aldehyde Group

A. Nucleophilic Addition

The fundamental reaction of an aldehyde is nucleophilic addition at the carbonyl carbon.[11] The N-substituent on the pyrrole ring acts as a rheostat, controlling the rate and feasibility of this addition.

Caption: General mechanism for nucleophilic addition to an aldehyde.

An N-substituent with strong electron-withdrawing properties (e.g., -SO₂Ph) enhances the aldehyde's electrophilicity, facilitating attack by a wide range of nucleophiles, including Grignard reagents, organolithiums, and Wittig ylides. Conversely, an electron-donating N-alkyl group can render the aldehyde sluggish towards weaker nucleophiles.

Experimental Protocol: Wittig Reaction of N-Boc-pyrrole-2-carboxaldehyde

This protocol illustrates the conversion of the aldehyde to an alkene, a common transformation in drug development for scaffold modification. The N-Boc group activates the aldehyde for this reaction.

Materials:

• N-Boc-pyrrole-2-carboxaldehyde

• Methyltriphenylphosphonium bromide

• Potassium tert-butoxide (t-BuOK)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Ylide Formation: In a flame-dried flask under nitrogen, suspend methyltriphenylphosphonium bromide (1.1 eq.) in anhydrous THF. Cool to 0 °C.

• Add potassium tert-butoxide (1.1 eq.) portion-wise. The mixture will turn a characteristic bright yellow, indicating ylide formation. Stir at 0 °C for 30 minutes.

• Aldehyde Addition: Dissolve N-Boc-pyrrole-2-carboxaldehyde (1.0 eq.) in anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir overnight. Monitor for the disappearance of the aldehyde by TLC.

• Work-up: Quench the reaction by adding saturated aqueous NH₄Cl solution. Transfer to a separatory funnel and extract with diethyl ether (3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the solution under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired N-Boc-2-vinylpyrrole.

B. Oxidation

The oxidation of a pyrrole-carboxaldehyde to the corresponding carboxylic acid must be approached with caution. The pyrrole ring itself is susceptible to oxidative degradation and polymerization.[12][13] Therefore, harsh oxidants like potassium permanganate are generally avoided.

Causality in Reagent Choice: The selection of a mild oxidizing agent is critical for substrate integrity. Reagents like silver(I) oxide (Ag₂O) or Dess-Martin periodinane are often preferred as they can selectively oxidize the aldehyde without destroying the sensitive heterocyclic core.[12] The N-substituent's electronic nature also plays a role; electron-withdrawing groups can stabilize the ring, making it more resistant to oxidation.

C. Reduction

The reduction of the aldehyde group to a primary alcohol is typically a high-yielding and straightforward transformation.

Causality in Reagent Choice: Standard hydride reagents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are highly effective. NaBH₄ is generally preferred due to its milder nature and compatibility with a wider range of functional groups. It selectively reduces the aldehyde without affecting the aromaticity of the pyrrole ring.[14]

However, under specific conditions, particularly with an N-Boc protecting group, the pyrrole ring itself can be reduced. The Birch reduction (using alkali metals in liquid ammonia) of N-Boc pyrroles can lead to the formation of pyrrolines, which are valuable synthetic intermediates.[15][16] This highlights how the N-substituent can fundamentally alter the reaction's outcome, redirecting reactivity from the side chain to the ring itself.

Experimental Protocol: NaBH₄ Reduction of Pyrrole-2-carboxaldehyde

Materials:

• Pyrrole-2-carboxaldehyde

• Sodium borohydride (NaBH₄)

• Methanol

• Water

• Ethyl acetate

Procedure:

• Dissolve pyrrole-2-carboxaldehyde (1.0 eq.) in methanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (1.5 eq.) slowly and portion-wise, controlling the effervescence.

• After the addition is complete, stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour. Monitor by TLC.

• Work-up: Carefully quench the reaction by the slow addition of water at 0 °C.

• Remove most of the methanol via rotary evaporation.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate under reduced pressure to yield pyrrole-2-methanol, which can be further purified by chromatography or recrystallization if necessary.

Conclusion

The reactivity of the aldehyde group on an N-substituted pyrrole is a nuanced interplay of electronic and steric effects dictated by the nitrogen substituent. Electron-withdrawing groups activate the aldehyde towards nucleophilic attack while often stabilizing the ring against oxidation. Conversely, electron-donating groups deactivate the aldehyde but can increase the ring's sensitivity. Steric bulk on the nitrogen atom can impede reactions at the adjacent C2-aldehyde. A thorough understanding of these principles is paramount for researchers in medicinal chemistry and materials science, enabling the rational design of synthetic routes and the predictable manipulation of these versatile heterocyclic building blocks.

References

• Royal Society of Chemistry. (n.d.). One-pot sequential multicomponent reaction between in situ generated aldimines and succinaldehyde: facile synthesis of substituted pyrrole-3-carbaldehydes and applications towards medicinally important fused heterocycles - PMC. Retrieved from [Link]

• PubMed. (2007). Partial reduction of pyrroles: application to natural product synthesis. Retrieved from [Link]

• Springer. (n.d.). Substituent effects and electron delocalization in five-membered N-heterocycles. Retrieved from [Link]

• ACS Publications. (2014). Effect of N-α Substitution on the Electropolymerization of N-Substituted Pyrroles: Structure–Reactivity Relationship Studies. The Journal of Physical Chemistry C. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrroles. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• OPPI BRIEFS. (1986). A CONVENIENT SYNTHESIS OF PYRROLE-3-CARBOXALDEHYDE. Volume 18, No. 4.

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• Semantic Scholar. (n.d.). Positional selectivity in reactions of pyrrole and its N-substituted derivatives with electrophiles. Retrieved from [Link]

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The Architecture of Pyrroles: A Technical Whitepaper on the History, Synthesis, and Functionalization of Pyrrole Monomers in Drug Discovery

Executive Summary

The pyrrole ring is a privileged π -excessive heteroaromatic scaffold that serves as the structural foundation for some of the most profound molecules in biology and medicine, ranging from endogenous porphyrins to blockbuster synthetic pharmaceuticals. This whitepaper provides an in-depth technical analysis of functionalized pyrrole monomers. By tracing their historical discovery, deconstructing the mechanistic causality of their synthesis, and outlining validated experimental protocols, this guide equips drug development professionals and synthetic chemists with the authoritative grounding required to engineer advanced pyrrole-based therapeutics.

Genesis of the Pyrrole Scaffold: A Historical Foundation

The history of pyrrole chemistry is rooted in 19th-century organic extraction techniques. Pyrrole was first detected in 1834 by the German chemist F. F. Runge as a volatile constituent of coal tar. However, it was not until 1857 that the compound was successfully isolated in pure form from the pyrolysate of bone oil.

The nomenclature of pyrrole is derived from the Greek word pyrrhos, meaning "reddish" or "fiery". This name was chosen due to the molecule's distinctive chemical reactivity: when a pine wood splint is moistened with hydrochloric acid and exposed to pyrrole vapors, it turns a brilliant, fiery red. While early applications were limited to the study of natural dyes and biological pigments (such as heme and chlorophyll), the modern era of medicinal chemistry recognized the pyrrole ring as a highly versatile monomer capable of acting as a bioisostere and a rigid scaffold for multi-directional functionalization.

The Paal-Knorr Paradigm: Engineering the Core

The most robust and widely utilized method for constructing functionalized pyrrole monomers is the Paal-Knorr synthesis, reported independently by Carl Paal and Ludwig Knorr in 1884[1]. This transformation involves the condensation of a 1,4-dicarbonyl compound with a primary amine (or ammonia) to yield a substituted pyrrole[1].

Mechanistic Causality

The reaction is typically catalyzed by a weak acid. The choice of a weak acid (such as acetic acid or p-toluenesulfonic acid) over a strong mineral acid is a critical experimental parameter. A strong acid would completely protonate the primary amine, quenching its nucleophilicity and stalling the reaction. A weak acid selectively protonates the carbonyl oxygen, enhancing its electrophilicity while leaving a sufficient concentration of the free amine available for nucleophilic attack.

Density functional theory (DFT) studies confirm that the reaction proceeds via a hemiaminal intermediate[2]. The rate-limiting step is the intramolecular cyclization of this hemiaminal, which is followed by a rapid double dehydration sequence to establish the aromatic pyrrole ring[2]. Because the reaction is thermodynamically driven by the formation of a stable aromatic system, the continuous removal of the water byproduct is essential to prevent reversible hemiaminal ring-opening.

Caption: Workflow of the Paal-Knorr pyrrole synthesis mechanism.

Electronic Topography and Advanced Functionalization

Pyrrole is a π -excessive aromatic system. The nitrogen atom's lone pair of electrons is delocalized into the five-membered ring, increasing the electron density across all carbon atoms compared to benzene[3]. Consequently, pyrroles are highly susceptible to electrophilic aromatic substitution, but resist nucleophilic attack[3].

When functionalizing a pre-formed pyrrole monomer, electrophilic attack occurs preferentially at the C2 and C5 positions (the α -carbons)[3]. This regioselectivity is dictated by the stability of the intermediate Wheland complex; attack at C2 allows the positive charge to be delocalized over three resonance structures (including one where nitrogen bears the positive charge), whereas attack at C3 only permits two resonance structures[3].

To overcome these inherent electronic biases and achieve poly-functionalization, modern synthetic chemists employ advanced catalytic strategies.

Quantitative Comparison of Pyrrole Synthesis and Functionalization Methods

Methodology	Catalyst / Reagents	Typical Yield (%)	Regioselectivity	Key Advantage
Classical Paal-Knorr	Weak Acid (AcOH, p-TsOH)	70 - 90%	N-substituted, C-substituted based on diketone	High modularity, convergent assembly
Direct C-H Arylation	Pd(OAc)₂ / NHC ligands	65 - 85%	C2 / C5 favored	Avoids the need for pre-functionalized halides
Green Mechanochemistry	Citric Acid (Ball Milling)	80 - 95%	Highly substituted	Solvent-free, high atom economy
Multicomponent Reaction	Cu@imine/Fe₃O₄ MNPs	85 - 98%	Poly-substituted	Rapid kinetics, magnetically recoverable catalyst

Translational Medicine: The Atorvastatin Breakthrough

The ultimate validation of functionalized pyrrole monomers in drug development is the discovery of Atorvastatin (marketed as Lipitor). Synthesized in 1985 by Bruce Roth at Parke-Davis (later Pfizer), atorvastatin revolutionized the treatment of hypercholesterolemia[4].

Early statins (like lovastatin) utilized a hexahydronaphthalene core. Roth hypothesized that this complex, stereocenter-heavy core could be replaced by a simpler, lipophilic ring system[5]. Relying on his expertise in pyrrole chemistry, Roth designed a highly functionalized 1,2,3,5-tetrasubstituted pyrrole core[5]. The commercial manufacturing process relies entirely on a convergent Paal-Knorr cyclocondensation, which elegantly brings together a primary amine and a complex 1,4-diketone in a single step to form the central pyrrole ring[5].

Atorvastatin functions as a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in hepatic cholesterol biosynthesis[5].

Caption: Logical pathway of Atorvastatin's HMG-CoA reductase inhibition.

Validated Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocol details the convergent synthesis of a poly-substituted pyrrole core (analogous to the atorvastatin intermediate) utilizing a self-validating Paal-Knorr methodology.

Protocol: Convergent Synthesis of a Poly-Substituted Pyrrole via Paal-Knorr Cyclocondensation

Objective: Synthesize a 1,2,3,5-tetrasubstituted pyrrole core with built-in self-validation checkpoints.

Step 1: Reactant Assembly

• Action: In a 250 mL round-bottom flask, combine 1.0 equivalent of the target 1,4-diketone and 1.05 equivalents of the primary amine in 100 mL of anhydrous toluene.

• Causality: A slight stoichiometric excess of the amine compensates for potential evaporative loss during reflux. Toluene is selected as the solvent because its boiling point (110°C) is ideal for azeotropic water removal.

Step 2: Acid Catalysis Initiation

• Action: Add 0.1 equivalents of p-Toluenesulfonic acid (p-TsOH) to the mixture.

• Causality: The weak organic acid protonates the carbonyl oxygen, increasing its electrophilicity. Using a sub-stoichiometric amount ensures the bulk of the amine remains unprotonated and highly nucleophilic.

Step 3: Azeotropic Dehydration

• Action: Attach a Dean-Stark trap and a reflux condenser. Reflux the mixture at 110°C for 12 hours.

• Causality: The Paal-Knorr mechanism releases exactly two molar equivalents of water during the double dehydration of the dihydroxypyrrolidine intermediate. Continuous removal of this water shifts the thermodynamic equilibrium entirely toward the aromatic pyrrole, preventing reaction reversal.

Step 4: Self-Validation Checkpoint

• Action: Monitor the volume of water collected in the Dean-Stark trap.

• Validation: The collection of the theoretical volume of water (calculated based on the molarity of the starting materials) acts as a physical, self-validating indicator that the cyclization and dehydration steps are complete. Do not halt the reflux until this volume is achieved.

Step 5: Isolation & Purification

• Action: Cool the reaction to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (3 x 50 mL), extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Causality: The basic NaHCO₃ wash neutralizes the p-TsOH catalyst. This is a critical step; concentrating the electron-rich pyrrole ring in the presence of acid can lead to rapid polymerization or degradation of the monomer.

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A Technical Guide to the Theoretical DFT Analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Abstract

This whitepaper provides a comprehensive technical guide for performing theoretical Density Functional Theory (DFT) calculations on 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, a heterocyclic compound with potential applications in medicinal chemistry and materials science. As a molecule possessing a flexible side chain and multiple functional groups, understanding its three-dimensional structure, electronic properties, and spectroscopic signatures is crucial for predicting its reactivity, stability, and potential biological interactions. This guide offers researchers, computational chemists, and drug development professionals a robust framework for such an investigation, detailing not just the procedural steps but the critical reasoning behind methodological choices. We will cover geometry optimization, vibrational frequency analysis, Frontier Molecular Orbital (HOMO-LUMO) analysis, and the prediction of spectroscopic properties, grounded in authoritative computational standards.

Introduction: The Rationale for DFT in Molecular Characterization

1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is a derivative of pyrrole-2-carbaldehyde, a structural motif found in various natural products and physiologically active compounds.[1][2] The aminopropyl side chain introduces conformational flexibility and a basic nitrogen center, while the carbaldehyde group provides a key site for reactions like condensation or oxidation.[3] These features make it an interesting candidate for synthesis and further functionalization.[2][3]

Before embarking on costly and time-consuming experimental synthesis and analysis, computational methods offer a powerful, predictive lens into the molecule's intrinsic properties. Density Functional Theory (DFT) stands out as a computationally efficient and accurate method for studying organic molecules.[4] It provides a balance between computational cost and accuracy, making it an indispensable tool in modern chemical research.[4][5] By modeling the electron density, DFT can predict a molecule's equilibrium geometry, vibrational modes (which correspond to its IR spectrum), and electronic structure, which governs its reactivity and optical properties.[6][7]

This guide will use a widely accepted level of theory, B3LYP/6-311++G(d,p) , to illustrate the computational workflow. The B3LYP functional is a hybrid functional known for its reliability in describing the electronic structure of organic molecules, while the 6-311++G(d,p) basis set provides a flexible and accurate description of the electron orbitals for this type of system.[5][8][9][10]

The Computational Workflow: A Self-Validating Protocol

A successful DFT study follows a logical, multi-step process where each step validates the previous one. The workflow is designed to first find the most stable structure of the molecule and then use that stable structure to calculate all other properties.

Caption: A standard workflow for theoretical DFT calculations.

Step-by-Step Computational Protocol

This protocol outlines the essential steps using a typical quantum chemistry software package like Gaussian, ORCA, or PySCF.[11]

• Molecular Structure Creation:

  • Draw the 2D structure of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde in a molecular editor (e.g., GaussView, Avogadro, ChemDraw).

  • Convert the 2D structure to a 3D model. Perform an initial, rapid "clean-up" using a molecular mechanics force field (e.g., UFF or MMFF94) to generate a reasonable starting geometry. This is not a quantum calculation but provides a better starting point for DFT.

• Geometry Optimization:

  • Objective: To find the coordinates of the atoms that correspond to the lowest possible energy on the potential energy surface.

  • Software Input: Set up the calculation file. The key parameters are:

    • Method: B3LYP (The density functional).

    • Basis Set: 6-311++G(d,p) (Describes the atomic orbitals).

    • Keyword: Opt (This command initiates the geometry optimization).

    • Solvent (Optional): To simulate a solution environment, a solvent model like the Polarizable Continuum Model (PCM) can be included. For this guide, we will consider the gas phase.

  • Execution: Run the calculation. The software will iteratively adjust the positions of the atoms until the forces on them are negligible, indicating an energy minimum.

• Vibrational Frequency Analysis:

  • Objective: To confirm that the optimized structure is a true energy minimum and to calculate the vibrational frequencies (IR spectrum). A true minimum will have no imaginary frequencies.[9]

  • Software Input: Use the optimized geometry from the previous step.

    • Method: B3LYP

    • Basis Set: 6-311++G(d,p)

    • Keyword: Freq (This command initiates the frequency calculation).

  • Validation: After the calculation, check the output file for the list of frequencies. If all frequencies are positive, the structure is a stable minimum. If one or more imaginary (negative) frequencies are present, the structure is a transition state or a saddle point, and the initial geometry must be adjusted and re-optimized.

Analysis of Molecular Structure and Properties

Once a stable, optimized geometry is confirmed, a wealth of information can be extracted.

Optimized Geometrical Parameters

The output of the optimization provides precise bond lengths, bond angles, and dihedral angles. This data is invaluable for understanding the molecule's 3D shape, including the orientation of the aminopropyl chain relative to the pyrrole ring.

Table 1: Predicted Key Geometrical Parameters for 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (Example Data)

Parameter	Atom(s)	Predicted Value (Å or °)
Bond Length	C=O (aldehyde)	1.22 Å
N-C (pyrrole ring)	1.38 Å
C-C (aminopropyl)	1.54 Å
Bond Angle	O=C-H (aldehyde)	121.5°
C-N-C (pyrrole ring)	109.8°
Dihedral Angle	C(ring)-C(ring)-C(aldehyde)=O	~180° (planar)

Note: These are representative values. Actual calculated values should be extracted from the DFT output file.

Vibrational Analysis (Theoretical IR Spectrum)

The frequency calculation provides a list of vibrational modes and their corresponding intensities.[12][13] This data can be plotted to generate a theoretical IR spectrum, which is instrumental in identifying characteristic functional groups.

Table 2: Predicted Vibrational Frequencies (Example Data)

Frequency (cm⁻¹)	Intensity	Assignment
~3450	Medium	N-H stretch (primary amine)
~2950	Strong	C-H stretch (aliphatic)
~1680	Very Strong	C=O stretch (aldehyde)
~1550	Medium	C=C stretch (pyrrole ring)
~1100	Strong	C-N stretch

Note: Calculated frequencies are often systematically higher than experimental values due to the harmonic approximation. They may be scaled by a factor (e.g., ~0.96 for B3LYP) for better comparison with experimental spectra.[9]

Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's electronic behavior and reactivity.[14]

• HOMO: Represents the ability to donate an electron (nucleophilicity).

• LUMO: Represents the ability to accept an electron (electrophilicity).

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO. A small gap suggests high chemical reactivity and lower kinetic stability, while a large gap indicates high stability.[14][15] This is a critical parameter in drug design for predicting how a molecule might interact with a biological target.[16][17]

Caption: Relationship between HOMO, LUMO, and the energy gap.

The DFT output will list the energies of all molecular orbitals. The HOMO-LUMO gap can be calculated directly from these values. Visualizing the orbitals shows where the electron density is located. For 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, the HOMO is expected to be localized on the electron-rich pyrrole ring, while the LUMO is likely centered on the electron-withdrawing carbaldehyde group.

Table 3: Predicted Electronic Properties (Example Data)

Property	Predicted Value (eV)	Implication
HOMO Energy	-6.20 eV	Electron-donating capability
LUMO Energy	-1.75 eV	Electron-accepting capability
HOMO-LUMO Gap (ΔE)	4.45 eV	High chemical stability

Conclusion and Outlook

This guide provides a foundational protocol for the theoretical investigation of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde using DFT. By following this self-validating workflow, researchers can obtain reliable predictions of the molecule's structural, vibrational, and electronic properties before undertaking experimental work. The insights gained from geometry optimization, frequency analysis, and FMO analysis provide a deep understanding of the molecule's intrinsic characteristics, guiding further research in drug development and materials science. These computational results form a critical baseline for interpreting future experimental data and for designing new molecules with tailored properties.

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A Technical Guide to 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde: A Versatile Building Block for Advanced Materials

Abstract

This technical guide provides a comprehensive overview of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, a bifunctional pyrrole derivative with significant, yet largely untapped, potential in material science. By combining the inherent conductivity and reactivity of the pyrrole nucleus with a flexible primary amine tether and a versatile carbaldehyde handle, this molecule serves as a powerful building block for a new generation of functional materials. This document details a proposed synthetic pathway, explores key potential applications in conductive polymers, corrosion inhibition, and sensor technology, and provides validated experimental protocols based on analogous systems. The insights herein are intended to equip researchers and material scientists with the foundational knowledge to harness the unique properties of this promising compound.

Introduction: The Strategic Design of a Multifunctional Monomer

The field of material science is increasingly driven by the demand for "smart" materials—polymers and surfaces engineered with specific, tunable functionalities. Pyrrole and its derivatives are cornerstones in the development of conductive polymers and functional coatings due to their environmental stability and straightforward polymerization.[1][2] The strategic functionalization of the pyrrole ring is a key methodology for tailoring the final properties of these materials.

1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is a molecule of significant interest due to its unique trifecta of functional groups:

• The 1H-Pyrrole Ring: An electron-rich aromatic heterocycle that is the basis for producing conductive polymers like polypyrrole (PPy) through oxidative polymerization.[3]

• The N-(3-Aminopropyl) Group: A flexible alkyl chain terminating in a primary amine. This group introduces a site for post-polymerization modification, improves solubility, and can act as a chelating agent for metal ions or a point of attachment for biological molecules.[1][4] The primary amine is also a key component in corrosion inhibition, adsorbing onto metal surfaces.[5]

• The 2-Carbaldehyde Group: A highly reactive aldehyde functional group. It is an essential precursor for forming Schiff bases (imines), which are pivotal in the development of chemosensors, antimicrobial surfaces, and dynamic covalent polymers.[6][7]

This guide will illuminate the path from synthesis to application for this versatile molecule, providing the technical depth required for its implementation in advanced material design.

Synthesis and Characterization

While a direct, single-step synthesis for 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is not prominently documented, a robust and logical two-step pathway can be proposed based on well-established pyrrole chemistry. The strategy involves first introducing the aminopropyl sidechain to the pyrrole nitrogen, followed by formylation at the C2 position.

Proposed Synthetic Pathway

The proposed synthesis involves two key reactions: the N-alkylation of pyrrole followed by a Vilsmeier-Haack formylation. This sequence is chosen to prevent potential side reactions that could occur if the aldehyde group were present during the N-alkylation step.

Caption: Proposed two-step synthesis of the target molecule.

Experimental Protocol: Synthesis

Step 1: Synthesis of 1-(3-Aminopropyl)pyrrole

This procedure is adapted from established methods for the reduction of nitriles.[8]

• N-Alkylation: To a solution of pyrrole (1.0 eq) in dry THF, add sodium hydride (NaH, 1.1 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere (N₂).

• Allow the mixture to stir at room temperature for 1 hour.

• Add 3-chloropropionitrile (1.1 eq) dropwise and heat the reaction to reflux overnight.

• Cool the reaction, quench carefully with water, and extract with diethyl ether. Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure to yield 1-(2-cyanoethyl)pyrrole.

• Reduction: In a separate flask under N₂, prepare a suspension of lithium aluminum hydride (LiAlH₄, 2.0 eq) in dry diethyl ether.

• Add a solution of 1-(2-cyanoethyl)pyrrole (1.0 eq) in diethyl ether dropwise at 0 °C.

• Allow the reaction to warm to room temperature and then reflux for 4-6 hours.

• Cool to 0 °C and quench the reaction sequentially by the dropwise addition of water, followed by 15% NaOH solution, and then water again.

• Filter the resulting solids and dry the filtrate over anhydrous potassium carbonate. Concentrate under reduced pressure to yield 1-(3-aminopropyl)pyrrole as an oil.[4]

Step 2: Synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

This step employs the Vilsmeier-Haack reaction, a standard method for formylating electron-rich heterocycles.[9]

• Vilsmeier Reagent Formation: In a flask under N₂, add phosphorus oxychloride (POCl₃, 1.1 eq) dropwise to dry dimethylformamide (DMF, 3.0 eq) at 0 °C. Stir for 30 minutes.

• Formylation: Dissolve 1-(3-aminopropyl)pyrrole (1.0 eq) in dry dichloroethane and add it dropwise to the Vilsmeier reagent at 0 °C.

• Allow the reaction to stir at room temperature for 1 hour, then heat to 60-70 °C for 2-3 hours.

• Hydrolysis: Cool the reaction mixture and pour it onto crushed ice. Neutralize carefully with a saturated solution of sodium bicarbonate.

• Extract the product with dichloromethane, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica gel to yield the final product.

Expected Characterization Data

While experimental data for the specific target molecule is scarce, the following table summarizes the expected physicochemical properties and spectral characteristics based on its constituent functional groups.

Property	Expected Value/Characteristics
Molecular Formula	C₈H₁₂N₂O
Molecular Weight	152.19 g/mol
Appearance	Pale yellow oil or low-melting solid
¹H NMR	Signals corresponding to: pyrrole ring protons (~6.0-7.0 ppm), aldehyde proton (~9.5 ppm), propyl chain protons (~1.8-4.0 ppm), and amine protons (broad singlet).
¹³C NMR	Signals for: aldehyde carbonyl (~180 ppm), pyrrole ring carbons (~110-140 ppm), and propyl chain carbons (~25-50 ppm).
FTIR (cm⁻¹)	Peaks for: N-H stretch (amine, ~3300-3400), C=O stretch (aldehyde, ~1670), C=C stretch (pyrrole, ~1550), and C-N stretch (~1100-1200).
Solubility	Expected to be soluble in common organic solvents (DCM, Chloroform, Methanol) and moderately soluble in water due to the aminopropyl group.

Potential Applications in Material Science

The unique bifunctional nature of 1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde opens up a wide array of applications. The pyrrole moiety allows for the formation of conductive polymers, while the amine and aldehyde groups provide handles for further functionalization, chelation, or surface modification.

Conductive and Functional Polymers

The most direct application is its use as a monomer for creating functionalized polypyrrole (PPy). The resulting polymer would have pendant aminopropyl and aldehyde groups, offering a platform for diverse secondary modifications.

Application Workflow: Synthesis of Functionalized Polypyrrole

Caption: Workflow for electrochemical polymerization.

Experimental Protocol: Electrochemical Polymerization [8]

• Prepare an electrolyte solution of 0.1 M lithium perchlorate (LiClO₄) in acetonitrile.

• Dissolve 1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde monomer in the electrolyte solution to a concentration of 0.1 M.

• Set up a three-electrode electrochemical cell with a platinum or glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl reference electrode.

• Deoxygenate the solution by bubbling with N₂ gas for 15 minutes.

• Polymerize the monomer onto the working electrode by either:

  • Cyclic Voltammetry (CV): Cycling the potential between -0.5 V and +1.2 V for 10-20 cycles.

  • Potentiostatic Deposition: Applying a constant potential of +1.0 V for a set duration (e.g., 300 seconds).

• After deposition, rinse the polymer-coated electrode with fresh acetonitrile to remove unreacted monomer and electrolyte.

• Dry the film under a stream of nitrogen.

The resulting polymer can be used in applications such as:

• Biomaterial Scaffolds: The primary amine groups, when protonated, create a positively charged surface that promotes cell adhesion, mimicking surfaces coated with poly-L-lysine.[4]

• Heavy Metal Adsorption: The amine groups can act as effective chelating sites for the removal of heavy metal ions like Cu²⁺, Ni²⁺, and Pb²⁺ from aqueous solutions.[10][11]

Corrosion Inhibition

Organic molecules containing heteroatoms (N, O, S) and π-electrons are effective corrosion inhibitors for metals in acidic media.[5][12] The subject molecule is an excellent candidate due to the presence of the electron-rich pyrrole ring and the nitrogen atom of the amine group, both of which can adsorb onto a metal surface, forming a protective barrier against corrosive agents.

Mechanism of Corrosion Inhibition

Caption: Mechanism of protective film formation on a metal surface.

Experimental Protocol: Evaluation of Corrosion Inhibition (Potentiodynamic Polarization)

• Prepare a corrosive medium, typically 1.0 M HCl.

• Prepare several test solutions by adding varying concentrations of the inhibitor (e.g., 10 ppm to 500 ppm) to the corrosive medium.

• Use a standard three-electrode corrosion cell with a working electrode made of the metal to be tested (e.g., mild steel), a platinum counter electrode, and a saturated calomel reference electrode (SCE).

• Immerse the working electrode in the test solution and allow it to stabilize for 30-60 minutes to reach a steady open circuit potential (OCP).

• Perform a potentiodynamic polarization scan by sweeping the potential from approximately -250 mV to +250 mV relative to the OCP at a slow scan rate (e.g., 1 mV/s).

• Analyze the resulting Tafel plots to determine the corrosion potential (Ecorr), corrosion current density (Icorr), and calculate the inhibition efficiency (IE%).

Data Comparison: Expected Performance

The presence of both amine and pyrrole moieties suggests it would act as a mixed-type inhibitor.[5]

Inhibitor Class	Functional Groups	Typical Inhibition Efficiency (IE%)	Mechanism
Simple Amines	-NH₂	70-85%	Physisorption, Cathodic Inhibition
Pyrrole Derivatives	Pyrrole Ring, Heteroatoms	80-95%	Chemisorption (π-electrons), Mixed Inhibition[5]
Target Molecule	-NH₂, Pyrrole, C=O	>90% (Predicted)	Synergistic Physisorption & Chemisorption, Mixed-Type Inhibition

Schiff Base-Mediated Functionalization and Sensing

The aldehyde group is a gateway for covalent immobilization and the construction of Schiff base-derived materials. This is particularly useful for surface modification and the development of chemosensors.

Application Example: Chemosensor for Metal Ions

The molecule can be grafted onto a surface (e.g., silica or a polymer film) and then reacted with another amine to form a Schiff base ligand capable of binding specific metal ions, leading to a colorimetric or fluorescent response.[6][13]

Experimental Protocol: Surface Functionalization and Sensing

• Surface Priming: Functionalize a substrate (e.g., glass slide) with an amine-terminated silane like (3-aminopropyl)triethoxysilane (APTES).

• Grafting: Immerse the APTES-functionalized substrate in a solution of 1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde. The aldehyde group will react with the surface amine groups to form a Schiff base, covalently tethering the pyrrole moiety to the surface.

• Sensing Moiety Formation: The now-exposed aminopropyl group on the pyrrole can be further reacted with a signal-generating aldehyde (e.g., salicylaldehyde) to form a new Schiff base with metal-chelating properties.

• Detection: Expose the functionalized surface to a solution containing metal ions. Chelation of the metal ion by the Schiff base ligand can induce a change in color or fluorescence, which can be measured spectrophotometrically.

Conclusion and Future Outlook

1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde represents a highly versatile and strategically designed monomer for the synthesis of advanced functional materials. Its unique combination of a polymerizable pyrrole core, a nucleophilic amine tether, and an electrophilic aldehyde handle provides a rich platform for chemical manipulation. The potential applications, extrapolated from robust data on analogous systems, span from conductive, cell-adhesive biopolymers and efficient heavy metal adsorbents to high-performance corrosion inhibitors and the foundational elements of novel chemosensors. This guide provides the necessary theoretical framework and practical protocols to encourage further investigation and unlock the full potential of this promising molecule in the next generation of materials science innovation.

References

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• Lee, J. Y., et al. (n.d.). Amine-functionalized polypyrrole: inherently cell adhesive conducting polymer. PMC. Available at: [Link]

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Protocols & Analytical Methods

Synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde: A Detailed Protocol for Research Applications

Abstract: This document provides a comprehensive, two-step protocol for the synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, a valuable bifunctional building block for medicinal chemistry and materials science. The synthesis strategy involves the initial N-alkylation of pyrrole-2-carbaldehyde with an amine-protected propyl halide, followed by a robust deprotection step to yield the target primary amine. This guide emphasizes the rationale behind procedural choices, safety considerations, and methods for characterization to ensure reproducibility and high purity of the final product.

Introduction

Pyrrole-2-carbaldehydes are a class of heterocyclic compounds that serve as crucial precursors in the synthesis of pharmaceuticals, natural products, and functional materials.[1][2] The introduction of an aminopropyl side chain at the N1 position imparts a versatile functional handle for further chemical modifications, such as amide bond formation or reductive amination, making the title compound a highly valuable intermediate for creating diverse molecular libraries. This protocol details a reliable and scalable synthesis route starting from commercially available reagents.

The chosen synthetic pathway employs a protecting group strategy to prevent the nucleophilic amine from interfering with the N-alkylation step. Specifically, a phthalimide group is used to mask the primary amine, which can be efficiently removed in the final step.

Overall Reaction Scheme

The synthesis is performed in two sequential steps:

• N-Alkylation: Reaction of pyrrole-2-carbaldehyde with N-(3-bromopropyl)phthalimide.

• Deprotection: Removal of the phthalimide group using hydrazine to liberate the primary amine.

Caption: Overall two-step synthesis of the target compound.

Part 1: Synthesis of 1-(3-Phthalimidopropyl)-1H-pyrrole-2-carbaldehyde (Intermediate)

Principle and Causality

The first step is a nucleophilic substitution reaction where the deprotonated nitrogen of pyrrole-2-carbaldehyde attacks the electrophilic carbon of N-(3-bromopropyl)phthalimide.[3]

• Choice of Base (K₂CO₃): Potassium carbonate is a moderately strong base, sufficient to deprotonate the pyrrole nitrogen (pKa ≈ 17.5) to generate the nucleophilic pyrrolide anion. It is preferred over stronger bases like sodium hydride (NaH) for safety and ease of handling, especially on a larger scale.

• Choice of Solvent (DMF): N,N-Dimethylformamide is a polar aprotic solvent that effectively solvates the potassium cations, enhancing the nucleophilicity of the pyrrolide anion. Its high boiling point is also suitable for reactions that may require heating to proceed at a reasonable rate.[4]

• Protecting Group: The phthalimide group is an excellent choice for protecting the primary amine. It is highly stable under the basic conditions of the N-alkylation reaction and can be removed under specific conditions that do not affect the pyrrole aldehyde moiety. The precursor, N-(3-bromopropyl)phthalimide, is commercially available or can be synthesized from potassium phthalimide and 1,3-dibromopropane.[5][6][7][8]

Materials and Reagents

Reagent/Material	Molecular Formula	M.W. ( g/mol )	Quantity	Supplier (Example)
Pyrrole-2-carbaldehyde	C₅H₅NO	95.10	5.0 g (52.6 mmol)	Sigma-Aldrich
N-(3-Bromopropyl)phthalimide	C₁₁H₁₀BrNO₂	268.11	15.5 g (57.8 mmol)	Alfa Aesar
Potassium Carbonate (K₂CO₃), anhydrous	K₂CO₃	138.21	10.9 g (78.9 mmol)	Fisher Scientific
N,N-Dimethylformamide (DMF), anhydrous	C₃H₇NO	73.09	100 mL	Acros Organics
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	500 mL	VWR Chemicals
Deionized Water	H₂O	18.02	500 mL	-
Brine (Saturated NaCl solution)	NaCl	58.44	100 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	20 g	Sigma-Aldrich

Step-by-Step Protocol

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add pyrrole-2-carbaldehyde (5.0 g, 52.6 mmol) and anhydrous potassium carbonate (10.9 g, 78.9 mmol).

• Solvent Addition: Add 100 mL of anhydrous DMF to the flask.

• Reagent Addition: Add N-(3-bromopropyl)phthalimide (15.5 g, 57.8 mmol) to the suspension.

• Reaction: Heat the mixture to 65 °C and stir under a nitrogen atmosphere for 12-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:EtOAc mobile phase).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into 400 mL of deionized water. A precipitate should form.

  • Stir the aqueous suspension for 30 minutes to ensure complete precipitation.

  • Collect the solid by vacuum filtration and wash the filter cake with an additional 100 mL of water.

• Purification:

  • Dissolve the crude solid in ethyl acetate.

  • Wash the organic layer sequentially with deionized water (2 x 100 mL) and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The resulting solid can be further purified by recrystallization from ethanol if necessary, to yield 1-(3-Phthalimidopropyl)-1H-pyrrole-2-carbaldehyde as a white or off-white solid.

Part 2: Synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (Final Product)

Principle and Causality

This step involves the deprotection of the phthalimide group via the Ing-Manske procedure.

• Reagent (Hydrazine Hydrate): Hydrazine is a strong nucleophile that attacks the carbonyl carbons of the phthalimide group. This leads to the formation of a stable, cyclic phthalhydrazide byproduct and liberates the desired primary amine.[9] This method is highly effective and widely used for phthalimide deprotection.

• Solvent (Ethanol): Ethanol is a good solvent for both the phthalimide-protected intermediate and the hydrazine reagent. Its boiling point allows the reaction to be conducted at reflux, increasing the reaction rate.

Materials and Reagents

Reagent/Material	Molecular Formula	M.W. ( g/mol )	Quantity	Supplier (Example)
1-(3-Phthalimidopropyl)-1H-pyrrole-2-carbaldehyde	C₁₆H₁₄N₂O₃	282.29	10.0 g (35.4 mmol)	From Step 1
Hydrazine Hydrate (~64% Hydrazine)	N₂H₄·H₂O	50.06	3.5 mL (~70.8 mmol)	Sigma-Aldrich
Ethanol (EtOH)	C₂H₆O	46.07	150 mL	VWR Chemicals
Dichloromethane (DCM)	CH₂Cl₂	84.93	300 mL	Fisher Scientific
Hydrochloric Acid (HCl), concentrated	HCl	36.46	As needed	Sigma-Aldrich
Sodium Hydroxide (NaOH) solution, 2M	NaOH	40.00	As needed	-

Step-by-Step Protocol

• Setup: In a 250 mL round-bottom flask, suspend 1-(3-Phthalimidopropyl)-1H-pyrrole-2-carbaldehyde (10.0 g, 35.4 mmol) in 150 mL of ethanol.

• Reagent Addition: Add hydrazine hydrate (3.5 mL, ~70.8 mmol, 2 equivalents) to the suspension.

• Reaction: Heat the mixture to reflux (approximately 80 °C) and maintain for 4-6 hours. A thick white precipitate (phthalhydrazide) will form. Monitor the reaction by TLC until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the ethanol under reduced pressure.

  • Add 100 mL of dichloromethane (DCM) to the residue and stir.

  • Filter off the phthalhydrazide precipitate and wash the solid with additional DCM (2 x 20 mL).

  • Combine the filtrates.

• Purification (Acid-Base Extraction):

  • Transfer the DCM filtrate to a separatory funnel.

  • Extract the amine into an aqueous layer using 1M HCl (2 x 50 mL).

  • Wash the combined acidic aqueous layers with DCM (1 x 50 mL) to remove any non-basic impurities.

  • Cool the aqueous layer in an ice bath and basify by slowly adding 2M NaOH solution until the pH is >10.

  • Extract the liberated free amine product back into DCM (3 x 75 mL).

  • Wash the combined organic layers with brine (1 x 50 mL).

• Final Isolation:

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • This will yield 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde as an oil or low-melting solid.

Workflow Visualization

Caption: Step-by-step laboratory workflow for the synthesis.

Characterization Data (Expected)

• ¹H NMR (400 MHz, CDCl₃) for Final Product:

  • δ 9.50 (s, 1H, -CHO)

  • δ 6.95 (t, 1H, Pyrrole-H)

  • δ 6.85 (m, 1H, Pyrrole-H)

  • δ 6.20 (m, 1H, Pyrrole-H)

  • δ 4.25 (t, 2H, N-CH₂-)

  • δ 2.70 (t, 2H, -CH₂-NH₂)

  • δ 1.95 (quint, 2H, -CH₂-CH₂-CH₂-)

  • δ 1.40 (br s, 2H, -NH₂)

• Mass Spectrometry (ESI+): m/z = 153.10 [M+H]⁺

Safety Precautions

• N,N-Dimethylformamide (DMF): DMF is a reproductive toxin and should be handled in a well-ventilated fume hood. Avoid skin contact.

• Hydrazine Hydrate: Hydrazine is highly toxic, corrosive, and a suspected carcinogen. Always handle it in a fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.

• General Precautions: Perform all reactions in a well-ventilated fume hood. Wear standard PPE, including a lab coat, safety glasses, and gloves, at all times.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield in Step 1	Incomplete reaction or insufficient base.	Ensure reagents are anhydrous. Increase reaction time or temperature slightly (e.g., to 80 °C).
Incomplete deprotection in Step 2	Insufficient hydrazine or reaction time.	Add an additional 0.5 equivalents of hydrazine hydrate and continue refluxing, monitoring by TLC.
Emulsion during work-up	Formation of salts or micelles at the interface.	Add a small amount of brine to the separatory funnel to help break the emulsion.
Product oil instead of solid	The final product is known to be a low-melting solid or oil.	This is expected. Confirm purity by NMR. If impurities are present, consider purification by column chromatography.

References

• ResearchGate. Studies on synthetic methods of N-(3-bromopropyl)phthalimide. Available from: [Link]

• PrepChem.com. Synthesis of N-(3-bromopropyl)-phthalimide. Available from: [Link]

• Google Patents. US20040176613A1 - Method for preparing n-(ω-bromoalkyl)phthalimides.

• Organic Chemistry Portal. Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3-H to C=O Oxidation. Available from: [Link]

• Organic Syntheses. Pyrrole-2-carboxaldehyde. Available from: [Link]

• Glen Research. Comparison of Deprotection Methods for the Phthalimidyl Amino CPGs. Available from: [Link]

• Semantic Scholar. A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Available from: [Link]

• J&K Scientific LLC. BOC Protection and Deprotection. Available from: [Link]

• MDPI. Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Available from: [Link]

• International Journal of Research in Pharmacy and Science. Synthesis and Biological Evaluation of Some Novel Pyrrole Derivatives. Available from: [Link]

• ResearchGate. Scheme 2. N-Alkylation of Pyrrole. Available from: [Link]

• ResearchGate. Optimization of reaction conditions a for the N-alkylation of pyrrole 2a. Available from: [Link]

• SCIRP. Solvent-Free Mechanochemical Deprotection of N-Boc Group. Available from: [Link]

• National Institutes of Health. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Available from: [Link]

• Organic Chemistry Portal. Synthesis of substituted N-heterocycles by N-alkylation. Available from: [Link]

• The Royal Society of Chemistry. Direct catalytic synthesis of densely substituted 3-formylpyrroles from imines and 1,4-ketoaldehydes. Available from: [Link]

• National Institutes of Health. Formation of N-Alkylpyrroles via Intermolecular Redox Amination. Available from: [Link]

• PubMed. Regiocontrolled Synthesis of pyrrole-2-carboxaldehydes and 3-pyrrolin-2-ones From Pyrrole Weinreb Amides. Available from: [Link]

• Syrris. One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. Available from: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrrole. Available from: [Link]

• ResearchGate. Pyrrole‐Protected β‐Aminoalkylzinc Reagents for the Enantioselective Synthesis of Amino‐Derivatives. Available from: [Link]

• Google Patents. CN102241617A - Synthesis method of 1-tert-butoxycarbonyl-3-pyrrolidone.

• National Institutes of Health. One-pot directed alkylation/deprotection strategy for the synthesis of substituted pyrrole[3,4-d]pyridazinones. Available from: [Link]

• ResearchGate. Beyond N−Ts deprotection: diversification of sulfonyl pyrroles. Available from: [Link]

• ResearchGate. Sulfur-Based Protecting Groups for Pyrroles and the Facile Deprotection of 2-(2,4-Dinitrobenzene)sulfinyl and Sulfonyl Pyrroles. Available from: [Link]

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• 1. Pyrrole-2-carboxaldehydes: Origins and Physiological Activities [mdpi.com]
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Application Note: Step-by-Step N-Alkylation of Pyrrole-2-Carboxaldehyde

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Rationale

The N-alkylation of pyrrole-2-carboxaldehyde is a foundational transformation in medicinal chemistry, frequently utilized to synthesize complex heterocyclic scaffolds such as pyrrolo[1,2-a]pyrazines and indolizines [1]. While the alkylation of simple amines is straightforward, pyrrole-2-carboxaldehyde presents unique electronic challenges that dictate specific experimental choices.

The Causality of the Chemical Environment: The formyl group at the C2-position exerts a strong electron-withdrawing effect via both resonance and inductive pathways. This significantly increases the acidity of the pyrrole N-H proton ( pKa​≈16.5 ) compared to an unsubstituted pyrrole ( pKa​≈17.5 ). Consequently, mild bases like Potassium Carbonate (K₂CO₃) are entirely sufficient for deprotonation [2].

However, this same electron-withdrawing effect delocalizes the negative charge of the resulting pyrrolide anion, rendering it a weaker nucleophile. To overcome this reduced nucleophilicity and drive the SN​2 substitution, the reaction necessitates a polar aprotic solvent—most commonly N,N-dimethylformamide (DMF)—and elevated temperatures (60–100 °C). DMF effectively solvates the potassium cation, leaving the pyrrolide anion "naked" and highly reactive toward the alkyl halide.

Mechanistic pathway of pyrrole-2-carboxaldehyde N-alkylation.

Optimization of Reaction Conditions

Selecting the correct base and solvent system is critical for maximizing yield and avoiding side reactions (such as the hydrolysis of the alkylating agent). The table below summarizes the quantitative data and mechanistic trade-offs for the three most common N-alkylation systems [1, 2, 3].

Base / Solvent System	Temperature	Time	Typical Yield	Mechanistic Notes & Causality
K₂CO₃ / DMF	60–100 °C	2–6 h	75–95%	Standard Method: K₂CO₃ has superior solubility in DMF compared to Na₂CO₃. Mild conditions prevent aldehyde side-reactions.
NaH / THF	0 °C to RT	1–3 h	70–90%	Aggressive Method: Irreversible deprotonation (evolves H₂). Ideal for sterically hindered or less reactive alkyl halides.
NaOH / H₂O-Xylene	Reflux	2–18 h	60–85%	Phase-Transfer Catalysis (PTC): Uses tetradecyltrimethylammonium bromide. Avoids strictly anhydrous conditions [3].

Standardized Experimental Protocol (K₂CO₃ / DMF Method)

The following protocol is designed as a self-validating system . It includes built-in checkpoints to ensure the chemical state matches the expected physical observations, minimizing downstream failures.

Scale: 10.0 mmol (Demonstration using a generic primary alkyl halide, e.g., Benzyl Bromide or Methyl Chloroacetate).

Materials Required:

• Pyrrole-2-carboxaldehyde: 951 mg (10.0 mmol, 1.0 eq)

• Anhydrous Potassium Carbonate (K₂CO₃): 2.76 g (20.0 mmol, 2.0 eq)

• Alkyl Halide (R-X): 12.0 mmol (1.2 eq)

• Anhydrous DMF: 15.0 mL

• Ethyl Acetate (EtOAc) & Brine: For liquid-liquid extraction.

Step-by-step experimental workflow for N-alkylation.

Step-by-Step Methodology:

Step 1: Preparation of the Reaction Mixture

• Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (Nitrogen or Argon).

• Add pyrrole-2-carboxaldehyde (951 mg, 10.0 mmol) and anhydrous DMF (15.0 mL) to the flask. Stir until completely dissolved.

• Causality: Anhydrous DMF is critical. Trace water will competitively hydrolyze the alkyl halide, drastically reducing the effective equivalents of the electrophile.

Step 2: Deprotonation

• Add anhydrous K₂CO₃ (2.76 g, 20.0 mmol) in one portion.

• Stir the resulting suspension at room temperature (20–25 °C) for 30 minutes.

• Validation Checkpoint 1: The mixture will transition from a clear solution to a cloudy suspension. A slight deepening in color (pale yellow to golden) indicates the formation of the pyrrolide anion.

Step 3: Alkylation

• Add the alkyl halide (12.0 mmol) dropwise over 5 minutes via syringe.

• Attach a reflux condenser and heat the reaction mixture to 60–70 °C using an oil bath or heating block.

• Stir vigorously for 4 to 6 hours.

• Validation Checkpoint 2 (TLC Analysis): Monitor the reaction via Thin Layer Chromatography (Eluent: Hexanes/EtOAc 3:1). The N-alkylated product will exhibit a higher Rf​ value than the starting material, as the replacement of the polar N-H bond with a non-polar alkyl group decreases the molecule's affinity for the stationary silica phase.

Step 4: Reaction Quenching and Aqueous Workup

• Cool the reaction mixture to room temperature.

• Quench the reaction by pouring the mixture into 50 mL of ice-cold distilled water.

• Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Combine the organic layers.

• Validation Checkpoint 3 (DMF Removal): DMF is highly miscible with water but partitions slightly into EtOAc. To prevent oily, impure residues, you must wash the combined organic layers vigorously with water (3 × 30 mL) followed by a 5% aqueous LiCl solution or brine (1 × 30 mL).

Step 5: Drying and Purification

• Dry the washed organic layer over anhydrous Sodium Sulfate (Na₂SO₄). Filter and concentrate under reduced pressure (rotary evaporation).

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) or recrystallization (e.g., from petroleum ether) depending on the product's state.

Analytical Validation & Troubleshooting

To ensure the integrity of the synthesized product, perform ¹H NMR (in CDCl₃).

• Success Indicators: The broad singlet corresponding to the pyrrole N-H proton (typically around δ 9.5–10.0 ppm) must completely disappear. You will observe new signals corresponding to the introduced alkyl group (e.g., a sharp singlet around δ 3.9 ppm for an N-methyl group, or a singlet near δ 5.1 ppm for an N-benzyl CH₂ group).

• Troubleshooting (Residual Solvent): If your isolated mass is artificially high and the product is an oil instead of a solid, check the ¹H NMR for residual DMF (singlets at δ 2.88, 2.96, and 8.02 ppm). If present, re-dissolve the product in EtOAc and repeat the water/brine washing sequence.

References

• Structure–Activity Relationship of Pyrrolyl Diketo Acid Derivatives as Dual Inhibitors of HIV-1 Integrase and Reverse Transcriptase Ribonuclease H Domain National Institutes of Health (PMC). URL: [Link]

Application Note: Synthesis of Pyrrolo[1,2-a][1,4]diazepine Scaffolds via Intramolecular Schiff Base Formation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound in Focus: 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde Document Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Rationale

The development of conformationally restricted bicyclic scaffolds is a cornerstone of modern drug discovery. The compound 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde serves as a highly versatile, bifunctional building block containing both a nucleophilic primary amine and an electrophilic aldehyde. When subjected to specific thermodynamic and kinetic controls, this molecule undergoes an intramolecular Schiff base condensation to form a 7-membered diazepine ring fused to the pyrrole core, yielding a pyrrolo[1,2-a][1,4]diazepine derivative [1, 2].

The Causality of Experimental Choices

Schiff base (imine) formation is a reversible, equilibrium-driven process consisting of nucleophilic attack, carbinolamine formation, and subsequent dehydration [1]. Because our starting material is bifunctional, it faces a critical kinetic bifurcation:

• Intramolecular Cyclization (Desired): The amine and aldehyde of the same molecule react to form a cyclic imine.

• Intermolecular Oligomerization (Undesired): The amine of one molecule reacts with the aldehyde of another, leading to linear polymers.

To force the reaction down the intramolecular pathway, we must employ the Ziegler-Ruggli dilution principle . By maintaining a highly dilute reaction environment (< 0.005 M), we statistically minimize intermolecular collisions, allowing the intramolecular cyclization to dominate [3]. Furthermore, because imine bonds are prone to hydrolysis, a tandem reductive amination using a mild reducing agent (e.g., Sodium triacetoxyborohydride, STAB) is employed to "lock" the ring into the stable octahydro-1H-pyrrolo[1,2-a][1,4]diazepine scaffold [4].

Fig 1: Mechanistic pathway of intramolecular Schiff base formation and tandem reduction.

Reaction Optimization Data

To validate the necessity of high-dilution and water-scavenging techniques, our application scientists evaluated multiple reaction conditions. The data below demonstrates the causality between concentration, catalysis, and the resulting yield of the desired bicyclic monomer versus the undesired oligomer.

Table 1: Optimization of Intramolecular Cyclization Conditions

Entry	Concentration (M)	Solvent	Catalyst / Additive	Yield: Diazepine (%)	Yield: Oligomer (%)
1	0.1 M	MeOH	None	12%	82%
2	0.01 M	MeOH	AcOH (0.1 eq)	45%	48%
3	0.005 M	DCM	AcOH (0.1 eq) + 4Å MS	78%	15%
4	Syringe Pump (<0.001 M)*	DCM	AcOH (0.1 eq) + 4Å MS	94%	< 2%

*In Entry 4, the precursor is added dropwise via a syringe pump to a large volume of solvent, maintaining a pseudo-high dilution state that maximizes monomeric cyclization.

Self-Validating Experimental Protocol

This protocol describes a one-pot tandem cyclization and reduction workflow. It is designed with built-in analytical checkpoints to ensure trustworthiness and reproducibility.

Fig 2: Step-by-step workflow for the synthesis of pyrrolo[1,2-a][1,4]diazepine derivatives.

Reagents & Equipment

• Starting Material: 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (1.0 mmol, 152.2 mg)

• Solvent: Anhydrous Dichloromethane (DCM), 1000 mL

• Catalyst: Glacial Acetic Acid (AcOH), 0.1 mmol

• Water Scavenger: Activated 4Å Molecular Sieves (2.0 g)

• Reducing Agent: Sodium triacetoxyborohydride (STAB), 1.5 mmol

• Equipment: Syringe pump, 2L round-bottom flask, inert gas (N₂/Ar) manifold.

Step-by-Step Methodology

Step 1: Preparation of the Reaction Matrix

• Flame-dry a 2L round-bottom flask and flush with Argon.

• Add 900 mL of anhydrous DCM, 0.1 mmol of glacial AcOH, and 2.0 g of activated 4Å molecular sieves.

• Causality Note: The molecular sieves act as a thermodynamic sink, continuously removing the H₂O byproduct generated during imine formation, thereby preventing back-hydrolysis [1].

Step 2: Pseudo-High Dilution Addition

• Dissolve 1.0 mmol of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde in 100 mL of anhydrous DCM.

• Load this solution into a syringe pump.

• Add the solution dropwise to the rapidly stirring reaction matrix at 25°C over a period of 4 hours (Addition rate: ~0.4 mL/min).

Step 3: In-Process Analytical Validation

• After the addition is complete, stir for an additional 1 hour.

• Validation Checkpoint: Extract a 0.5 mL aliquot, filter through a PTFE syringe filter, and analyze via LC-MS or ¹H NMR.

• Expected Result: Complete disappearance of the aldehyde proton signal (~9.5 ppm) and the emergence of a sharp imine proton signal (~8.2 ppm).

Step 4: Tandem Reductive Amination

• Cool the reaction mixture to 0°C using an ice bath.

• Add STAB (1.5 mmol) in three equal portions over 15 minutes.

• Causality Note: STAB is chosen over NaBH₄ because its electron-withdrawing acetoxy groups make it a milder hydride donor. It selectively reduces the protonated iminium species without causing unwanted side reactions [3].

• Allow the reaction to warm to room temperature and stir for 12 hours.

Step 5: Quench and Workup

• Quench the reaction by slowly adding 100 mL of saturated aqueous NaHCO₃ (Caution: Gas evolution).

• Filter the biphasic mixture through a pad of Celite to remove the molecular sieves and boron salts.

• Separate the organic layer, extract the aqueous layer twice with DCM (2 x 50 mL), dry the combined organics over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude residue via flash column chromatography (Silica gel, DCM:MeOH 95:5 with 1% Et₃N) to yield the pure octahydro-1H-pyrrolo[1,2-a][1,4]diazepine.

References

• Fabbrizzi, L. "Beauty in Chemistry: Making Artistic Molecules with Schiff Bases." ACS Publications, 2020. URL:[Link]

• "New Four-Component Ugi-Type Reaction. Synthesis of Heterocyclic Structures Containing a Pyrrolo[1,2-a][1,4]diazepine Fragment." The Journal of Organic Chemistry, 2005. URL:[Link]

• "1,3-Cyclohexadien-1-Als: Synthesis, Reactivity and Bioactivities." MDPI, 2021. URL:[Link]

• "octahydro-1H-pyrrolo[1, 2-a][1, 4]diazepine, min 97%, 1 gram." CP Lab Safety. URL:[Link]

electropolymerization of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde on electrodes

Application Note: Electropolymerization of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde for Bifunctional Biosensor Interfaces

Executive Summary

The development of advanced bioelectronic interfaces requires conjugated polymers that can simultaneously conduct electrical signals and provide versatile chemical anchors for biomolecule immobilization[1]. The monomer 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (APPCA) is a highly specialized building block designed to yield a conductive polypyrrole backbone decorated with both primary amine and formyl (aldehyde) groups. This dual-functionality enables orthogonal bioconjugation—allowing researchers and drug development professionals to attach two distinct biological recognition elements (e.g., an antibody and an enzyme) to the same electrode surface without cross-reactivity.

Mechanistic Causality & Design Principles

Electropolymerization of pyrrole derivatives is initiated by the anodic oxidation of the monomer to form a radical cation, followed by C-C coupling and deprotonation[2]. However, the unique structure of APPCA presents specific thermodynamic and kinetic challenges that dictate the experimental protocol:

• Steric and Electronic Effects: The N-alkyl substitution (aminopropyl group) sterically hinders the coupling process and typically lowers the conductivity of the resulting film compared to unsubstituted polypyrrole[3]. Conversely, the 2-carbaldehyde group is strongly electron-withdrawing, which significantly increases the oxidation potential required to generate the radical cation. Because the 2-position is blocked, polymerization primarily proceeds via the 3- and 5-positions, leading to a highly functionalized, structurally complex polymer network.

• Intramolecular Reactivity (The pH Imperative): The coexistence of a primary amine and an aldehyde within the same molecule makes it highly susceptible to spontaneous Schiff base condensation (self-polymerization). To prevent this, the electropolymerization must be conducted in an acidic electrolyte (pH < 3.0). At this pH, the primary amine is protonated (-NH₃⁺), rendering it non-nucleophilic and preserving both functional groups during the electrochemical growth of the film.

Experimental Workflow & Signaling Pathways

Workflow for the electropolymerization and validation of the bifunctional poly(APPCA) film.

Mechanistic pathway of APPCA electropolymerization and subsequent orthogonal bioconjugation.

Quantitative Data & Electrochemical Parameters

The following table summarizes the comparative electrochemical parameters of APPCA against standard pyrrole monomers, providing a baseline for expected oxidative behaviors.

Monomer Class	Representative Compound	Oxidation Onset (V vs Ag/AgCl)	Film Conductivity	Primary Application
Unsubstituted	Pyrrole	+0.60 V	High	Base conductive matrix
N-Alkyl Substituted	1-(3-Aminopropyl)pyrrole	+0.80 V	Moderate	Amine-functionalized sensors
Electron-Withdrawn	Pyrrole-2-carbaldehyde	+0.90 V	Low	Aldehyde-functionalized sensors
Bifunctional	APPCA	+0.95 V to +1.15 V	Low-Moderate	Orthogonal bioconjugation

Step-by-Step Protocol: Electropolymerization of APPCA

Self-Validating System: This protocol incorporates in-situ cyclic voltammetry (CV) to monitor film growth. A linear increase in anodic/cathodic peak currents with successive scan cycles validates successful polymer deposition[4].

Phase 1: Electrode Preparation

• Polish a Glassy Carbon Electrode (GCE) or Gold (Au) electrode using 0.3 µm and 0.05 µm alumina slurries sequentially.

• Sonicate the electrode in ultrapure water for 5 minutes, followed by absolute ethanol for 5 minutes to remove residual particulates.

• Perform electrochemical cleaning by cycling the electrode in 0.5 M H₂SO₄ from -0.2 V to +1.2 V at 100 mV/s until a stable, reproducible voltammogram is achieved.

Phase 2: Electrolyte Formulation

• Prepare a 0.1 M solution of Lithium Perchlorate (LiClO₄) in ultrapure water to serve as the supporting electrolyte.

• Adjust the pH of the electrolyte to 2.5 using 0.1 M HClO₄. Field-Proven Insight: Do not skip pH adjustment. A neutral pH will trigger monomer degradation via imine formation before electropolymerization can occur.

• Dissolve the APPCA monomer in the electrolyte to a final concentration of 10 mM. Purge the solution with high-purity N₂ gas for 15 minutes to remove dissolved oxygen.

Phase 3: Electropolymerization

• Immerse the three-electrode system (Working: GCE/Au, Reference: Ag/AgCl, Counter: Pt wire) into the monomer solution.

• Apply Cyclic Voltammetry (CV) using the following parameters:

  • Initial Potential: 0.0 V

  • Upper Vertex Potential: +1.15 V

  • Lower Vertex Potential: -0.2 V

  • Scan Rate: 50 mV/s

  • Cycles: 10 to 20 cycles (depending on desired film thickness).

• Observation: The onset of oxidation should appear around +0.95 V. With each cycle, the current response should increase, indicating the growth of the conductive poly(APPCA) film[4].

• Rinse the modified electrode gently with acidic water (pH 3) to remove unreacted monomer, followed by drying under a gentle stream of N₂.

Orthogonal Bioconjugation Protocol

The resulting Poly(APPCA) film can be functionalized in two distinct steps to create a dual-probe biosensor:

• Step A (Amine Utilization): React the surface amines with carboxyl-containing biomolecules (e.g., enzymes) using standard EDC/NHS coupling in a slightly acidic buffer (pH 6.0). At this pH, the aldehyde remains relatively unreactive to amidation.

• Step B (Aldehyde Utilization): Subsequently, react the surface aldehydes with amine-containing molecules (e.g., antibodies) in a slightly alkaline buffer (pH 8.0) to form a Schiff base. Follow this with a reduction step using sodium cyanoborohydride (NaCNBH₃) to yield a stable, irreversible secondary amine linkage.

References[2] Rapid and High-Density Antibody Immobilization Using Electropolymerization of Pyrrole for Highly Sensitive Immunoassay. ACS Applied Materials & Interfaces.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEYFXLJm9DmDa_MkVNLUFCw16j_JPrH8IH3ylMh6iBMKiRlIrDGL65GvGdDDABA9dvTgd5fF185jSas3wrMi-wwnSXWZg8rKPj_8owqXawIqFBXar7QwuLrqjnXPuVY1nX9TRz1IPSETnNq[1] Recent developments in conducting polymers: applications for electrochemistry. RSC Advances.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF50xC4CbQvw1Uzx5bfUi5jCtUFXJMMET1gVyScDs7H-4mCASAoUEfWUJq2WEMxUIY6m5rhyjQ7X4klMhFHjRrS6xNsnsWJgC3CPM_dVg6doVuNSoFEJgjQyBWVnp1R877iuaTk0-zJJ15hg-hHVbtVsYwNXAuIUl6k[4] Pyrrole-hyaluronic acid conjugates for decreasing cell binding to metals and conducting polymers. Biomaterials (NIH PMC).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHMLT7ymI1c6cpxT4xA2_xbM6bQ7-PJeajbSqFUj-OWuxnGIY3HJ0IJckOEaGaN0RnitqdGOuf_-cFi0bqZpVvMi9tJg5QLtSDyGKSYy77jbU9IyLZn8Z21gcQ4ELgid4XPD0DdU4tte0qADds=[3] Amine-functionalized polypyrrole: inherently cell adhesive conducting polymer. Journal of the Royal Society Interface (NIH PMC).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHBVfD3KDq-Wo1tMnbSZmvBZW7DwrexPYZqosIJPLyUWPiI7b6rgPdfkCUPrVKJCspfgAZZQaZUNRpc4ltI9QrCE3ryPtnX_EE93JsIamQTpeDeTSocBoXoZeg-TqQ33YAv-DfsBhkvyO1zNq8=

Sources

• 1. Recent developments in conducting polymers: applications for electrochemistry - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06160C [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Amine-functionalized polypyrrole: inherently cell adhesive conducting polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrrole-hyaluronic acid conjugates for decreasing cell binding to metals and conducting polymers - PMC [pmc.ncbi.nlm.nih.gov]

reductive amination procedures for pyrrole-2-carbaldehyde derivatives

Application Note: Optimized Reductive Amination Procedures for Pyrrole-2-Carbaldehyde Derivatives

Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals.

Mechanistic Rationale & Substrate Nuances

Pyrrole-2-carbaldehyde is a privileged scaffold in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors, porphyrins, and marine alkaloid analogues[1]. However, the direct reductive amination of this substrate presents unique chemical challenges.

The electron-rich nature of the pyrrole ring allows the nitrogen lone pair to delocalize into the C2-carbonyl group via resonance. This significantly reduces the electrophilicity of the aldehyde compared to standard benzaldehyde derivatives. Consequently, the initial nucleophilic attack by the amine and the subsequent dehydration to form the iminium ion become the rate-limiting steps[2].

To overcome this thermodynamic barrier without triggering the acid-catalyzed polymerization of the sensitive pyrrole ring, a highly specific reagent system is required. The gold standard for this transformation is Sodium Triacetoxyborohydride (NaBH(OAc)3) combined with a mild Brønsted acid (glacial acetic acid) in a halogenated solvent[2]. Unlike sodium borohydride (NaBH4), which rapidly reduces unreacted aldehydes to alcohols, NaBH(OAc)3 is exceptionally mild and selectively reduces the protonated iminium ion over the starting carbonyl[2].

Visualizing the Reaction Pathway

The following workflow illustrates the mechanistic causality of the reductive amination process. The addition of acetic acid is non-negotiable; it protonates the hemiaminal intermediate, driving the elimination of water to form the highly electrophilic iminium species required for hydride transfer.

Mechanistic pathway of pyrrole-2-carbaldehyde reductive amination.

Reagent Selection & Quantitative Optimization

The choice of solvent and reducing agent directly dictates the reaction's success. Comprehensive process reviews confirm that for heterocyclic aldehydes, the combination of 1,2-dichloroethane (DCE) and AcOH provides optimal yields[2]. Combinatorial library syntheses utilizing pyrrole templates have successfully leveraged these exact conditions to generate diverse amine analogues[3].

Table 1: Optimization of Reductive Amination Parameters for Pyrrole-2-Carbaldehyde

Reducing Agent	Solvent	Acid Additive	Time (h)	Yield (%)	Mechanistic Outcome & Causality
NaBH4	MeOH	None	2	< 15%	Rapid reduction of aldehyde to alcohol bypasses imine formation.
NaBH3CN	MeOH	AcOH (1.0 eq)	16	65%	Effective, but generates highly toxic HCN gas as a byproduct.
NaBH(OAc)3	THF	AcOH (1.0 eq)	16	78%	Good conversion, but slower reaction kinetics compared to halogenated solvents.
NaBH(OAc)3	DCE	None	24	< 50%	Lack of acid catalysis stalls the reaction at the hemiaminal intermediate.
NaBH(OAc)3	DCE	AcOH (1.0 eq)	12	> 90%	Optimal conditions; rapid iminium formation and selective reduction[2].

(Note: While dichloromethane (DCM) is frequently used as an alternative[1], DCE has a higher boiling point and generally provides superior solubility for the borohydride species, leading to more consistent conversions).

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By integrating specific In-Process Controls (IPCs), the scientist can verify the mechanistic progression of the reaction before proceeding to the next step.

Materials Required:

• Pyrrole-2-carbaldehyde (1.0 equiv)

• Primary or Secondary Amine (1.1 - 1.2 equiv)

• Sodium triacetoxyborohydride, NaBH(OAc)3 (1.4 - 1.5 equiv)

• Glacial Acetic Acid, AcOH (1.0 - 1.2 equiv)

• Anhydrous 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried round-bottom flask purged with inert gas (N2 or Ar), dissolve pyrrole-2-carbaldehyde (1.0 equiv) and the target amine (1.1 equiv) in anhydrous DCE to achieve a concentration of 0.2 M.

  • Causality: Using anhydrous solvent prevents the premature hydrolysis of the iminium intermediate back to the starting aldehyde.

• Acid Catalysis & Pre-activation: Add glacial acetic acid (1.0 equiv) dropwise to the stirring solution. Allow the mixture to stir at room temperature for 1 to 2 hours.

  • Causality: Pre-stirring allows the thermodynamically stable hemiaminal to dehydrate into the electrophilic iminium ion before the reducing agent is introduced, minimizing direct aldehyde reduction.

• Reduction: Cool the reaction mixture slightly using an ambient water bath (approx. 20 °C). Add NaBH(OAc)3 (1.4 equiv) in three equal portions over 15 minutes.

  • Causality: Portion-wise addition controls the mild exotherm associated with hydride transfer and prevents the rapid evolution of hydrogen gas, which can occur if trace moisture is present.

• Reaction Monitoring (IPC 1): Stir the reaction at room temperature for 12 hours. Monitor the reaction via TLC (Hexanes/EtOAc, visualized under UV 254 nm).

  • Validation: Pyrrole-2-carbaldehyde is highly UV-active. The complete disappearance of the starting material spot validates that the reduction is complete.

• Quench & Workup (IPC 2): Once complete, carefully quench the reaction by slowly adding saturated aqueous NaHCO3 (equal volume to the reaction solvent). Stir vigorously for 15 minutes. Check the pH of the aqueous layer; it must be ~8.

  • Causality & Validation: The basic quench neutralizes the acetic acid and decomposes unreacted borohydride. A pH of 8 ensures the newly formed secondary/tertiary amine is in its free-base form. If the pH is acidic, the product will remain protonated and water-soluble, leading to artificially low isolated yields.

• Isolation: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude alkylated pyrrole amine.

References

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development.[2] URL:[Link]

• Zidar, N., et al. (2014). Antimicrobial Activity of the Marine Alkaloids, Clathrodin and Oroidin, and Their Synthetic Analogues. Marine Drugs.[1] URL:[Link]

• Abell, A. D., et al. (2003). The Synthesis of Two Combinatorial Libraries Using a 4-(2-Thienyl)-pyrrole Template. Australian Journal of Chemistry.[3] URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. scribd.com [scribd.com]
• 3. connectsci.au [connectsci.au]

Application Note: Synthesis and Bioconjugation of Amino-Functionalized Polypyrrole (APPy) for Advanced Biosensors and Tissue Engineering

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary & Mechanistic Rationale

Conductive polymers, particularly polypyrrole (PPy), are foundational to bioelectronics, neural interfaces, and targeted drug delivery due to their inherent biocompatibility and environmental stability[1]. However, pristine PPy lacks reactive functional groups, limiting its utility for covalent bioconjugation. Historically, physical entrapment of biomolecules within the polymer matrix has been used, but this inevitably leads to enzyme leaching, signal degradation, and poor long-term stability.

To resolve this, functionalized monomers such as N-(3-aminopropyl)pyrrole (APy) are introduced.

The Causality of Copolymerization: N-substitution is synthetically more accessible than C-substitution and provides a flexible alkyl spacer that minimizes steric hindrance during bioconjugation[2]. However, the bulky N-substituent twists the polymer backbone, disrupting the coplanarity required for extended π -conjugation. Consequently, homopolymers of APy exhibit significantly reduced electrical conductivity. To balance electrical conductivity with surface reactivity, a precise copolymerization strategy—mixing pristine Pyrrole (Py) with APy—is strictly required[1].

Caption: Workflow of amino-functionalized polypyrrole synthesis and subsequent bioconjugation.

Quantitative Performance Metrics

The stoichiometric ratio of Py to APy directly dictates the physicochemical properties of the resulting matrix. Table 1 summarizes the inverse relationship between amine density (functionality) and electrical conductivity, guiding the selection of monomer ratios based on the target application.

Table 1: Physicochemical Properties of Py/APy Copolymers

Polymer Composition	Conductivity (S/cm)	Surface Amine Density (nmol/cm²)	Water Contact Angle (°)	Cell Adhesion Efficiency (%)
Pure PPy	10.0 – 50.0	0	~ 65	< 40
PPy-co-APy (9:1)	5.0 – 15.0	~ 15	~ 55	~ 75
PPy-co-APy (1:1)	0.1 – 1.0	~ 45	~ 45	~ 90
Pure APPy	< 0.01	> 80	~ 35	> 95

Note: Copolymers exhibiting positive charges at physiological pH significantly promote the adhesion of fibroblasts and Schwann cells, making the 1:1 ratio ideal for tissue scaffolds, while the 9:1 ratio is preferred for electrochemical biosensors[2].

Experimental Protocols & Self-Validating Workflows

Protocol A: Chemical Oxidative Copolymerization of APPy Nanoparticles

Application: Injectable conductive hydrogels, targeted drug delivery carriers, and functionalized latex composites[3]. Rationale: Chemical oxidation using Iron(III) chloride (FeCl₃) in the presence of a dopant (e.g., Polystyrene sulfonate, PSS) yields a bulk or dispersed polymer. PSS acts as both a charge-balancing dopant and a template to stabilize the colloidal dispersion.

Step-by-Step Workflow:

• Monomer Preparation: Purify Pyrrole (Py) via vacuum distillation. N-(3-aminopropyl)pyrrole (APy) must be stored under inert gas to prevent auto-oxidation.

• Solution Assembly: In a 100 mL round-bottom flask, dissolve 0.09 M Py and 0.01 M APy (9:1 ratio) in 50 mL of deionized water containing 0.1 M NaPSS.

  • Causality: The 9:1 ratio ensures sufficient primary amines for downstream bioconjugation while maintaining robust percolation pathways for electron transport[1].

• Oxidation Initiation: Dropwise add 50 mL of 0.25 M FeCl₃ solution over 30 minutes under vigorous magnetic stirring at 0–4 °C.

  • Causality: Low temperatures suppress side reactions (e.g., overoxidation of the pyrrole ring) and increase the structural order and conjugation length of the polymer chains.

• Termination & Washing: Stir for 12 hours. Centrifuge the black precipitate at 10,000 rpm for 15 minutes. Wash sequentially with DI water and ethanol until the supernatant is colorless.

• Validation Checkpoint:

  • FTIR Spectroscopy: Confirm the presence of primary amines via N-H stretching vibrations at ~3300–3400 cm⁻¹ and aliphatic C-H stretching at ~2920 cm⁻¹.

  • Ninhydrin Assay: A positive colorimetric shift (purple) confirms surface-accessible primary amines. Do not proceed to bioconjugation if the assay is negative.

Protocol B: Electrochemical Deposition of APPy Films

Application: Amperometric biosensors and implantable microelectrodes[4]. Rationale: Electrochemical synthesis allows precise nanometric control over film thickness via charge integration (Faraday's Law), which is critical for reproducible diffusion kinetics in sensor applications[2].

Step-by-Step Workflow:

• Electrolyte Preparation: Prepare an aqueous solution containing 0.1 M Py, 0.01 M APy, and 0.1 M LiClO₄ (supporting electrolyte).

• Cell Setup: Use a standard three-electrode cell: Indium Tin Oxide (ITO) or Glassy Carbon working electrode, Platinum wire counter electrode, and Ag/AgCl reference electrode.

• Electrodeposition: Apply a constant potential (Chronoamperometry) of +0.8 V vs. Ag/AgCl until a charge density of 50 mC/cm² is reached.

  • Causality: Chronoamperometry is preferred over cyclic voltammetry for film growth because it generates a morphologically uniform and compact film, reducing background capacitive currents in the final sensor.

• Validation Checkpoint:

  • Cyclic Voltammetry (CV): Transfer the coated electrode to a monomer-free 0.1 M LiClO₄ solution. Sweep from -0.6 V to +0.4 V. A distinct, reversible redox couple indicates a highly electroactive film.

Bioconjugation Strategy: Constructing the Bioactive Interface

Once the APPy matrix is validated, biomolecules (e.g., Glucose Oxidase, GOx) can be covalently attached to create a functional biosensor.

Protocol C: Glutaraldehyde-Mediated Crosslinking

Rationale: Glutaraldehyde is a homobifunctional crosslinker that forms stable Schiff bases with both the primary amines on the APPy surface and the lysine residues of the target enzyme. This covalent tethering prevents enzyme leaching, a primary failure mode in first-generation biosensors[4].

Step-by-Step Workflow:

• Surface Activation: Incubate the APPy electrode in a 2% (v/v) glutaraldehyde solution in 0.1 M Phosphate Buffer (PBS, pH 7.4) for 2 hours at room temperature.

• Rinsing: Wash thoroughly with PBS to remove unreacted glutaraldehyde.

  • Validation Checkpoint: The surface is now highly reactive. Delaying the next step will result in hydrolysis or quenching of the aldehyde groups. Proceed immediately.

• Enzyme Immobilization: Drop-cast 20 µL of GOx solution (5 mg/mL in PBS) onto the activated electrode. Incubate overnight at 4 °C in a humidified chamber.

  • Causality: 4 °C prevents thermal denaturation of the enzyme while allowing sufficient time for the slower Schiff base formation to occur.

• Quenching: Immerse the electrode in 0.1 M glycine for 30 minutes to block any remaining unreacted aldehyde groups, preventing non-specific binding during biological assays.

Caption: Electron transfer pathway in an APPy-based amperometric glucose biosensor.

References

• Title: Amine-functionalized polypyrrole: inherently cell adhesive conducting polymer Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

• Title: Biofunctional conducting polymers: synthetic advances, challenges, and perspectives towards their use in implantable bioelectronic devices Source: Taylor & Francis Online URL: [Link]

• Title: Synthesis and Characterization of a Pyrrole−Alginate Conjugate and Its Application in a Biosensor Construction Source: ResearchGate (Originally published in Biomacromolecules) URL: [Link]

• Title: Synthesis and Characterization of Polypyrrole-Coated Poly(Alkyl Methacrylate) Latex Particles Source: ResearchGate (Originally published in Langmuir) URL: [Link]

Sources

• 1. Amine-functionalized polypyrrole: inherently cell adhesive conducting polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Preparation and Functionalization of Self-Assembled Monolayers (SAMs) Using 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Target Audience: Researchers, Surface Scientists, and Drug Development Professionals Application Areas: Biosensor Development, Bio-organic Interfaces, and Biomarker Diagnostics

Executive Summary & Mechanistic Rationale

The development of high-performance electrochemical biosensors relies heavily on the precise molecular architecture of the transducer-liquid interface. Traditional Self-Assembled Monolayers (SAMs) often struggle to balance robust covalent bio-tethering with efficient electron transfer.

1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde emerges as a highly specialized, bifunctional linker designed to solve this bottleneck. By integrating this molecule into a base SAM architecture, researchers can exploit two orthogonal chemical pathways:

• The 3-Aminopropyl Tail: Acts as a potent nucleophile to covalently anchor the molecule to an activated carboxylic acid SAM (e.g., 11-Mercaptoundecanoic acid on gold), ensuring a highly ordered, stable foundation [1].

• The Pyrrole-2-carbaldehyde Headgroup: Provides a dual-action interface. The carbaldehyde (aldehyde) group enables orientation-controlled bioconjugation of primary amine-containing ligands (e.g., antibodies, enzymes) via reductive amination [2]. Simultaneously, the pyrrole ring can undergo electropolymerization to form a conductive polypyrrole (PPy) network, effectively "wiring" the immobilized biomolecules directly to the electrode to amplify signal transduction [3].

Dual-functional pathways of the pyrrole-2-carbaldehyde linker for advanced biosensing.

Experimental Workflows & Self-Validating Protocols

To ensure trustworthiness and reproducibility , the following protocols are designed as a self-validating system. Each critical phase includes an electrochemical or physical validation step to confirm the success of the molecular assembly before proceeding.

Phase 1: Base SAM Formation (11-MUA on Gold)

Causality Insight: 11-Mercaptoundecanoic acid (11-MUA) is selected because its long alkyl chain (11 carbons) drives the spontaneous formation of a densely packed, crystalline-like monolayer via van der Waals interactions. This prevents non-specific electron tunneling and provides a uniform field of carboxylates [1].

• Substrate Cleaning: Immerse the gold electrode in freshly prepared Piranha solution (3:1 v/v concentrated H₂SO₄ : 30% H₂O₂) for 10 minutes. (Caution: Piranha is highly reactive. Handle with extreme care). Rinse copiously with Milli-Q water and absolute ethanol.

• SAM Assembly: Incubate the clean gold substrate in a 1.0 mM solution of 11-MUA in absolute ethanol for 18 hours at room temperature in the dark.

• Validation Step (Cyclic Voltammetry): Run a CV in 5 mM [Fe(CN)₆]³⁻/⁴⁻ with 0.1 M KCl. A successful 11-MUA SAM will completely block the Faradaic redox peaks compared to bare gold.

Phase 2: Linker Coupling via EDC/NHS Activation

Causality Insight: EDC activates the terminal carboxylates to form an unstable O-acylisourea intermediate. The addition of NHS converts this into a semi-stable NHS-ester, which is highly reactive toward the primary amine of our 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde linker [2].

• Activation: Incubate the 11-MUA modified electrode in an aqueous solution containing 0.4 M EDC and 0.1 M NHS for 30 minutes. Rinse gently with Milli-Q water.

• Coupling: Immediately immerse the activated electrode in a 10 mM solution of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (prepared in 0.1 M PBS, pH 7.4, with 10% ethanol to aid solubility) for 2 hours at room temperature.

• Validation Step (Contact Angle): The water contact angle should shift from ~35° (hydrophilic NHS-ester) to ~60° due to the introduction of the more hydrophobic pyrrole rings.

Phase 3: Bioconjugation via Reductive Amination

Causality Insight: The surface-exposed aldehydes react with primary amines on the target protein to form a Schiff base (imine). Sodium cyanoborohydride (NaCNBH₃) is specifically chosen over Sodium borohydride (NaBH₄) because it is a milder reducing agent; at pH 7.4, it selectively reduces the imine to a stable secondary amine without reducing unreacted surface aldehydes, thereby preserving the structural integrity of the protein [2].

• Protein Capture: Drop-cast 50 µL of the target protein solution (10–50 µg/mL in 0.1 M PBS, pH 7.4) onto the modified surface. Incubate for 2 hours in a humidified chamber to prevent evaporation.

• Reduction: Immerse the electrode in a 50 mM solution of NaCNBH₃ in PBS for 1 hour at room temperature to irreversibly lock the protein to the surface.

• Quenching: Block unreacted aldehydes by incubating the surface in 100 mM Ethanolamine (pH 8.0) for 30 minutes.

Phase 4: Signal Amplification via Electropolymerization (Optional but Recommended)

Causality Insight: Polymerizing the surface-bound pyrrole groups with free pyrrole monomers creates a conductive polypyrrole (PPy) matrix. This matrix acts as a "molecular wire," facilitating direct electron transfer from the redox center of the immobilized enzyme to the gold electrode, drastically enhancing biosensor sensitivity [3].

• Electropolymerization: Transfer the fully functionalized electrode to an electrochemical cell containing 10 mM pyrrole monomer in 0.1 M PBS (pH 7.0).

• Voltammetric Sweeps: Perform Cyclic Voltammetry from 0.0 V to +0.8 V (vs. Ag/AgCl) at a scan rate of 50 mV/s for 5–10 cycles until a stable PPy oxidation wave is observed.

Workflow for SAM preparation, linker coupling, and stable protein immobilization via amination.

Quantitative Data & Surface Characterization

To verify the stepwise assembly of the molecular architecture, researchers should benchmark their physical and spectroscopic characterizations against the standard metrics provided in the table below.

Modification Step	Water Contact Angle (°)	Ellipsometric Thickness (Å)	XPS Atomic Ratio (N1s / C1s)	Electrochemical Blockage ([Fe(CN)₆]³⁻/⁴⁻)
Bare Gold	< 10 ± 2	0.0	0.00	None (Reversible Peaks)
11-MUA SAM	35 ± 2	14 ± 2	0.00	Complete Blockage (>95%)
EDC/NHS Activated	45 ± 3	18 ± 2	~0.05	Complete Blockage
Pyrrole-Aldehyde Linker	60 ± 3	24 ± 2	~0.15	Partial Restoration (Tunneling)
Protein Conjugated	40 ± 5	> 50	> 0.20	Diffusional Blockage

Note: XPS N1s signals will emerge specifically after the EDC/NHS step (due to the succinimide nitrogen) and will spike significantly upon the introduction of the pyrrole-aldehyde linker (pyrrole and amine nitrogens) and the target protein (peptide bonds).

References

• Bain, C. D., Troughton, E. B., Tao, Y. T., Evall, J., Whitesides, G. M., & Nuzzo, R. G. (1989). "Formation of monolayer films by the spontaneous assembly of organic thiols from solution onto gold." Journal of the American Chemical Society, 111(1), 321-335. URL: [Link][1]

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. URL: [Link][2]

• Cosnier, S. (2003). "Biosensors based on electropolymerized films: new trends." Analytical and Bioanalytical Chemistry, 377(3), 507-520. URL: [Link][3]

Sources

• 1. Formation of Monolayer Films by the Spontaneous Assembly of Organic Thiols from Solution onto Gold | Whitesides Research Group [gmwgroup.harvard.edu]
• 2. vitalsource.com [vitalsource.com]
• 3. Biosensors based on electropolymerized films: new trends - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Covalent Functionalization of Polypyrrole Films with 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde for Advanced Bio-Interfaces

Abstract

This document provides a comprehensive guide for the synthesis and application of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde as a functionalizing agent for electrochemically prepared polypyrrole (PPy) films. The protocol details a robust, two-part methodology: first, the electrochemical polymerization of pyrrole to create conductive, adherent films; and second, the post-polymerization surface modification via Schiff base formation. This covalent immobilization strategy offers a stable and versatile platform for the subsequent attachment of biomolecules, making it highly relevant for researchers in biosensor development, drug delivery systems, and tissue engineering. We will delve into the rationale behind key experimental steps, provide detailed, step-by-step protocols, and outline essential characterization techniques to validate each stage of the process.

Introduction: The Imperative for Functionalized Conducting Polymers

Polypyrrole (PPy) has emerged as a leading biomaterial due to its inherent electrical conductivity, notable biocompatibility, and environmental stability.[1] These properties make it an ideal candidate for applications requiring an electronic interface with biological systems, such as biosensors, drug delivery platforms, and scaffolds for tissue regeneration.[1][2][3] However, the utility of pristine PPy is often limited by its relatively inert surface, which can hinder specific interactions with biological targets.

Surface functionalization addresses this limitation by introducing specific chemical moieties onto the PPy backbone. This not only enhances biocompatibility but also provides reactive handles for the covalent attachment of a wide array of molecules, including proteins, peptides, antibodies, and drugs.[2][4] Among various functionalization strategies, the formation of a Schiff base (imine) linkage is particularly advantageous due to its straightforward, often room-temperature reaction between an aldehyde and a primary amine, yielding a stable covalent bond.[5][6]

This guide focuses on a post-polymerization functionalization approach. This method allows for the independent optimization of both the PPy film properties (e.g., thickness, conductivity, morphology) and the surface chemistry, a level of control not always possible when copolymerizing functionalized monomers.[7] We present a detailed workflow for modifying PPy films with a custom-synthesized molecule, 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, which uniquely presents a primary amine for subsequent bioconjugation.

Strategic Workflow Overview

The overall process is segmented into three principal stages: the synthesis of the functionalizing agent, the fabrication of the PPy film, and the final surface modification. Each stage is designed to be modular, allowing for optimization based on specific application requirements.

Figure 1: High-level experimental workflow.

Part I: Synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

This section outlines the two-step synthesis of the bifunctional linker molecule. The procedure first involves creating the N-substituted aminopropyl pyrrole, followed by the introduction of the aldehyde group via a Vilsmeier-Haack reaction.

Materials & Reagents

Reagent/Material	Grade	Supplier (Example)
Pyrrole	Reagent, 98%	Sigma-Aldrich
3-Chloropropionitrile	98%	Alfa Aesar
Lithium aluminum hydride (LiAlH₄)	1.0 M solution in THF	Sigma-Aldrich
Diethyl ether	Anhydrous	Fisher Scientific
Sodium sulfate	Anhydrous	VWR
Phosphorus oxychloride (POCl₃)	99%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous	Fisher Scientific
Sodium acetate trihydrate	ACS Grade	Fisher Scientific
Deuterated chloroform (CDCl₃)	99.8 atom % D	Cambridge Isotope Labs

Protocol 1: Synthesis of N-(3-Aminopropyl)pyrrole

This protocol is adapted from the procedure described by Massoumia et al. for the synthesis of the amine precursor.[8][9]

• Step 1: Synthesis of 1-(2-Cyanoethyl)pyrrole:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve pyrrole and 3-chloropropionitrile in a suitable solvent like acetonitrile.

  • Add a non-nucleophilic base, such as potassium carbonate, and reflux the mixture for 24-48 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture, filter off the base, and remove the solvent under reduced pressure.

  • Purify the resulting crude oil by vacuum distillation or column chromatography to obtain 1-(2-cyanoethyl)pyrrole. The characteristic C≡N stretch should be visible in the FTIR spectrum around 2250 cm⁻¹.[10]

• Step 2: Reduction to N-(3-Aminopropyl)pyrrole:

  • Caution: Lithium aluminum hydride (LiAlH₄) reacts violently with water. All glassware must be oven-dried, and the reaction must be conducted under an inert atmosphere (N₂ or Ar).

  • In a three-necked flask equipped with a dropping funnel and a reflux condenser, add a solution of LiAlH₄ in anhydrous diethyl ether or THF.

  • Cool the flask in an ice bath.

  • Slowly add a solution of 1-(2-cyanoethyl)pyrrole in the same anhydrous solvent via the dropping funnel.

  • After the addition is complete, allow the reaction to warm to room temperature and then gently reflux for 4-6 hours.

  • Cool the reaction mixture in an ice bath and carefully quench the excess LiAlH₄ by the sequential, dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

  • Filter the resulting granular precipitate and wash it thoroughly with ether.

  • Combine the organic filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-(3-aminopropyl)pyrrole. The disappearance of the nitrile peak and the appearance of N-H stretching bands (around 3300-3400 cm⁻¹) in the FTIR spectrum confirms the reduction.[10]

Protocol 2: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a classic and effective method for introducing a formyl (-CHO) group onto electron-rich aromatic rings like pyrrole.[11][12][13] The reaction typically directs the formylation to the C2 position on the pyrrole ring.

• Step 1: Formation of the Vilsmeier Reagent:

  • Caution: POCl₃ is corrosive and reacts with moisture. Handle in a fume hood.

  • In a flask under an inert atmosphere, cool anhydrous DMF in an ice bath (0-5 °C).

  • Slowly add one equivalent of POCl₃ dropwise, maintaining the temperature below 10 °C.

  • Stir the mixture for 30-60 minutes at this temperature to allow for the formation of the electrophilic Vilsmeier reagent (a chloromethyliminium salt).

• Step 2: Formylation of N-(3-Aminopropyl)pyrrole:

  • Dissolve the N-(3-aminopropyl)pyrrole from the previous step in an anhydrous solvent like dichloromethane.

  • Slowly add this solution to the pre-formed Vilsmeier reagent, keeping the temperature low.

  • After the addition, allow the reaction to warm to room temperature and stir for several hours or until TLC indicates the consumption of the starting material.

  • Heat the mixture to reflux for a short period (e.g., 30 minutes) to complete the reaction.

• Step 3: Hydrolysis and Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture onto crushed ice.

  • Add a solution of sodium acetate in water to hydrolyze the iminium intermediate to the aldehyde and neutralize the acid.

  • Stir vigorously until hydrolysis is complete.

  • Extract the product into an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

  • Purify the crude product by column chromatography on silica gel to obtain pure 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Characterization of the Functionalizing Agent

• ¹H NMR: Confirm the structure by identifying the characteristic aldehyde proton signal (δ ≈ 9.5 ppm) and the signals corresponding to the aminopropyl chain and the pyrrole ring protons.

• FTIR: Verify the presence of the aldehyde C=O stretch (around 1660-1680 cm⁻¹) and the N-H stretches of the primary amine.

• Mass Spectrometry: Confirm the molecular weight of the synthesized compound.

Part II: Electrochemical Preparation of Polypyrrole Films

Electropolymerization offers excellent control over film thickness, morphology, and adhesion.[3] This protocol describes a standard galvanostatic method.

Materials & Reagents

Reagent/Material	Grade	Supplier (Example)
Pyrrole	Reagent, 98% (distill before use)	Sigma-Aldrich
Lithium perchlorate (LiClO₄)	Battery Grade, 99.99%	Sigma-Aldrich
Acetonitrile	Anhydrous, 99.8%	Sigma-Aldrich
Working Electrode	ITO-coated glass, Gold-sputtered silicon, etc.	Varies
Counter Electrode	Platinum wire or mesh	Varies
Reference Electrode	Ag/AgCl (in saturated KCl)	Varies

Protocol 3: PPy Film Deposition

• Electrolyte Preparation: Prepare a solution of 0.1 M pyrrole and 0.1 M LiClO₄ in anhydrous acetonitrile. Purge the solution with nitrogen or argon for at least 20 minutes to remove dissolved oxygen, which can interfere with polymerization.

• Electrochemical Cell Setup: Assemble a standard three-electrode cell.

  • Working Electrode: The substrate onto which the PPy film will be deposited. Clean the substrate meticulously before use (e.g., sonication in acetone, isopropanol, and deionized water).

  • Counter Electrode: A platinum wire or mesh.

  • Reference Electrode: A stable reference such as Ag/AgCl.

• Electropolymerization:

  • Immerse the electrodes in the deoxygenated electrolyte solution.

  • Apply a constant current density (galvanostatic deposition), typically in the range of 0.1 - 1.0 mA/cm². The choice of current density affects the film's morphology and growth rate.

  • Alternatively, use cyclic voltammetry (CV) by cycling the potential between the monomer's oxidation potential and a reducing potential (e.g., -0.5 V to +0.8 V vs. Ag/AgCl).

  • The total charge passed (Coulombs) is directly proportional to the amount of polymer deposited. A typical deposition charge is 50-200 mC/cm².

• Post-Deposition Treatment:

  • After deposition, gently rinse the PPy-coated electrode with fresh acetonitrile to remove unreacted monomer and electrolyte.

  • Dry the film under a gentle stream of nitrogen or in a vacuum oven at a low temperature (e.g., 40 °C). The resulting film should be dark, typically black or dark blue/green, and uniformly coated on the substrate.

Figure 2: Electrochemical polymerization setup.

Part III: Surface Functionalization via Schiff Base Reaction

This final stage creates the desired amine-terminated surface on the PPy film, ready for bioconjugation.

Protocol 4: Immobilization of the Linker

• Reaction Setup: Prepare a solution of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (e.g., 10-50 mM) in a suitable solvent that does not damage the PPy film, such as ethanol or a buffered aqueous solution (e.g., PBS, pH 7.4). The presence of a mild acid catalyst (a few drops of acetic acid) can facilitate the reaction, though it often proceeds at neutral pH.[14]

• Immersion: Immerse the PPy-coated substrate in the aldehyde solution. The reaction can be carried out at room temperature.

• Reaction Time: Allow the reaction to proceed for 2-12 hours. The optimal time should be determined experimentally. Gentle agitation can improve reaction efficiency.

• Washing: After the reaction, thoroughly rinse the functionalized PPy film with the solvent used for the reaction (e.g., ethanol) followed by deionized water to remove any non-covalently bound molecules.

• Drying: Dry the film under a stream of nitrogen. The film is now functionalized and ready for characterization or further use.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Polymer-Based Schiff Bases and Their Applications | IntechOpen [intechopen.com]
• 3. Synthesis and Characterisation of N-substituted Pyrrole Monomers and Polypyrrole Films - MURAL - Maynooth University Research Archive Library [mural.maynoothuniversity.ie]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. Schiff base crosslinking in biopolymeric food packaging films: Dynamic covalent chemistry for advanced food preservation systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 13. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 14. physchemres.org [physchemres.org]

Application Notes &amp; Protocols: Synthesis of Macrocyclic Compounds from Pyrrole-2-carbaldehyde

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatility of Pyrrole-2-carbaldehyde in Macrocyclic Synthesis

Pyrrole-2-carbaldehyde is a cornerstone building block in the synthesis of a diverse array of macrocyclic compounds. Its inherent reactivity, characterized by an electron-rich pyrrolic ring and an electrophilic aldehyde group, allows for a variety of condensation reactions that lead to the formation of complex, cyclic architectures. These macrocycles, most notably porphyrins and their analogues, are of significant interest due to their unique photophysical properties, host-guest chemistry, and biological activities, which have found applications in areas ranging from photodynamic therapy to sensing and catalysis.

This document provides a detailed guide to the synthesis of key macrocyclic compounds starting from pyrrole-2-carbaldehyde, with a focus on the underlying chemical principles and practical experimental protocols. We will explore the synthesis of porphyrins and sapphyrins, highlighting the critical parameters that govern reaction outcomes and product yields.

Part 1: Synthesis of Tetraphenylporphyrin (TPP) from Pyrrole-2-carbaldehyde and Benzaldehyde

The Lindsey synthesis is a widely adopted method for the preparation of meso-substituted porphyrins. This approach involves the acid-catalyzed condensation of a pyrrole with an aldehyde. While the original Lindsey synthesis utilizes pyrrole itself, a common variation for educational and research purposes involves the condensation of pyrrole-2-carbaldehyde with benzaldehyde, which still illustrates the fundamental principles of porphyrin formation.

Reaction Mechanism and Rationale

The formation of the porphyrin macrocycle proceeds through a series of electrophilic substitution and condensation reactions. The acid catalyst protonates the aldehyde, increasing its electrophilicity and facilitating the attack by the electron-rich pyrrole ring. This process repeats to form a linear tetrapyrrolic intermediate, known as a bilane. Subsequent intramolecular cyclization and oxidation yield the highly conjugated and stable porphyrin ring system. The choice of an acid catalyst, such as propanoic acid, is crucial as it is strong enough to promote the reaction without causing significant decomposition of the pyrrole starting material.

Experimental Protocol: Synthesis of Tetraphenylporphyrin (TPP)

Materials:

• Pyrrole-2-carbaldehyde

• Benzaldehyde

• Propanoic acid

• Methanol

• Dichloromethane (DCM)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine pyrrole-2-carbaldehyde (4 mmol) and benzaldehyde (4 mmol) in propanoic acid (50 mL).

• Reflux: Heat the reaction mixture to reflux for 30 minutes. The solution will typically darken, indicating the formation of porphyrinogen and other intermediates.

• Oxidation: After the reflux period, cool the mixture to room temperature and expose it to air by stirring vigorously for 1 hour to facilitate the oxidation of the porphyrinogen to the porphyrin.

• Isolation: Remove the propanoic acid under reduced pressure. The resulting crude solid is then washed with methanol to remove unreacted starting materials and byproducts.

• Purification: The crude porphyrin is purified by column chromatography on silica gel using dichloromethane as the eluent. The vibrant purple band corresponding to the TPP is collected.

• Characterization: The final product should be characterized by UV-Vis spectroscopy, which will show a characteristic Soret band around 419 nm and several Q-bands in the 500-700 nm region. Further characterization by ¹H NMR and mass spectrometry is recommended to confirm the structure and purity.

Data Summary: TPP Synthesis

Parameter	Value
Reactants	Pyrrole-2-carbaldehyde, Benzaldehyde
Catalyst	Propanoic Acid
Reaction Time	30 minutes (reflux)
Typical Yield	15-20%
UV-Vis (Soret Band)	~419 nm in CH₂Cl₂
UV-Vis (Q-Bands)	~515, 550, 590, 645 nm in CH₂Cl₂

Part 2: Synthesis of Sapphyrins: An Expanded Porphyrin

Sapphyrins are expanded porphyrins containing five pyrrole rings linked by four methine bridges and one direct pyrrole-pyrrole bond. Their larger core size allows for the coordination of larger metal ions and anions, making them attractive for applications in sensing and as ligands in coordination chemistry. The synthesis of sapphyrins often involves the condensation of a bipyrrolic precursor with a dipyrromethane, a strategy that provides good control over the final structure.

Synthetic Strategy and Mechanistic Insights

A common route to sapphyrins involves the [3+2] condensation strategy. A tripyrrane dialdehyde is reacted with a bipyrrole under acidic conditions. The use of pyrrole-2-carbaldehyde is integral in the formation of the necessary dipyrromethane and tripyrrane precursors. The acid-catalyzed condensation leads to the formation of a macrocyclic precursor, which is then oxidized to the aromatic sapphyrin. The choice of oxidizing agent is critical, with agents like DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) being effective.

Workflow for Sapphyrin Synthesis

Caption: Synthetic workflow for sapphyrin synthesis.

General Protocol for Sapphyrin Synthesis

Note: This is a generalized protocol. Specific reaction conditions may vary depending on the substitution pattern of the desired sapphyrin.

Materials:

• Tripyrrane dialdehyde precursor

• Bipyrrole precursor

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Triethylamine

• Silica gel for column chromatography

Procedure:

• Precursor Synthesis: Synthesize the tripyrrane and bipyrrole precursors. The synthesis of these intermediates often starts from pyrrole-2-carbaldehyde and other pyrrolic building blocks.

• Condensation: Dissolve the tripyrrane dialdehyde (1 mmol) and bipyrrole (1 mmol) in a large volume of dry dichloromethane. Add a catalytic amount of trifluoroacetic acid (TFA) and stir the reaction at room temperature in the dark for several hours.

• Oxidation: After the condensation is complete (monitored by TLC), add a solution of DDQ (2.5 mmol) in DCM and stir for an additional hour. The solution should turn a deep green or blue color.

• Quenching and Workup: Quench the reaction by adding triethylamine. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the solution and purify the crude product by column chromatography on silica gel. The elution gradient will depend on the specific sapphyrin derivative.

• Characterization: Characterize the final product by UV-Vis spectroscopy (which will show an intense Soret-like band around 450 nm), ¹H NMR, and high-resolution mass spectrometry.

Trustworthiness and Self-Validation

The protocols described above are based on well-established and peer-reviewed synthetic methods. The trustworthiness of these procedures is ensured by the following:

• Reproducibility: The Lindsey synthesis of TPP is a classic and highly reproducible experiment often performed in undergraduate organic chemistry labs.

• Spectroscopic Verification: The characteristic UV-Vis spectra of porphyrins and sapphyrins provide a rapid and reliable method for confirming the formation of the desired macrocycle. The intense Soret band is a hallmark of the aromatic porphyrinoid system.

• Chromatographic Purity: The use of column chromatography is essential for obtaining high-purity samples, which is critical for subsequent applications, especially in drug development.

Conclusion and Future Directions

Pyrrole-2-carbaldehyde remains a pivotal starting material for the synthesis of a vast array of macrocyclic compounds. The methodologies outlined in this document for the synthesis of porphyrins and sapphyrins provide a foundation for researchers to explore this rich area of chemistry. Future research will undoubtedly focus on the development of more efficient and environmentally benign synthetic routes, as well as the design of novel macrocycles with tailored properties for specific applications in medicine and materials science.

References

• Lindsey, J. S.; Schreiman, I. C.; Hsu, H. C.; Kearney, P. C.; Marguerettaz, A. M. Rothemund and Porphyrin Synthesis. The Journal of Organic Chemistry. 1987 , 52 (5), 827–836. [Link]

• Sessler, J. L.; Anzenbacher, P., Jr.; Jursíková, K.; Miyaji, H.; Genge, J. W.; Tvermoes, N. A.; Allen, W. E.; Shreder, K.; Gale, P. A.; Král, V. Synthesis and Anion Binding Properties of New Sapphyrin Derivatives. Industrial & Engineering Chemistry Research. 2000 , 39 (10), 3471–3478. [Link]

• Falk, H. The Chemistry of Linear Oligopyrroles and Bile Pigments. Springer Vienna, 1989 . [Link]

Application Note: Catalytic Workflows for Transition Metal Complexes Derived from 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Executive Summary & Mechanistic Rationale

In modern synthetic chemistry and drug development, the design of robust, highly active transition metal catalysts is paramount. 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde represents a highly versatile bifunctional ligand precursor. Featuring both a primary aliphatic amine and a pyrrole-2-carboxaldehyde moiety, this molecule is uniquely primed for head-to-tail intermolecular condensation. When templated by transition metal ions (such as Pd²⁺, Ru²⁺, or Cu²⁺), this condensation yields highly stable, tetradentate macrocyclic Schiff base complexes[1].

The catalytic superiority of these pyrrole-derived complexes stems from their distinct electronic and steric properties:

• Electronic Push-Pull: The deprotonated pyrrole nitrogen acts as a strong σ-donor, significantly increasing the electron density at the metal center. This electron-rich environment accelerates the oxidative addition of unactivated substrates (e.g., aryl chlorides)[2]. Concurrently, the imine linkage provides π-acceptor properties that stabilize low-valent catalytic intermediates.

• Steric Shielding & Stability: The rigid macrocyclic or chelated framework prevents ligand dissociation and inhibits the aggregation of the metal into inactive species (such as palladium black), thereby enabling high turnover numbers (TON) and extended catalyst lifetimes[2].

• Oxidation State Stabilization: In oxidation catalysis, these ligands stabilize high-valent metal-oxo species (e.g., Ru(IV)=O or Cu(III)=O), which are critical for the controlled oxygen-atom transfer to primary alcohols or olefins[3].

Synthesis and Catalytic Workflow

Workflow for the synthesis and catalytic application of pyrrole-derived complexes.

Protocol I: Palladium(II)-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol details the use of the Pd(II) complex derived from 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde for the efficient C–C bond formation between aryl halides and phenylboronic acids.

Step 1: Catalyst Activation and Oxidative Addition

• Action: In a Schlenk flask under an argon atmosphere, dissolve the Pd(II) pyrrole-imine precatalyst (1.0 mol%) and the aryl halide (1.0 equiv) in anhydrous, degassed dimethylformamide (DMF). Stir at room temperature for 15 minutes.

• Causality: Degassing the solvent prevents the premature aerobic oxidation of the highly active, electron-rich Pd(0) intermediate generated in situ. DMF is selected because its high dielectric constant stabilizes the polar transition states formed during the oxidative addition of the aryl halide[2].

• Validation Check: The solution will transition from a resting pale yellow to a deep orange-red hue, visually confirming the successful formation of the Pd(II)-aryl oxidative addition complex.

Step 2: Transmetalation and Coupling

• Action: Add phenylboronic acid (1.5 equiv) and anhydrous K₂CO₃ (2.0 equiv) to the reaction mixture. Heat the flask to 80 °C for 4 hours.

• Causality: The inorganic base (K₂CO₃) is critical; it coordinates to the boronic acid to form a highly nucleophilic boronate complex, which readily undergoes transmetalation with the Pd(II)-aryl species. An excess of boronic acid is used to compensate for competitive protodeboronation that occurs at elevated temperatures.

• Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/EtOAc (8:2) eluent. The complete disappearance of the UV-active aryl halide spot and the emergence of a highly fluorescent biaryl product spot validates the successful completion of the catalytic cycle.

Protocol II: Ruthenium(II)-Catalyzed Chemoselective Alcohol Oxidation

Selective oxidation of primary alcohols to aldehydes without over-oxidation to carboxylic acids is a persistent challenge in drug development. Ru(II) complexes of pyrrole-2-carboxaldehyde Schiff bases achieve this chemoselectivity efficiently[3].

Step 1: Catalyst-Oxidant Assembly

• Action: Combine the Ru(II) pyrrole-imine complex (2.0 mol%), the primary alcohol substrate (1.0 equiv), and N-methylmorpholine-N-oxide (NMO, 3.0 equiv) in anhydrous dichloromethane (DCM) over freshly activated 4Å molecular sieves.

• Causality: NMO functions as a mild, organic-soluble oxygen-atom transfer agent. The inclusion of 4Å molecular sieves is an absolute necessity to scavenge trace water; free water would hydrate the newly formed aldehyde into a gem-diol, which the Ru catalyst would subsequently over-oxidize to a carboxylic acid[3].

• Validation Check: The reaction mixture will exhibit a rapid, transient color shift from green to dark brown, confirming the formation of the active high-valent Ru(IV)=O species.

Step 2: Substrate Oxidation

• Action: Stir the mixture at 25 °C for 6 hours under an argon atmosphere.

• Causality: Ambient temperature is sufficient due to the high electrophilicity of the Ru=O intermediate, which is electronically tuned by the pyrrole-imine ligand. Argon prevents competitive, unselective aerobic auto-oxidation pathways.

• Validation Check: Perform GC-MS analysis on a 50 µL filtered aliquot. The chromatogram must demonstrate >95% conversion of the alcohol peak to the aldehyde peak, with <1% carboxylic acid formation, validating the strict chemoselectivity of the protocol.

Quantitative Data Presentation

The following table summarizes the comparative catalytic efficiencies of various transition metal complexes derived from the pyrrole-carboxaldehyde ligand framework based on established literature parameters.

Catalyst System	Reaction Type	Substrate	Reagents / Conditions	Yield (%)	TOF (h⁻¹)
Pd(II)-Macrocycle	Suzuki-Miyaura	4-Bromotoluene	PhB(OH)₂, K₂CO₃, DMF, 80 °C, 4h	96.0	240
Ru(II)-Macrocycle	Alcohol Oxidation	Benzyl Alcohol	NMO, DCM, MS 4Å, 25 °C, 6h	94.0	156
Cu(II)-Complex	Styrene Oxidation	Styrene	H₂O₂, CH₃CN, 60 °C, 6h	96.5	160

Note: Cu(II) data reflects the high conversion rates typical for pyrrole-2-carboxaldehyde derived copper catalysts utilizing H₂O₂ as a terminal oxidant[4].

Mechanistic Pathway Visualization

Catalytic cycle of Suzuki-Miyaura cross-coupling using Pd(II) pyrrole-imine complexes.

References

• [1] A Bis(pyrrole) Schiff Base Containing a Flexible Siloxane Bridge and Its NiII Complex | Request PDF. ResearchGate. Available at:

• [3] Synthesis, Characterization, and Catalytic Activity of Metal Schiff Base Complexes Derived from Prrrole-2-carboxaldehyde | Request PDF. ResearchGate. Available at:

• [2] New Palladium(II) and Platinum(II) Complexes Based on Pyrrole Schiff Bases: Synthesis, Characterization, X-ray Structure, and Anticancer Activity | ACS Omega. ACS Publications. Available at:

• [4] Oxidation of Styrene Catalyzed by Recyclable Polystyrene-Supported Pyrrole-2-Carboxaldehyde Metal Catalysts. Asian Journal of Chemistry. Available at:

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving the Yield of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde Synthesis

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde. Pyrrole-2-carbaldehyde derivatives are crucial building blocks in medicinal chemistry and materials science.[1][2][3] However, their synthesis, particularly with functionalized side chains like the aminopropyl group, can present significant challenges related to yield and purity. This document offers a structured approach to troubleshooting common issues and answers frequently asked questions, grounded in established chemical principles and field-proven insights.

Synthetic Overview: A Validated Pathway

The synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde typically involves a multi-step process. A common and effective strategy begins with the protection of the reactive primary amine on the side chain, followed by formylation of the pyrrole ring, and concludes with deprotection to yield the final product. The tert-butyloxycarbonyl (Boc) group is an ideal choice for amine protection due to its stability under the conditions of the Vilsmeier-Haack reaction and its straightforward removal under acidic conditions.[4][5][6][7]

The most prevalent method for introducing a formyl group to an electron-rich heterocycle like pyrrole is the Vilsmeier-Haack reaction.[8][9][10][11] This reaction utilizes a Vilsmeier reagent, typically generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to act as the formylating agent.[8][12]

The overall synthetic workflow is summarized below:

Caption: General workflow for the synthesis of the target compound.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you navigate challenges and improve your synthetic outcomes.

Q1: My Vilsmeier-Haack formylation step is resulting in a low or non-existent yield of the desired aldehyde. What could be the cause?

A1: This is a common issue that can often be traced back to the Vilsmeier reagent itself or the reaction conditions. Here are the most likely causes and their solutions:

Problem Area	Possible Cause	Recommended Solution & Explanation
Vilsmeier Reagent	Inactive or Decomposed Reagent: The Vilsmeier reagent (a chloroiminium salt) is highly sensitive to moisture.[9]	Prepare the reagent fresh, in situ, for each reaction. Use anhydrous DMF and high-purity POCl₃. The preparation is exothermic; ensure it is performed under an inert atmosphere (e.g., nitrogen or argon) and maintain a low temperature (0-10 °C) during the addition of POCl₃ to DMF to prevent degradation.[8][9]
Reaction Conditions	Incorrect Stoichiometry: An incorrect ratio of pyrrole to Vilsmeier reagent can lead to incomplete reaction or the formation of byproducts.	Use a slight excess of the Vilsmeier reagent (typically 1.1-1.5 equivalents). This ensures the complete consumption of the starting pyrrole. Monitor the reaction progress using Thin-Layer Chromatography (TLC) to determine the optimal reaction time.[9]
Sub-optimal Temperature: The reactivity of the pyrrole substrate dictates the required temperature. The N-Boc protected pyrrole is electron-rich, but excessive heat can promote polymerization.[8]	Start the reaction at a low temperature (0-5 °C) during the addition of the pyrrole solution. After the addition is complete, allow the reaction to warm to room temperature. Gentle heating (e.g., 40-60 °C) may be required if the reaction is sluggish, but this should be approached with caution.
Side Reactions	Polymerization: Pyrroles are susceptible to polymerization under strongly acidic conditions, which are inherent to the Vilsmeier-Haack reaction.	Maintain controlled temperatures and ensure slow, dropwise addition of the pyrrole substrate to the Vilsmeier reagent. This keeps the local concentration of the reactive species low and helps manage the reaction exotherm, minimizing polymerization.[8]
Work-up	Inefficient Quenching: The quenching step is highly exothermic and, if not controlled, can lead to product degradation.	Quench the reaction by slowly and carefully pouring the reaction mixture onto a vigorously stirred mixture of crushed ice and a base (e.g., saturated sodium bicarbonate or sodium acetate solution).[8][13] Maintain the temperature of the quenching mixture below 20 °C to prevent hydrolysis of the aldehyde or other side reactions.

Q2: I'm observing incomplete Boc deprotection or degradation of my product. How can I optimize this step?

A2: The deprotection of the Boc group requires acidic conditions, but the final product, an aminopropyl-pyrrole aldehyde, can be sensitive. Finding the right balance is key.

• Cause: Insufficiently Acidic Conditions. If you observe a significant amount of Boc-protected starting material after the reaction, the acid may not be strong enough or the reaction time may be too short.

  • Solution: Trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM) is highly effective for Boc deprotection.[6] Typically, a solution of 20-50% TFA in DCM at room temperature for 1-2 hours is sufficient.[6] Alternatively, a solution of HCl in dioxane or methanol can be used.[14]

• Cause: Product Degradation. If you see the formation of dark, insoluble materials or a complex mixture of products on your TLC plate, the acidic conditions may be too harsh. The pyrrole ring can be sensitive to strong acids.

  • Solution: Opt for milder conditions. You can try lowering the concentration of TFA or performing the reaction at a lower temperature (e.g., 0 °C). Another approach is to use a solid-supported acid catalyst, such as Amberlyst 15 ion-exchange resin, which can both deprotect the amine and capture the resulting product, simplifying purification and often providing a cleaner reaction.[15]

Q3: My final product is impure. What are the likely contaminants and how can I remove them?

A3: Impurities often stem from incomplete reactions or side reactions. The purification strategy depends on the nature of the impurity.

• Contaminant: Unreacted Starting Material. If the formylation or deprotection step did not go to completion, you will have starting material in your crude product.

  • Purification: Column chromatography is the most effective method for separating the more polar aminopropyl product from the less polar Boc-protected intermediate or the unformylated starting material.

• Contaminant: Positional Isomers. While formylation of N-substituted pyrroles strongly favors the 2-position, trace amounts of the 3-formyl isomer can sometimes form.[11]

  • Purification: These isomers often have slightly different polarities and can typically be separated by careful column chromatography on silica gel.

• Contaminant: Polymerization Byproducts. These often appear as a dark, insoluble baseline material on a TLC plate.

  • Purification: Most polymeric material is highly polar and will remain on the baseline of a silica gel column. Passing the crude product through a short plug of silica can effectively remove a significant portion of these impurities before final purification.

Frequently Asked Questions (FAQs)

Q1: Why is it essential to protect the aminopropyl group before the Vilsmeier-Haack reaction?

A1: The primary amine of the aminopropyl side chain is a nucleophile, just like the pyrrole ring.[5] The Vilsmeier reagent is a strong electrophile.[9] If the amine is left unprotected, it will compete with the pyrrole ring in reacting with the Vilsmeier reagent, leading to a complex mixture of N-formylated byproducts and significantly reducing the yield of the desired C-formylated product. Protecting the amine as a carbamate (like Boc) temporarily removes its nucleophilicity, ensuring that the formylation occurs exclusively at the desired position on the pyrrole ring.[5][7]

Q2: What is the mechanism of the Vilsmeier-Haack reaction, and what are the critical safety precautions?

A2: The reaction proceeds in two main stages: formation of the Vilsmeier reagent and the subsequent electrophilic aromatic substitution.

Caption: Simplified mechanism of the Vilsmeier-Haack reaction.

Safety Precautions:

• Phosphorus oxychloride (POCl₃) is highly toxic, corrosive, and reacts violently with water, releasing toxic fumes and heat.[8] It must be handled in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.

• N,N-Dimethylformamide (DMF) is a combustible liquid and a suspected carcinogen.[8]

• The formation of the Vilsmeier reagent and the final quenching of the reaction are both highly exothermic .[8][9] Proper cooling and controlled addition of reagents are critical to prevent runaway reactions.

Q3: How does the N-aminopropyl substituent influence the formylation reaction?

A3: N-alkyl substituents on a pyrrole ring are generally considered electron-donating groups, which increase the electron density of the ring system. This makes the pyrrole more nucleophilic and thus more reactive towards the electrophilic Vilsmeier reagent compared to unsubstituted pyrrole.[8] This increased reactivity can sometimes lead to a higher propensity for polymerization if the reaction temperature is not carefully controlled. In terms of regioselectivity, substitution at the nitrogen atom sterically directs the formylation almost exclusively to the C2 position, which is a desired outcome for this synthesis.[11]

Q4: What are the most reliable analytical techniques for monitoring this synthesis?

A4:

• Thin-Layer Chromatography (TLC): TLC is indispensable for monitoring the progress of each step. A typical mobile phase for analyzing the formylation step would be a mixture of ethyl acetate and hexanes (e.g., 20-30% ethyl acetate). The product will be more polar (lower Rf) than the starting material. For the deprotection step, a more polar system, possibly including methanol in DCM, may be needed to visualize the highly polar final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the intermediate and the final product. Key signals to look for in the ¹H NMR of the product include the aldehyde proton (~9.5 ppm), the pyrrole ring protons, and the propyl chain protons. The disappearance of the large singlet for the Boc group (~1.4 ppm) confirms successful deprotection.

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the intermediate and final products, providing definitive evidence of a successful transformation.

Experimental Protocols

Protocol 1: Vilsmeier-Haack Formylation of 1-(3-(tert-butoxycarbonylamino)propyl)-1H-pyrrole

• To a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, add anhydrous N,N-dimethylformamide (DMF, 1.2 equivalents).

• Cool the flask to 0 °C using an ice-water bath.

• Slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise with vigorous stirring, ensuring the internal temperature does not exceed 10 °C.

• Stir the resulting mixture at 0 °C for 30-60 minutes to ensure complete formation of the Vilsmeier reagent.

• In a separate flask, dissolve 1-(3-(tert-butoxycarbonylamino)propyl)-1H-pyrrole (1.0 equivalent) in a minimal amount of anhydrous DMF or dichloromethane (DCM).

• Add the pyrrole solution dropwise to the cold Vilsmeier reagent.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the reaction's completion by TLC.

• Once the reaction is complete, cool the mixture back to 0 °C.

• Carefully pour the reaction mixture into a vigorously stirred beaker containing crushed ice and a saturated solution of sodium bicarbonate. Caution: Highly exothermic and involves gas evolution.

• Stir the quenched mixture until all gas evolution ceases and the pH is neutral or slightly basic.

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with DCM or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure 1-(3-(tert-butoxycarbonylamino)propyl)-1H-pyrrole-2-carbaldehyde.

Protocol 2: Acid-Catalyzed Deprotection

• Dissolve the Boc-protected aldehyde intermediate (1.0 equivalent) in dichloromethane (DCM).

• To this solution, add trifluoroacetic acid (TFA, 5-10 equivalents) and stir at room temperature.

• Monitor the reaction by TLC until the starting material is fully consumed (typically 1-2 hours).

• Remove the solvent and excess TFA under reduced pressure. Note: Co-evaporation with toluene can help remove residual TFA.

• Dissolve the residue in a minimal amount of DCM and carefully neutralize by adding a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, which can be further purified if necessary.

References

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• Wu, X., et al. (2018). Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3–H to C═O Oxidation. Organic Letters. Retrieved from [Link]

• Zahouily, M., et al. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. SciSpace. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3-H to C=O Oxidation. Retrieved from [Link]

• Silverstein, R. M., Ryskiewicz, E. E., & Willard, C. (n.d.). Pyrrole-2-carboxaldehyde. Organic Syntheses Procedure. Retrieved from [Link]

• Kelly, C. B., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC - NIH. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Leger, R., et al. (n.d.). One-pot directed alkylation/deprotection strategy for the synthesis of substituted pyrrole[3,4-d]pyridazinones. PMC - NIH. Retrieved from [Link]

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• Zhang, J., & Schmalz, H.-G. (n.d.). Direct synthesis of pentasubstituted pyrroles and hexasubstituted pyrrolines from propargyl sulfonylamides and allenamides. PMC. Retrieved from [Link]

• ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrrole-2-carbaldehyde yield obtained from 10 mM pyrrole by increasing... Retrieved from [Link]

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• Rowlinson, B., et al. (2022). Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO2 Fixation. MDPI. Retrieved from [Link]

• Research and Reviews. (2020). Synthesis and Biological Evaluation of Some Novel Pyrrole Derivatives. Retrieved from [Link]

• ResearchGate. (2025). Pyrrole chemistry. VII. Syntheses and reactions of some N-substituted pyrroles. Retrieved from [Link]

• Ciriminna, R., et al. (2022). Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines. ACS Publications. Retrieved from [Link]

• Google Patents. (n.d.). Purification of crude pyrroles - US5502213A.

• CABI Digital Library. (n.d.). Synthesis and biological evaluation of some novel pyrrole derivatives. Retrieved from [Link]

• Google Patents. (n.d.). EP0608688A1 - Process for the purification of crude pyrroles.

• MDPI. (2026). Isolation, Structural Elucidation, and Biological Evaluation of Pyrrole-Based Alkaloids from Sea Anemone-Associated Streptomyces sp. S1502. Retrieved from [Link]

• PubMed. (n.d.). Pyrrole 2-carbaldehyde derived alkaloids from the roots of Angelica dahurica. Retrieved from [Link]

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• 1. Pyrrole-2-carboxaldehydes: Origins and Physiological Activities | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Pyrrole 2-carbaldehyde derived alkaloids from the roots of Angelica dahurica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Protective Groups [organic-chemistry.org]
• 6. jk-sci.com [jk-sci.com]
• 7. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 10. Vilsmeier-Haack Reaction [organic-chemistry.org]
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• 12. jk-sci.com [jk-sci.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. One-pot directed alkylation/deprotection strategy for the synthesis of substituted pyrrole[3,4-d]pyridazinones - PMC [pmc.ncbi.nlm.nih.gov]
• 15. semanticscholar.org [semanticscholar.org]

Technical Support Center: Purification Strategies for Oily N-Substituted Pyrrole Derivatives

Welcome to the technical support center for the purification of N-substituted pyrrole derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet significant challenge of purifying pyrrole derivatives that present as oils or low-melting solids. The inherent difficulty in crystallizing these compounds necessitates a robust understanding of alternative purification strategies. This document provides in-depth, field-proven insights and troubleshooting guides in a direct question-and-answer format to address specific experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Initial Assessment & Basic Purification

Q1: My N-substituted pyrrole synthesis resulted in a crude brown oil. Where do I even begin with purification?

A1: An oily crude product is the standard outcome for many N-substituted pyrroles. Before proceeding to more rigorous methods like chromatography or distillation, a simple liquid-liquid extraction or acid-base wash can remove a significant amount of impurities.

• Initial Analysis: First, run a Thin-Layer Chromatography (TLC) of your crude product to visualize the number of components and estimate the polarity of your target compound relative to impurities.[1]

• Aqueous Wash: Dissolve your crude oil in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM). Wash the organic layer with water to remove water-soluble impurities and then with brine to initiate drying.

• Acid-Base Extraction: This technique is exceptionally powerful for removing residual starting materials.[2][3]

  • To remove unreacted primary or secondary amines: Wash the organic solution with a dilute aqueous acid, such as 1M HCl. The amine will be protonated, forming a water-soluble ammonium salt that partitions into the aqueous layer.[3]

  • To remove acidic impurities: Wash with a dilute aqueous base, like 1M NaOH or a saturated sodium bicarbonate solution.[2]

After washing, dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent in vacuo. This cleaner, pre-purified oil is now ready for more advanced purification.

Q2: My pyrrole derivative is intensely colored, even after an aqueous work-up. What causes this and how can I fix it?

A2: Pyrrole rings are electron-rich and can be susceptible to oxidation and polymerization, which often results in colored impurities.[4]

• Cause: Exposure to air, light, or residual acid from the synthesis can catalyze the formation of colored oligomeric or polymeric species.[4][5]

• Solution:

  • Charcoal Treatment: Dissolve the crude product in a suitable organic solvent. Add a small amount of activated carbon, stir for 15-30 minutes at room temperature, and then filter the mixture through a pad of Celite®. This can effectively adsorb many colored, high-molecular-weight impurities.

  • Inert Atmosphere: During purification and storage, handle the compound under an inert atmosphere (nitrogen or argon) whenever possible to prevent further oxidation.[4]

  • Distillation: If the compound is thermally stable, distillation under reduced pressure is highly effective at separating the desired colorless product from non-volatile colored polymers.[5][6]

Section 2: The Workhorse Techniques: Chromatography and Distillation

Q3: I need to use column chromatography. How do I select the right solvent system for my oily pyrrole?

A3: Flash column chromatography on silica gel is the most common and versatile method for purifying these compounds.[7][8] The key is selecting a solvent system that provides good separation, which is determined by running analytical TLCs first.

• Principle: The goal is to find a solvent system where your desired compound has an Rf (retention factor) of approximately 0.2-0.4 on the TLC plate.[4] This Rf range typically translates to optimal elution and separation on a column.

• Common Solvent Systems: Start with a non-polar solvent and add a more polar one. A gradient elution (gradually increasing the percentage of the polar solvent) is often most effective.[4]

Table 1: Recommended Starting Solvent Systems for Flash Chromatography of N-Substituted Pyrroles on Silica Gel

Polarity of Compound	Recommended Solvent System (v/v)	Expected Rf Range
Non-polar (e.g., N-alkyl, N-aryl)	5-20% Ethyl Acetate in Hexanes/Heptane	0.2 - 0.4
Moderately Polar	20-50% Ethyl Acetate in Hexanes/Heptane	0.2 - 0.4
Polar	50-100% Ethyl Acetate or 1-5% Methanol in Dichloromethane	0.2 - 0.4

Causality: Hexanes and ethyl acetate are a standard choice because their polarity difference allows for fine-tuning of the mobile phase, providing good resolution for a wide range of pyrrole derivatives.[7][8] Dichloromethane can be useful for more polar compounds or when solubility in hexanes is poor.

Q4: My compound appears to be decomposing on the silica gel column. What are my options?

A4: Silica gel is weakly acidic and can cause the degradation of sensitive compounds. If you observe streaking on TLC or get a low recovery from your column, consider these alternatives:

• Deactivate the Silica: Neutralize the silica gel by preparing a slurry with a small amount of a weak base, like triethylamine (~1%), in your non-polar eluent before packing the column. This can pacify the acidic sites.

• Use a Different Stationary Phase: Alumina (neutral or basic) is a good alternative to silica gel for acid-sensitive compounds.[9]

• Minimize Contact Time: Use flash chromatography with higher pressure to push the solvent through faster, reducing the time your compound spends on the column.[4] Avoid letting a packed column sit for extended periods before or during elution.

• Switch to an Alternative Purification Method: If the compound is highly sensitive, consider distillation, preparative HPLC, or trituration.

Q5: When is distillation a better choice than chromatography?

A5: Distillation is superior for purifying compounds that are:

• Thermally Stable: The compound must not decompose at its boiling point.

• Volatile: The compound must have a boiling point that is reasonably achievable in the lab.

• Different in Boiling Point from Impurities: It is most effective when there is a significant difference in boiling points between your product and the impurities.

For many oily N-substituted pyrroles, distillation under reduced pressure (vacuum distillation) is ideal.[5][10] Lowering the pressure reduces the boiling point, which minimizes the risk of thermal degradation.[10][11] This is a highly effective method for removing non-volatile impurities like polymers or salts.[5]

Workflow for Purification Method Selection

The following diagram outlines a logical workflow for choosing the most appropriate purification strategy for your oily N-substituted pyrrole derivative.

Caption: Decision workflow for selecting a purification method.

Section 3: Troubleshooting Specific Impurities

Q6: My ¹H NMR spectrum shows persistent signals in the 1-3 ppm range that look like grease or alkanes. How can I remove these non-polar impurities?

A6: These are common laboratory contaminants. Since they are very non-polar, they can be difficult to separate from relatively non-polar pyrrole products.

• Hexane/Acetonitrile Partitioning: This is a powerful technique for separating greasy, non-polar compounds from more polar ones.[12] Dissolve your sample in acetonitrile and extract it multiple times with hexane. The highly non-polar impurities will preferentially move into the hexane layer, while your moderately polar pyrrole derivative remains in the acetonitrile.

• Careful Chromatography: Use a very non-polar solvent system (e.g., pure hexanes or 1-2% ethyl acetate in hexanes) to first elute the non-polar contaminants completely before increasing the polarity to elute your product.[1]

• Trituration: If your product is a very thick oil, you can try trituration. Add a non-polar solvent like cold hexanes and stir vigorously. The non-polar impurities will dissolve, and you can decant the solvent, leaving behind the purified oil.[12] This may need to be repeated several times.

Q7: My synthesis was a Paal-Knorr reaction. What are the common byproducts and how do I separate them?

A7: The Paal-Knorr synthesis is robust but can generate specific impurities that you should look out for.[7][8]

Table 2: Troubleshooting Common Impurities from Paal-Knorr Synthesis

Impurity/Byproduct	Identification	Recommended Removal Method
Unreacted 1,4-dicarbonyl compound	Often visible on TLC, may have a different polarity.	Flash column chromatography.[7]
Unreacted primary amine	Can be detected by NMR or MS.	Acid wash (e.g., 1M HCl) during work-up.[3][5]
Furan byproduct	Can form under strongly acidic conditions (pH < 3).[7]	Careful flash column chromatography; furans often have slightly different polarity than the corresponding pyrrole.
Incompletely cyclized intermediates	Usually less stable and may be removed during work-up.	Flash column chromatography.[7]

Flash Chromatography Troubleshooting Logic

Caption: Troubleshooting logic for common flash chromatography issues.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol assumes the optimal eluent system has been determined by TLC.[4]

• Column Preparation: Select a column of appropriate size. As a general rule, use a mass of silica gel that is 50-100 times the mass of your crude sample. Pack the column using the chosen non-polar solvent (the "wet slurry" method is recommended).

• Sample Loading: Dissolve the crude oily pyrrole derivative in the minimum possible volume of the eluent or a volatile solvent like dichloromethane. Carefully apply the concentrated solution to the top of the silica bed. Alternatively, for less soluble oils, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting free-flowing powder onto the column.

• Elution: Begin eluting with the non-polar solvent. If using a gradient, slowly and systematically increase the proportion of the polar solvent.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of your compound using TLC.

• Combine and Concentrate: Combine the fractions that contain the pure product and remove the solvent using a rotary evaporator.

Protocol 2: Purification by Vacuum Distillation

This protocol is for thermally stable, volatile oily products.[5][10]

• Apparatus Setup: Assemble a vacuum distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease. A short-path distillation head is often sufficient.

• Drying: Ensure the crude sample is free of water and volatile solvents, which will interfere with the vacuum. If necessary, pre-treat the crude pyrrole with a drying agent or perform azeotropic distillation to remove water.[5][13]

• Distillation: Place the oil in the distilling flask with a magnetic stir bar. Begin stirring and slowly apply vacuum. Once the desired pressure is reached, gently heat the flask using an oil bath.

• Fraction Collection: Collect any low-boiling forerun in a separate receiving flask. When the temperature stabilizes at the boiling point of your product, switch to a clean receiving flask to collect the pure fraction.[5]

• Completion: Stop the distillation when the temperature begins to drop or when only a small, often dark, residue remains in the distilling flask. Release the vacuum before turning off the heat to prevent bumping.

References

• Technical Support Center: Purification of Crude Pyrrole Synthesis Products - Benchchem.
• Purification of crude pyrroles - US5502213A - Google P
• Technical Support Center: Characterization of Pyrrole Deriv
• Technical Support Center: Purification of Substituted 1H-Pyrrol-2(3H)-ones - Benchchem.
• What is a best way to purify a viscous organic liquid product other than column chromatography?
• Process for the purification of crude pyrroles - EP0608688A1 - Google P
• The Purification of Organic Compound: Techniques and Applic
• Methods of Purification of Organic Compounds - NCERT 11 Chemistry.
• Purification Techniques in Organic Chemistry: A Comprehensive Guide - Simson Pharma.
• Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas - MDPI.
• Methods of purific
• Porphyrin Bootcamp - Pyrrole Distill
• Acid-Base Extraction - Unknown.
• Purification of non polar compounds?
• How to remove non-polar impurity
• Acid-Base Extraction Tutorial - YouTube.

Sources

• 1. researchgate.net [researchgate.net]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. youtube.com [youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. chemistrystudent.com [chemistrystudent.com]
• 11. byjus.com [byjus.com]
• 12. researchgate.net [researchgate.net]
• 13. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]

Technical Support Center: Stabilization &amp; Storage of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals working with 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde . Due to its highly reactive bifunctional nature, this compound is notoriously difficult to store and handle. Below, we provide mechanistic insights, troubleshooting FAQs, and field-proven, self-validating protocols to ensure the integrity of your compound.

Section 1: Mechanistic Causality of Polymerization

To successfully handle 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, one must understand the thermodynamic forces driving its degradation. The molecule is a classic bifunctional system: it contains an electrophilic aldehyde group at the C2 position of the pyrrole ring and a highly nucleophilic primary amine at the terminus of the N-propyl chain.

Under ambient conditions, the primary amine of one molecule spontaneously attacks the carbonyl carbon of an adjacent molecule. This nucleophilic addition forms a transient carbinolamine intermediate, which rapidly dehydrates to form a stable imine (Schiff base) linkage[1]. Because every monomer unit possesses both functional groups, this head-to-tail intermolecular reaction cascades uncontrollably, yielding polyimine oligomers and polymers[1]. This transforms the compound from a clear, usable liquid into a dark, intractable resin.

Pathway of amino-aldehyde polymerization via Schiff base formation and HCl salt stabilization.

Section 2: Troubleshooting & FAQs

Q: My freshly synthesized 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde turned into a dark, viscous gel overnight. Can I recover it? A: No. Once the compound has polymerized into a polyimine resin, recovery is practically impossible without harsh acidic hydrolysis conditions that would likely degrade the sensitive pyrrole ring. The darkening and increased viscosity are direct visual indicators of extensive Schiff base self-condensation[1]. You must synthesize or purchase a fresh batch and immediately protect it.

Q: Can I prevent polymerization by storing the neat free base at -80°C? A: Freezing the free base at -80°C significantly reduces the kinetic energy of the system, lowering the frequency of intermolecular collisions. However, it does not eliminate the thermodynamic driving force for imine formation. Over several weeks, even at -80°C, the compound will slowly oligomerize. Low-temperature storage is only a short-term mitigation strategy.

Q: What is the most effective chemical strategy for long-term storage? A: The gold standard for stabilizing reactive aminoaldehydes is conversion into a hydrochloride (HCl) salt[2]. By treating the free base with anhydrous HCl, the primary amine is protonated to form an ammonium cation (-NH₃⁺). This eliminates the nitrogen's lone pair of electrons, completely stripping it of its nucleophilicity. Without a nucleophile, the Schiff base condensation mechanism is fundamentally halted, allowing the compound to be stored indefinitely as a stable solid[2].

Q: Are there alternative protection strategies if I cannot use an HCl salt? A: Yes. You can protect the aldehyde moiety as a diethyl acetal (forming 1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde diethyl acetal). Acetal protection is a widely used and commercially viable method for stabilizing aminoaldehydes[2]. However, this requires a synthetic deprotection step (acidic hydrolysis) prior to using the active aldehyde, which may complicate sensitive downstream assays.

Section 3: Quantitative Storage Data

The following table summarizes the expected shelf life of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde across various storage conditions.

Storage Condition	Chemical State	Temperature	Expected Shelf Life	Visual Indicator of Degradation
Neat (Free Base)	Unprotected	25°C (RT)	< 24 Hours	Rapid darkening, high viscosity
Neat (Free Base)	Unprotected	-20°C	1–2 Weeks	Gradual yellowing to dark amber
Solvent Diluted	Free Base in DCM (0.1M)	-20°C	1–2 Months	Yellow tint, oligomer precipitation
HCl Salt	Protonated Amine	-20°C	> 2 Years	Remains a white/off-white powder
Diethyl Acetal	Protected Aldehyde	4°C	> 2 Years	Remains a clear liquid

Section 4: Self-Validating Experimental Protocols

Protocol A: Conversion to Hydrochloride Salt for Stable Storage

Expertise & Experience: This protocol utilizes anhydrous HCl in dioxane rather than aqueous HCl. Causality: Introducing water would hydrate the aldehyde and make the resulting salt extremely difficult to dry, promoting long-term degradation.

• Preparation: Dissolve freshly purified 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (free base) in anhydrous dichloromethane (DCM) or diethyl ether at a concentration of 0.1 M under an argon atmosphere.

• Cooling: Submerge the reaction flask in an ice bath (0°C) and stir for 5 minutes. Causality: Cooling prevents exothermic side reactions and localized heating during protonation.

• Protonation: Slowly add 1.05 molar equivalents of a standardized anhydrous HCl solution (e.g., 4M HCl in dioxane) dropwise via syringe.

• Validation: Observe the immediate formation of a white to off-white precipitate. Self-Validating Step: The precipitation confirms the successful conversion of the highly lipophilic free base into the polar, solvent-insoluble hydrochloride salt.

• Isolation: Filter the precipitate rapidly under a stream of argon using a Schlenk frit or a Buchner funnel. Wash the filter cake twice with cold, anhydrous diethyl ether to remove residual dioxane and unreacted free base.

• Storage: Dry the solid in vacuo for 4 hours. Transfer to an amber vial, flush with argon, and store at -20°C.

Protocol B: Free-Basing the Compound Prior to Use

Expertise & Experience: The HCl salt must be converted back to the free base immediately before your experiment. Causality: We use sodium bicarbonate (NaHCO₃) because it is a mild base; stronger bases (like NaOH) can trigger unwanted base-catalyzed side reactions at the aldehyde or rapid repolymerization.

• Suspension: Weigh the required amount of the HCl salt and suspend it in DCM (10 mL per gram of salt).

• Neutralization: Add an equal volume of saturated aqueous NaHCO₃.

• Extraction: Stir the biphasic mixture vigorously for 10 minutes at room temperature. Self-Validating Step: The solid salt will completely dissolve as it is neutralized, partitioning seamlessly into the organic DCM layer as the free base.

• Separation: Transfer to a separatory funnel. Collect the lower DCM layer. Extract the remaining aqueous layer once more with a small volume of DCM.

• Drying & Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at ambient temperature (do not apply heat).

• Immediate Use: The resulting clear/pale yellow oil is the highly reactive free base. Proceed immediately to your next synthetic step or assay.

References

• Beauty in Chemistry: Making Artistic Molecules with Schiff Bases Source: National Institutes of Health (PMC) URL:[Link]

• Aminoaldehydes and aminoketones Source: Wikipedia URL:[Link]

Sources

• 1. Beauty in Chemistry: Making Artistic Molecules with Schiff Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aminoaldehydes and aminoketones - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Low Reactivity in Pyrrole Schiff Base Condensation

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically designed for researchers, application scientists, and drug development professionals encountering low yields, stalled reactions, or degradation during the synthesis of Schiff bases (imines) derived from pyrrole-2-carboxaldehyde and its derivatives.

Unlike standard aromatic aldehydes (such as benzaldehyde), pyrrole-containing scaffolds present unique electronic and chemical challenges that require precise thermodynamic and kinetic control[1][2].

Diagnostic Workflow for Pyrrole Condensation

Before altering your reaction conditions, use the following diagnostic decision tree to identify the root cause of your low reactivity.

Diagnostic decision tree for troubleshooting pyrrole Schiff base synthesis.

Troubleshooting Guide & FAQs

Q1: Why is pyrrole-2-carboxaldehyde significantly less reactive toward amines compared to benzaldehyde?

Causality: The fundamental issue is electronic deactivation . The lone pair of electrons on the pyrrole nitrogen delocalizes into the aromatic ring and up to the carbonyl oxygen via resonance[2]. This resonance stabilization increases the electron density at the carbonyl carbon, drastically reducing its electrophilicity[3]. Consequently, nucleophilic attack by the primary amine is both thermodynamically and kinetically hindered.

Q2: I added hydrochloric acid (HCl) to catalyze the reaction, but my starting materials degraded into a black tar. What happened?

Causality: You have encountered two competing side reactions caused by low pH. First, pyrrole rings are highly sensitive to strong acids and oxidizing agents; they readily undergo electrophilic polymerization to form "pyrrole black" tars[2]. Second, strong acids completely protonate the primary amine to form an unreactive ammonium salt, destroying its nucleophilicity. Solution: You must use a weak Brønsted acid (like glacial acetic acid) or a mild Lewis acid to activate the carbonyl oxygen without destroying the pyrrole ring or over-protonating the amine[1].

Q3: My reaction stalls at ~50% conversion even with acetic acid. How do I push it to completion?

Causality: Schiff base (imine) formation is a reversible condensation reaction that generates one equivalent of water. Because the pyrrole imine product is often less thermodynamically stable than the starting materials, the equilibrium heavily favors the reactants if water remains in the system. Solution: Apply Le Chatelier's principle. You must actively remove water from the reaction matrix. This is best achieved by adding activated 4Å molecular sieves directly to the reaction flask or by refluxing in a high-boiling solvent (like toluene) using a Dean-Stark apparatus.

Q4: Can I use transition metals to improve the yield of the Schiff base?

Causality: Yes. Metal-templated synthesis is highly effective and widely used in coordination chemistry[4][5]. Transition metal ions (e.g., Cu(II), Ni(II), Zn(II)) act as Lewis acids to activate the carbonyl and simultaneously coordinate with the forming imine nitrogen and the pyrrole nitrogen[6]. This chelation stabilizes the Schiff base product, shifting the equilibrium forward and preventing hydrolysis[4][6].

Quantitative Data: Catalyst & Condition Comparison

The following table summarizes the expected outcomes of various catalytic strategies when synthesizing pyrrole-derived Schiff bases.

Catalyst / Condition	Water Removal Strategy	Typical Yield Range	Primary Failure Mode	Recommended Use Case
None (Neutral pH)	None	< 10%	Insufficient carbonyl activation	Highly nucleophilic, unhindered aliphatic amines only
Strong Acid (HCl, p-TsOH)	None / Dean-Stark	0% (Tar formation)	Pyrrole polymerization, amine protonation[2]	Avoid for pyrrole-2-carboxaldehyde
Weak Acid (Glacial AcOH)	4Å Molecular Sieves	60 - 85%	Reversible equilibrium if sieves saturate	Standard aromatic and aliphatic amines[1]
Lewis Acid (ZnCl2, TiCl4)	Dean-Stark (Toluene)	75 - 95%	Steric hindrance with bulky amines	Unreactive or sterically hindered anilines
Metal-Templated (Cu(OAc)₂)	Precipitation of Complex	80 - 98%	Requires demetallation if free ligand is needed	Synthesis of metallo-pharmaceuticals[4][6]

Standard Operating Procedure (SOP): Robust Pyrrole Schiff Base Synthesis

To ensure a self-validating and reproducible workflow, follow this optimized protocol utilizing weak acid catalysis and molecular sieves[1].

Materials Required:

• Pyrrole-2-carboxaldehyde (1.0 eq)

• Primary Amine (1.1 to 1.2 eq)

• Glacial Acetic Acid (0.1 eq)

• Anhydrous Ethanol or Methanol

• Activated 4Å Molecular Sieves (1 g per mmol of aldehyde)

Step-by-Step Methodology:

• Preparation & Desiccant Activation: Dry all glassware in an oven at 110°C. Activate the 4Å molecular sieves by heating them under a vacuum at 250°C for 3 hours. Causality: Pre-absorbed atmospheric moisture will immediately stall the condensation equilibrium.

• Reagent Solubilization: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of pyrrole-2-carboxaldehyde in anhydrous ethanol to achieve a 0.2 M concentration[1].

• Amine Addition: Slowly add 1.1 to 1.2 equivalents of the primary amine to the solution. Stir for 5 minutes at room temperature.

• Catalysis & Dehydration: Add 0.1 equivalents of glacial acetic acid[1]. Immediately add the activated 4Å molecular sieves to the flask.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 60–70°C (reflux) under an inert nitrogen atmosphere for 6 to 12 hours. Monitor the reaction progress via TLC (Hexanes/EtOAc) or LC-MS.

• Workup: Once the aldehyde is consumed, cool the mixture to room temperature. Filter the solution through a tightly packed pad of Celite to remove the molecular sieves. Wash the Celite pad with a small amount of cold ethanol.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude imine by recrystallization from hot ethanol. Note: If using column chromatography, use neutral alumina rather than silica gel, as the acidity of silica can hydrolyze the newly formed pyrrole imine.

References

• Biological applications of Pyrrole-2-carboxaldehyde derived Schiff base ligand and their transition metal complexes. JETIR. Available at: [Link]

• Synthesis, Characterization, and Catalytic Activity of Metal Schiff Base Complexes Derived from Pyrrole‐2‐carboxaldehyde. Researcher.Life. Available at: [Link]

• What are the chemical properties of Pyrrole Series? BTC Pharm Tech. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. What are the chemical properties of Pyrrole Series? - Blog [btcpharmtech.com]
• 3. 5-(pyridin-2-yl)-1H-pyrrole-2-carbaldehyde | 1706446-13-0 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. jetir.org [jetir.org]

Technical Support Center: Optimizing Solvent Selection for N-Alkylation of Pyrrole-2-Carbaldehyde

Welcome to the technical support center dedicated to the N-alkylation of pyrrole-2-carbaldehyde. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with this crucial transformation. The N-alkylation of the pyrrole ring is a cornerstone of heterocyclic chemistry, yet its success is profoundly dependent on the nuanced interplay between the substrate, base, alkylating agent, and, most critically, the solvent.

This document provides in-depth, field-proven insights in a direct question-and-answer format, moving beyond simple protocols to explain the causality behind experimental choices. Our goal is to empower you to troubleshoot effectively, optimize your reaction conditions, and achieve reproducible, high-yield results.

Core Principles: The Mechanism and the Solvent's Role

The N-alkylation of pyrrole-2-carbaldehyde is fundamentally a nucleophilic substitution reaction. The process begins with the deprotonation of the pyrrole N-H by a suitable base, generating a nucleophilic pyrrolide anion. This anion then attacks the electrophilic alkylating agent (typically an alkyl halide) in an SN2-type mechanism to form the N-C bond.

The solvent is not a passive medium; it is an active participant that dictates the reaction's success by influencing:

• Solubility: All reactants (pyrrole, base, alkylating agent) must have adequate solubility.[1]

• Nucleophilicity of the Anion: The solvent's ability to solvate the cation of the pyrrolide salt without strongly solvating (and deactivating) the pyrrolide anion is paramount.

• Reaction Rate: The solvent's polarity and boiling point determine the achievable reaction temperature and can influence the SN2 transition state.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction shows low or no conversion. The starting material is mostly unreacted. What should I do?

This is one of the most common issues, typically pointing to problems with deprotonation, solubility, or inherent reactivity.

Answer:

Your troubleshooting strategy should systematically address the following factors:

• Base Strength & Solubility: The chosen base may be too weak to deprotonate the pyrrole N-H efficiently, or it may be insoluble in your solvent. Pyrrole is a weak acid (pKa ≈ 17.5), requiring a sufficiently strong base.

  • Insight: While potassium carbonate (K₂CO₃) is a common choice, it has limited solubility in solvents like acetone or acetonitrile (MeCN), which can stall the reaction.[2]

  • Solution 1: Switch to a stronger base like sodium hydride (NaH) or potassium hydride (KH).[1] These are highly effective but require an anhydrous, aprotic solvent (like DMF or THF) and an inert atmosphere.

  • Solution 2: If using a carbonate or hydroxide base, switch to a more polar, aprotic solvent like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) . These solvents excel at dissolving inorganic bases and the resulting pyrrolide salt, accelerating the reaction.[1][3]

• Reagent Solubility: If any of your components (the pyrrole, alkylating agent, or base) are not dissolving, the reaction will be extremely slow or will not proceed.

  • Insight: Heterogeneous reactions are often mass-transfer limited.

  • Solution: Choose a solvent where all components are soluble. DMF is often the best initial choice for its broad solvency.[1]

• Reaction Temperature: SN2 reactions are often accelerated by heat.

  • Insight: If your reaction is sluggish at room temperature, it may simply lack the necessary activation energy.

  • Solution: Gradually increase the temperature, monitoring the reaction by TLC or LC-MS. For instance, reactions in DMF can often be heated to 60-80 °C to improve rates.[3] Be cautious, as excessive heat can cause decomposition of pyrrole-2-carbaldehyde.[4]

• Alkylating Agent Reactivity: The nature of the leaving group is critical.

  • Insight: Reactivity follows the trend: I > Br > Cl >> F. If you are using an alkyl chloride, the reaction will be significantly slower than with an alkyl bromide or iodide.

  • Solution: If possible, switch to the corresponding alkyl bromide or iodide. Alternatively, you can add a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) to your reaction with an alkyl chloride or bromide. This performs an in situ Finkelstein reaction, generating the more reactive alkyl iodide.[2]

Q2: I'm getting a mixture of N-alkylated and C-alkylated products. How can I improve N-selectivity?

This is a classic regioselectivity challenge in pyrrole chemistry. The pyrrolide anion is an ambident nucleophile, with electron density on both the nitrogen and the ring carbons. The solvent and counter-ion are the keys to controlling the reaction site.

Answer:

To favor N-alkylation, you must promote the "ionic" character of the pyrrolide salt and use a solvent that supports this state.

• Counter-ion and Base Choice: The nature of the bond between the pyrrolide nitrogen and the metal counter-ion (M⁺) is critical.

  • Insight: Covalent character (as with Li⁺ or Mg²⁺) favors C-alkylation. More ionic character (with Na⁺, K⁺, or Cs⁺) favors N-alkylation.

  • Solution: Use bases that provide sodium or potassium counter-ions, such as NaH or KH .[1] Avoid Grignard reagents or lithium bases if N-alkylation is the sole goal.

• Solvent Polarity and Solvating Ability: The solvent dictates how "free" the pyrrolide anion is to react.

  • Insight: Polar aprotic solvents (DMF, DMSO, HMPA) are excellent at solvating the cation (e.g., K⁺) while leaving the nitrogen anion relatively "naked" and highly nucleophilic. This strongly directs the alkylation to the nitrogen.[1] In less polar solvents like THF or ether, the cation and anion are more tightly associated as an ion pair, which can lead to more C-alkylation.

  • Solution: Perform the reaction in a high-polarity aprotic solvent like DMF or DMSO .

Q3: My reaction is heterogeneous and slow. Is there an alternative to using large volumes of DMF?

Yes. When dealing with insoluble bases like powdered KOH or K₂CO₃, Phase-Transfer Catalysis (PTC) is an exceptionally powerful and often greener alternative.

Answer:

PTC uses a catalyst to shuttle the deprotonated pyrrolide anion from the solid or aqueous phase into the organic phase where the alkylating agent resides.

• Mechanism: A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB) or a polyethylene glycol (PEG), forms an ion pair with the pyrrolide anion. This new, lipophilic ion pair is soluble in the organic solvent, where it can react with the alkyl halide.

• Advantages:

  • Allows the use of inexpensive and easy-to-handle inorganic bases (KOH, K₂CO₃).[5]

  • Often proceeds under mild conditions (room temperature).

  • Can sometimes be performed under solvent-free conditions, significantly improving the greenness of the reaction.[6]

• Recommended System: Try powdered KOH as the base, your alkyl halide in a non-polar solvent like toluene or dichloromethane, and 5-10 mol% of TBAB as the catalyst.[6][7]

Data-Driven Solvent Selection

The choice of solvent is a critical parameter. This table summarizes the properties of common solvents and their typical application in this context.

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Type	Typical Use Case & Rationale
DMF	36.7	153	Polar Aprotic	First Choice. Excellent solvency for pyrrole, alkyl halides, and inorganic bases (e.g., K₂CO₃). Promotes N-selectivity. Allows for heating to increase reaction rates.[1][3]
DMSO	46.7	189	Polar Aprotic	Similar to DMF, even more polar. Effective but can be harder to remove and may cause side reactions at high temperatures.[8]
Acetonitrile (MeCN)	37.5	82	Polar Aprotic	Good polarity but lower boiling point. Solubility of inorganic bases can be limited, potentially leading to slower reactions.[2]
THF	7.6	66	Aprotic	Standard solvent for strong, reactive bases like NaH or KH. Its lower polarity may lead to reduced N-selectivity compared to DMF.
Acetone	21.0	56	Polar Aprotic	Often used with K₂CO₃, but poor solubility of the base is a common cause of reaction failure.[2][3]
Toluene	2.4	111	Non-polar	Primarily used in two-phase systems with a Phase-Transfer Catalyst (PTC).
Ionic Liquids	N/A	High	Ionic	Act as both solvent and catalyst, promoting high regioselectivity. A greener but more expensive option.[5][9]

Experimental Protocols

Protocol 1: General Procedure using K₂CO₃ in DMF

This is a robust starting point for many N-alkylation reactions of pyrrole-2-carbaldehyde.

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add pyrrole-2-carbaldehyde (1.0 eq).

• Reagent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to create a ~0.5 M solution. Add finely powdered, anhydrous potassium carbonate (K₂CO₃, 2.0-4.0 eq).[3]

• Alkylation: Add the alkylating agent (1.1-1.2 eq) dropwise to the stirring suspension.

• Reaction: Heat the reaction mixture to 60-80 °C. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).[3]

• Workup: Cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing water and extract with a suitable organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure using NaH in THF/DMF

This protocol is for when a stronger base is required, for example, with less reactive alkylating agents.

• Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq).

• Washing (Optional but Recommended): Wash the NaH with anhydrous hexanes (2x) to remove the mineral oil. Decant the hexanes carefully via cannula.

• Solvent Addition: Add anhydrous THF or DMF via syringe. Cool the suspension to 0 °C in an ice bath.

• Deprotonation: Slowly add a solution of pyrrole-2-carbaldehyde (1.0 eq) in the same anhydrous solvent. Stir at 0 °C for 30-60 minutes, or until hydrogen gas evolution ceases.

• Alkylation: Add the alkylating agent (1.1 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir until completion as monitored by TLC or LC-MS.

• Quenching: Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup & Purification: Proceed with an aqueous workup and purification as described in Protocol 1.

Protocol 3: Reaction Monitoring by TLC

• Plate: Use silica gel 60 F₂₅₄ plates.

• Eluent: A good starting eluent system is 20-30% Ethyl Acetate in Hexanes. Adjust polarity as needed.

• Visualization:

  • UV Light (254 nm): Both starting material and product should be UV active.

  • Staining: Use a p-anisaldehyde or potassium permanganate stain to visualize spots if they are not UV active. The product (N-alkylated pyrrole) will typically have a higher Rf value than the starting material (N-H pyrrole).

References

• BenchChem. (n.d.). Technical Support Center: Alternative Catalysts for N-Alkylation of Pyrroles.

• Bandini, M., Bottoni, A., Eichholzer, A., & Miscione, G. P. (2010). Asymmetric Phase-Transfer-Catalyzed Intramolecular N-alkylation of Indoles and Pyrroles: A Combined Experimental and Theoretical Investigation. PubMed. [Link]

• Gemoets, H., Vrielynck, L., & Van Aken, K. (2020). Scale-up of N-alkylation reaction using phase-transfer catalysis with integrated separation in flow. RSC Publishing. [Link]

• Movassaghi, M., & Schmidt, M. A. (2007). Formation of N-Alkylpyrroles via Intermolecular Redox Amination. PMC. [Link]

• ACS Green Chemistry Institute. (n.d.). N-alkylation at sp3 Carbon Reagent Guide.

• Dou, H., et al. (2006). N-Alkylation of Pyrrole, Indole, and Several Other Nitrogen Heterocycles Using Potassium Hydroxide as a Base in the Presence of Polyethylene Glycols or Their Dialkyl Ethers. Oxford Academic. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. [Link]

• da Silva, F. C., et al. (2015). Optimization of reaction conditions for the N-alkylation of pyrrole 2a. ResearchGate. [Link]

• BenchChem. (n.d.). A Comparative Guide to Analytical Methods for Confirming Pyrrole Aldehyde Purity.
• Padwa, A. (2001). Synthesis of 4-substituted pyrrole-2-carbaldehyde compounds.
• Jaśkowska, J., & Kowalski, P. (2008). N-Alkylation of imides using phase transfer catalysts under solvent-free conditions. Journal of Heterocyclic Chemistry, 45(5), 1371-1375.
• University of São Paulo. (n.d.). N-Alkylation of Pyrazole: Reaction in an Ionic Liquid. In Green Chemistry.
• BenchChem. (n.d.). How to avoid over-oxidation in pyrrole-2-carbaldehyde synthesis.

• Reddit r/Chempros. (2021). Difficulties with N-Alkylations using alkyl bromides. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. WO2001028997A2 - Synthesis of 4-substituted pyrrole-2-carbaldehyde compounds - Google Patents [patents.google.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. (PDF) N‐Alkylation of imides using phase transfer catalysts under solvent‐free conditions [academia.edu]
• 7. Scale-up of N-alkylation reaction using phase-transfer catalysis with integrated separation in flow - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 8. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 9. books.rsc.org [books.rsc.org]

removing unreacted 3-bromopropylamine from pyrrole reaction mixtures

Technical Support Center: Pyrrole Alkylation Reactions

Introduction

The N-alkylation of pyrrole with 3-bromopropylamine is a foundational step in the synthesis of various functionalized pyrrole derivatives, which are precursors for pharmaceuticals and advanced materials. However, a frequent and often frustrating challenge in this synthesis is the removal of unreacted 3-bromopropylamine and its associated salts from the final product mixture. This guide provides a comprehensive, experience-driven approach to troubleshooting this specific purification challenge, ensuring you can achieve high purity of your desired N-(3-propyl)pyrrole product.

Part 1: Troubleshooting Guide - A Systematic Approach to Purification

The optimal purification strategy depends on the scale of your reaction and the nature of the impurities. The following decision tree outlines a systematic approach to isolating your target compound.

Caption: Purification decision tree for N-(3-propyl)pyrrole synthesis.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is removing 3-bromopropylamine so difficult?

Answer: The difficulty arises from the amine functionality. 3-Bromopropylamine can exist in two forms in your reaction mixture: the free base and its hydrobromide salt (3-bromopropylamine HBr). The free base is soluble in many organic solvents used for the reaction, while the salt has high water solubility but can also be challenging to separate completely. The key is to exploit the pH-dependent solubility of the amine.

Q2: I performed an aqueous workup, but I still see starting material in my 1H NMR. What went wrong?

Answer: This is a common issue. A simple water wash is often insufficient because the 3-bromopropylamine hydrobromide salt, often formed from the reaction's HBr byproduct, has some solubility in common organic solvents like dichloromethane (DCM) or ethyl acetate. The most effective method is an acidic wash. By washing the organic layer with a dilute acid (e.g., 1M HCl), you convert any remaining free base of 3-bromopropylamine into its protonated, water-soluble ammonium salt. This salt will then partition almost exclusively into the aqueous layer, effectively removing it from your product.

Q3: What is the purpose of the base wash (e.g., NaHCO3) after the acid wash?

Answer: An acid wash can sometimes leave trace amounts of acid in your organic layer. These acidic residues can potentially cause product degradation during concentration or subsequent steps. A wash with a mild base like saturated sodium bicarbonate solution neutralizes any remaining acid. It is a precautionary step to ensure the stability of your N-alkylated pyrrole product.

Q4: My product seems to be water-soluble. Am I losing it during the washes?

Answer: While the parent pyrrole has limited water solubility, the introduction of the propyl amine chain can slightly increase its polarity. However, the N-(3-propyl)pyrrole product is still significantly less polar than the protonated 3-bromopropylamine salt. You can minimize product loss by:

• Back-extracting the aqueous layers: After the initial separation, wash the combined aqueous layers with a fresh portion of your organic solvent (e.g., DCM) to recover any dissolved product.

• Using brine: Before drying the organic layer, wash it with a saturated NaCl solution (brine). This helps to remove dissolved water from the organic phase and can also decrease the solubility of your organic product in the residual aqueous phase, driving it back into the organic layer.

Q5: When is column chromatography necessary?

Answer: Column chromatography is required when simpler liquid-liquid extraction techniques fail to provide the desired purity. This is often the case if:

• You have side products with similar polarity to your desired product.

• You are aiming for very high purity (>99%) for applications like drug development.

• The reaction was low-yielding, and impurities are present in significant amounts.

A typical solvent system for purifying N-alkylated pyrroles on silica gel would be a gradient of ethyl acetate in hexanes.

Part 3: Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction for Removal of 3-Bromopropylamine

This protocol is the first line of defense and is often sufficient for achieving good purity on a lab scale.

Workflow Diagram:

Caption: Step-by-step liquid-liquid extraction workflow.

Procedure:

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel. Dilute with an appropriate organic solvent (e.g., ethyl acetate, DCM) to a volume that allows for efficient mixing (typically 2-3 times the reaction volume).

• Acid Wash: Add an equal volume of 1M HCl to the separatory funnel. Stopper the funnel, invert, and vent frequently to release any pressure. Shake vigorously for 30-60 seconds. Allow the layers to separate completely. Drain the lower aqueous layer. Repeat this acid wash one more time.

  • Causality: This step protonates the basic 3-bromopropylamine, forming the water-soluble ammonium salt, which is extracted from the organic phase.

• Base Wash: Add an equal volume of saturated sodium bicarbonate (NaHCO₃) solution. Shake, venting frequently (CO₂ may be evolved if excess acid is present). Allow the layers to separate and drain the aqueous layer.

  • Causality: This neutralizes any residual HCl in the organic layer, preventing potential acid-catalyzed degradation of the product.

• Brine Wash: Add an equal volume of saturated NaCl solution (brine). Shake for 30 seconds. This step helps to remove the bulk of the dissolved water from the organic layer.

  • Causality: The high salt concentration in the brine reduces the solubility of organic compounds in the aqueous phase and facilitates the removal of water from the organic phase.

• Drain the organic layer into an Erlenmeyer flask.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Swirl the flask; if the drying agent clumps together, add more until some particles remain free-flowing.

• Filter the solution to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Assess purity by TLC or ¹H NMR before proceeding to chromatography if needed.

Part 4: Data Reference

For effective separation, understanding the physical properties of the compounds involved is crucial.

Compound	Structure	Mol. Wt. ( g/mol )	Boiling Point (°C)	Solubility
Pyrrole	C₄H₅N	67.09	129-131	Sparingly soluble in water; soluble in most organic solvents.
3-Bromopropylamine	C₃H₈BrN	138.01	133-136	Soluble in water and polar organic solvents.
3-Bromopropylamine HBr	C₃H₈BrN·HBr	218.92	~170 (decomposes)	Highly soluble in water; poorly soluble in non-polar organic solvents.
N-(3-propyl)pyrrole	C₇H₉N	107.15	~170-175 (est.)	Insoluble in water; soluble in most organic solvents.

References

• University of Toronto, Chemistry Department. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Acid-Base Extraction. Retrieved from [Link]

Technical Support Center: Stability of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde in Acidic Conditions

This technical support center is a dedicated resource for researchers, scientists, and drug development professionals working with 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde. Here, we address common challenges and questions regarding the stability of this compound, particularly in acidic environments. Our guidance is grounded in established principles of organic chemistry and supported by scientific literature to ensure the integrity of your experimental outcomes.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve specific issues you may encounter during your experiments with 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Question: My solution of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde rapidly turned dark (brown or black) after adding an acid. What is happening, and how can I prevent it?

Answer:

This is a classic indicator of acid-catalyzed polymerization of the pyrrole ring.[1][2][3] Pyrroles are electron-rich aromatic heterocycles that are highly susceptible to polymerization under acidic conditions.[2][3] The protonation of the pyrrole ring disrupts its aromaticity, making it highly reactive.[3] This protonated pyrrole can then be attacked by a neutral pyrrole molecule, initiating a chain reaction that leads to the formation of dark, insoluble polymers.[3][4]

Immediate Actions:

• If possible, immediately neutralize the solution with a suitable base to halt further polymerization.

• For future experiments, consider the preventative measures outlined below.

Long-Term Solutions:

• pH Control: Maintain the pH of your solution as close to neutral as your experimental conditions allow. If acidic conditions are necessary, use the mildest acid possible and the lowest effective concentration.

• Temperature Control: Perform your reaction at the lowest possible temperature. Lower temperatures can significantly reduce the rate of polymerization.[2]

• Inert Atmosphere: While polymerization is the primary concern in acidic media, pyrroles are also sensitive to oxidation, which can be exacerbated by light and air.[1] Working under an inert atmosphere (e.g., nitrogen or argon) can help minimize oxidative degradation.

Question: I am observing multiple unexpected peaks in my HPLC/LC-MS analysis after working with 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde in an acidic mobile phase. What could these be?

Answer:

The appearance of multiple peaks suggests degradation of your target compound. In addition to polymerization, which may result in a broad, unresolved baseline hump, other degradation pathways are possible in acidic aqueous solutions:

• Hydrolysis of the Aldehyde: While less common for aromatic aldehydes, some degree of hydration or other reactions at the aldehyde group could occur under strongly acidic conditions.

• Ring-Opening: Strong acids can lead to the ring-opening of the pyrrole nucleus, resulting in various linear byproducts.[5]

• Reactions involving the Aminopropyl Side Chain: The primary amine on the side chain will be protonated in acidic conditions. While this generally protects it from participating in nucleophilic reactions, it can alter the electronic properties of the molecule and potentially influence its stability in other ways.

Troubleshooting & Optimization:

• Optimize HPLC/LC-MS Method:

  • Use a mobile phase with a higher pH if your separation allows.

  • Minimize the time the sample spends in the acidic mobile phase before injection.

  • Consider using a different stationary phase that is compatible with less acidic mobile phases.

• Sample Preparation: Prepare your samples in a neutral or slightly basic buffer and acidify only immediately before injection if necessary for your analysis.

Frequently Asked Questions (FAQs)

What is the primary degradation pathway for 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde in acidic conditions?

The primary degradation pathway is acid-catalyzed polymerization. The mechanism involves the protonation of the pyrrole ring, which makes it susceptible to nucleophilic attack by another neutral pyrrole molecule, leading to a chain reaction and the formation of polypyrrole.[3][4]

How does the 1-(3-Aminopropyl) substituent affect the stability of the pyrrole ring in acid?

The 1-(3-Aminopropyl) substituent has a primary amine that will be protonated in acidic conditions, forming an ammonium salt. This has two opposing effects:

• Inductive Effect: The positively charged ammonium group is electron-withdrawing, which slightly deactivates the pyrrole ring towards electrophilic attack (like protonation), potentially offering a minor stabilizing effect compared to an N-alkyl pyrrole.

• Increased Solubility in Aqueous Acid: The salt formation will increase the compound's solubility in acidic aqueous media, which may increase its exposure to hydronium ions and accelerate degradation if a critical pH threshold is crossed.

What is the recommended pH range for working with and storing solutions of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde?

For optimal stability, solutions of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde should be maintained at a pH above 6. For long-term storage, it is recommended to store the compound as a solid under an inert atmosphere at low temperatures (-20°C or below) or as a solution in a non-acidic, aprotic solvent.[1][2]

Can I use an N-protecting group to improve stability in acidic conditions?

Using an N-protecting group is a common strategy to prevent the polymerization of pyrroles.[3] However, for 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, the substituent is already at the N1 position. If you are synthesizing a similar compound and require stability in acid, you could consider protecting the amine on the side chain, although this will not prevent the protonation and subsequent polymerization of the pyrrole ring itself.

Visualizing Degradation and Troubleshooting

Proposed Acid-Catalyzed Degradation Pathway

Caption: Proposed mechanism of acid-catalyzed polymerization.

Troubleshooting Workflow for Instability

Caption: A workflow for addressing compound instability.

Stability Profile Summary

Condition	Expected Stability	Primary Degradation Pathway	Recommendations
Strong Acid (pH < 3)	Very Low	Rapid Polymerization[3]	Avoid if possible. If necessary, use very low temperatures (-78 °C) and slow addition of acid.[3]
Mild Acid (pH 4-6)	Low to Moderate	Slow Polymerization	Use the highest possible pH in this range. Monitor for discoloration.
Neutral (pH ~7)	Good	Minimal Degradation	Ideal for storage and handling.
Basic (pH > 8)	Good	Minimal Degradation	The compound should be stable.
Presence of Oxygen	Moderate	Oxidation	Degas solvents and use an inert atmosphere.[1]
Exposure to Light	Moderate	Photodegradation	Protect from light by using amber vials or foil wrapping.[1]

Experimental Protocol: Stability Assessment in Acidic Buffer

This protocol outlines a general method for assessing the stability of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde in an acidic buffer using HPLC.

Materials:

• 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

• Buffer solution at desired acidic pH (e.g., citrate buffer, pH 5)

• Quenching solution (e.g., Tris buffer, pH 8)

• HPLC system with a suitable column (e.g., C18)

• Mobile phase for HPLC analysis

• Class A volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation:

  • Accurately weigh a known amount of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde and dissolve it in a suitable solvent (e.g., acetonitrile or DMSO) to prepare a concentrated stock solution.

• Sample Preparation for Time Point Zero (T=0):

  • In a volumetric flask, add a known volume of the stock solution to the quenching buffer.

  • Dilute to the mark with the quenching buffer to achieve the desired final concentration.

  • Immediately analyze this sample by HPLC to determine the initial peak area of the compound.

• Initiation of Stability Study:

  • In a separate temperature-controlled vessel, add a known volume of the stock solution to the pre-equilibrated acidic buffer.

  • Start a timer immediately.

• Time Point Sampling:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the sample from the acidic buffer.

  • Immediately add the aliquot to a known volume of the quenching buffer to stop the degradation.

• HPLC Analysis:

  • Analyze each quenched time point sample by HPLC.

  • Record the peak area of the parent compound and any new peaks that appear.

• Data Analysis:

  • Calculate the percentage of the remaining parent compound at each time point relative to the T=0 sample.

  • Plot the percentage of the remaining compound against time to determine the degradation kinetics.

References

• BenchChem. (2025).
• BenchChem. (2025).
• MDPI. (2022).
• BenchChem. (2025). Preventing polymerization of pyrrole compounds under acidic conditions.
• Santa Cruz Biotechnology.
• ResearchGate.
• ACS Publications. Electropolymerization of Pyrrole and Electrochemical Study of Polypyrrole. 2.
• Master Organic Chemistry.
• Chemistry Steps. Imine and Enamine Hydrolysis Mechanism.
• Journal of Materials Chemistry (RSC Publishing).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]

minimizing side reactions in the synthesis of functionalized pyrroles

A Guide to Minimizing Side Reactions and Optimizing Synthetic Outcomes

Welcome to the Technical Support Center for functionalized pyrrole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in the synthesis of this critical heterocyclic scaffold. Pyrroles are foundational components in numerous pharmaceuticals and advanced materials, yet their synthesis can be fraught with challenges, from stubborn side reactions to purification difficulties.

This document moves beyond standard protocols to provide in-depth, field-tested insights into the causality of common synthetic problems. We will explore the "why" behind experimental choices, empowering you to troubleshoot effectively and develop robust, self-validating synthetic methods. Each section is structured in a question-and-answer format to directly address the practical issues you face at the bench.

Part 1: Troubleshooting Common Side Reactions

This section addresses the most prevalent side reactions encountered during the synthesis of functionalized pyrroles, with a focus on the Paal-Knorr, Hantzsch, and Knorr syntheses.

The Paal-Knorr Synthesis: The Persistent Furan Byproduct

Question: I am performing a Paal-Knorr synthesis of a substituted pyrrole from a 1,4-dicarbonyl compound and a primary amine, but I am consistently isolating a significant amount of the corresponding furan byproduct. How can I suppress this side reaction?

Answer: The formation of a furan byproduct is the most common side reaction in the Paal-Knorr synthesis, arising from the acid-catalyzed intramolecular cyclization and dehydration of the 1,4-dicarbonyl starting material, which competes with the desired reaction with the amine.[1] The key to minimizing furan formation lies in carefully controlling the reaction's acidity and enhancing the nucleophilicity of the amine.

Causality and Mechanistic Insight:

Under strongly acidic conditions (pH < 3), the amine is protonated to its non-nucleophilic ammonium salt. This significantly slows down the desired reaction pathway, allowing the intramolecular cyclization of the dicarbonyl to the furan to dominate.[1][2]

Caption: Competing pathways in the Paal-Knorr synthesis.

Troubleshooting Strategies:

• pH Control: Maintain a pH between 4 and 5. This can be achieved by using a weak acid catalyst, such as acetic acid, rather than strong mineral acids like HCl or H₂SO₄.[1]

• Catalyst Choice: For sensitive substrates, consider using milder Lewis acids (e.g., Sc(OTf)₃, Bi(NO₃)₃) or heterogeneous catalysts like montmorillonite clay, which can promote the reaction under less acidic conditions.[3][4]

• Amine Stoichiometry: Use a slight excess of the amine (1.1-1.2 equivalents) to favor the bimolecular reaction over the unimolecular cyclization of the dicarbonyl.

• Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate the rate of pyrrole formation, often outcompeting the furan synthesis pathway and leading to cleaner reactions and higher yields in shorter timeframes.[5]

Experimental Protocol: Microwave-Assisted Synthesis of 2,5-Dimethyl-1-phenyl-1H-pyrrole

• Materials:

  • 2,5-Hexanedione (1.0 mmol, 114 mg)

  • Aniline (1.1 mmol, 102 mg)

  • Glacial Acetic Acid (0.2 mL)

  • Ethanol (2 mL)

  • 10 mL microwave reaction vial with a stir bar

• Procedure:

  • Combine 2,5-hexanedione, aniline, and ethanol in the microwave reaction vial.

  • Add the glacial acetic acid.

  • Seal the vial and place it in the microwave synthesizer.

  • Irradiate the mixture at 120°C for 5-10 minutes.

  • Cool the vial to room temperature.

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient) to yield the pure product.

The Hantzsch Synthesis: Navigating Regio- and Chemoselectivity

Question: My Hantzsch pyrrole synthesis is producing a mixture of regioisomers and other byproducts. How can I improve the selectivity and yield?

Answer: The Hantzsch synthesis, a three-component reaction of a β-ketoester, an α-haloketone, and an amine, is powerful but prone to several side reactions that can diminish yield and complicate purification.[6] These include competing C- vs. N-alkylation of the enamine intermediate and self-condensation of the starting materials.

Causality and Mechanistic Insight:

The key intermediate in the Hantzsch synthesis is the enamine formed from the β-ketoester and the amine. This enamine can then be alkylated by the α-haloketone at either the carbon or the nitrogen atom. While C-alkylation leads to the desired pyrrole, N-alkylation is a non-productive pathway. The choice of solvent plays a crucial role here; protic solvents can stabilize the transition state leading to C-alkylation through hydrogen bonding.

Caption: C- vs. N-alkylation in the Hantzsch synthesis.

Troubleshooting Strategies:

• Solvent Selection: Employ protic solvents like ethanol or methanol to favor the desired C-alkylation pathway.

• Slow Addition: Add the α-haloketone slowly to the pre-formed enamine solution. This minimizes the concentration of the α-haloketone, reducing the likelihood of self-condensation and other side reactions.

• Temperature Control: Maintain a moderate reaction temperature (e.g., gentle reflux) to control the reaction rate and minimize byproduct formation.

• Catalyst Choice: For challenging substrates, consider the use of a Lewis acid catalyst, such as Yb(OTf)₃, which has been shown to alter the regioselectivity of the reaction.[5]

Experimental Protocol: Optimized Hantzsch Synthesis

• Materials:

  • β-Ketoester (1.0 eq)

  • Primary amine (1.1 eq)

  • α-Haloketone (1.0 eq)

  • Ethanol

• Procedure:

  • In a round-bottom flask, dissolve the β-ketoester and the primary amine in ethanol.

  • Stir the mixture at room temperature for 30 minutes to facilitate enamine formation.

  • Slowly add a solution of the α-haloketone in ethanol to the reaction mixture over 15-20 minutes.

  • Heat the reaction mixture to a gentle reflux and monitor its progress by TLC.

  • Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Polymerization: The Ubiquitous Black Tar

Question: My pyrrole synthesis reaction mixture is turning into a dark, intractable tar, and I am getting very low yields of the desired product. What is causing this, and how can I prevent it?

Answer: The formation of a dark, tarry substance is a strong indication of pyrrole polymerization.[7] Pyrrole and its electron-rich derivatives are highly susceptible to oxidative and acid-catalyzed polymerization.[8]

Causality and Mechanistic Insight:

The electron-rich nature of the pyrrole ring makes it vulnerable to electrophilic attack and oxidation. In the presence of strong acids, the pyrrole ring can be protonated, leading to a highly reactive intermediate that readily polymerizes. Similarly, oxidizing agents (including atmospheric oxygen) can initiate polymerization by forming pyrrole radical cations.[8]

Troubleshooting Strategies:

• N-Protection: This is the most effective strategy to prevent polymerization. The introduction of an electron-withdrawing protecting group on the pyrrole nitrogen significantly reduces the electron density of the ring, making it less susceptible to polymerization.[8] Sulfonyl groups (e.g., tosyl, benzenesulfonyl) are particularly effective.[7][9]

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (nitrogen or argon) to exclude atmospheric oxygen, a common initiator of polymerization.

• Temperature Control: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate.

• Avoid Strong Acids: As with the Paal-Knorr synthesis, avoid strong acids that can promote polymerization.

Table 1: Comparison of Common N-Protecting Groups for Pyrrole

Protecting Group	Abbreviation	Introduction Reagent	Cleavage Conditions	Advantages & Disadvantages
Benzenesulfonyl	Bs	Benzenesulfonyl chloride, Base	Strong Base (e.g., NaOH in dioxane)	Adv: High stability, excellent deactivation of the ring. Disadv: Harsh removal conditions.[8]
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc₂O)	Strong Acid (e.g., TFA)	Adv: Easily removed under acidic conditions. Disadv: Less deactivating than sulfonyl groups.[8]

Part 2: Advanced Troubleshooting and Optimization

This section delves into more complex challenges, such as steric hindrance and purification.

Overcoming Steric Hindrance

Question: I am attempting to synthesize a polysubstituted pyrrole with bulky groups, but the reaction is either not proceeding or giving very low yields. How can I overcome this steric hindrance?

Answer: Steric hindrance from bulky substituents on the starting materials can significantly impede pyrrole ring formation.[3] Overcoming this requires a combination of more forcing reaction conditions and, in some cases, alternative synthetic strategies.

Troubleshooting Strategies:

• Microwave Irradiation: As mentioned previously, microwave heating is highly effective at overcoming steric barriers by providing rapid and efficient energy input.[3][10]

• Alternative Synthetic Routes: When direct condensation methods fail, consider alternative routes that are more tolerant of steric bulk, such as the Barton-Zard pyrrole synthesis, which involves the condensation of a nitroalkene with an isocyanoester.[3]

• Protecting Groups: If steric hindrance arises from a functional group on the amine, consider using a smaller, temporary protecting group that can be removed after pyrrole formation.[3]

Purification of Functionalized Pyrroles

Question: My crude pyrrole product is contaminated with unreacted starting materials and byproducts. What is the best general strategy for purification?

Answer: The purification of functionalized pyrroles can be challenging due to their potential instability and the similar polarities of the desired product and impurities. A multi-step approach is often necessary.

Purification Protocol: Acid Wash and Distillation/Crystallization

This protocol is particularly effective for removing basic impurities like unreacted amines and pyrrolidine byproducts.

• Procedure:

  • Dissolve the crude reaction mixture in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic solution with a dilute aqueous acid (e.g., 1 M HCl or 10% aqueous citric acid) to remove basic impurities.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, followed by a brine wash.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

  • The resulting crude product can then be further purified by either column chromatography, recrystallization, or distillation. For thermally stable, liquid pyrroles, vacuum distillation is often effective.[11]

References

• Wikipedia. (n.d.). Knorr pyrrole synthesis. Retrieved March 10, 2026, from [Link]

• Zhang, et al. (2015). Microwave assisted synthesis of trisubstituted pyrroles from substituted β-amino unsaturated ketone and substituted phenacyl bromide. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved March 10, 2026, from [Link]

• Zaragoza-Búrbano, G. G., et al. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Publishing. [Link]

• Taylor & Francis. (2020). Hantzsch Pyrrole Synthesis – Knowledge and References. [Link]

• Hann, J. L., et al. (2023). Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy. ACS Publications. [Link]

• Chen, J., et al. (2018). Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. PMC. [Link]

• Google Patents. (n.d.). Process for the purification of crude pyrroles.

• A. K. (2018). A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles. Avens Publishing Group. [Link]

• ResearchGate. (n.d.). Mechanism for the Knorr pyrrole synthesis. Retrieved March 10, 2026, from [Link]

• Knorr Pyrrole Synthesis. (n.d.). Name Reactions in Organic Synthesis. [Link]

• Hann, J. L., et al. (2023). Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy. PubMed. [Link]

• da Rocha, J. C., et al. (2005). Recent Advances in the Synthesis of Pyrroles. ResearchGate. [Link]

• Google Patents. (n.d.). Process for the purification of crude pyrroles.

• Wikipedia. (n.d.). Hantzsch pyrrole synthesis. Retrieved March 10, 2026, from [Link]

• ResearchGate. (2015). Room temperature aqueous Paal–Knorr pyrrole synthesis catalyzed by aluminum tris(dodecyl sulfate)trihydrate. [Link]

• Wiley Online Library. (2013). Polypyrroles. [Link]

• Organic Syntheses. (n.d.). Pyrrole. Retrieved March 10, 2026, from [Link]

• Cantera. (n.d.). Viewing a reaction path diagram. Retrieved March 10, 2026, from [Link]

• Research portal Eindhoven University of Technology. (1997). Synthesis and characterization of N-t-BOC protected pyrrole-sulfur oligomers and polymers. [Link]

• ResearchGate. (2013). Kinetics and mechanism of pyrrole chemical polymerization. [Link]

• MDPI. (2019). A Short Report on the Polymerization of Pyrrole and Its Copolymers by Sonochemical Synthesis of Fluorescent Carbon Dots. [Link]

• ResearchGate. (n.d.). Sulfur-Based Protecting Groups for Pyrroles and the Facile Deprotection of 2-(2,4-Dinitrobenzene)sulfinyl and Sulfonyl Pyrroles. [Link]

• Zhou, Y., et al. (2020). Synthesis of Pyrroles Through the CuH-Catalyzed Coupling of Enynes and Nitriles. PMC. [Link]

• Wikipedia. (n.d.). Hantzsch pyridine synthesis. Retrieved March 10, 2026, from [Link]

• RGM College Of Engineering and Technology. (2018). Paal–Knorr synthesis of pyrroles. [Link]

• MDPI. (2025). Microwave-Assisted Synthesis of 1-(5-Substituted-4-hydroxy-2-methyl-1H-pyrrol-3-yl)ethan-1-ones from 2-Amino Acid-Derived Enamine-Type Schiff Bases. [Link]

• ResearchGate. (n.d.). Pyrroles by the Hantzsch synthesis. Retrieved March 10, 2026, from [Link]

• Sridharan, V., et al. (2011). Synthesis of Functionalized Pyrroles via Catalyst- and Solvent-Free Sequential Three-Component Enamine−Azoene Annulation. ACS Publications. [Link]

• American Chemical Society. (n.d.). Synthesis of substituted pyrroles from N-sulfonyl enamines. Retrieved March 10, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved March 10, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Retrieved March 10, 2026, from [Link]

• ResearchGate. (2012). (PDF) ChemInform Abstract: Solvent Free Synthesis of 2-Acylpyrroles and Its Derivatives Catalyzed by Reuseable Zinc Oxide. [Link]

• Citeseerx. (n.d.). General Methods for Synthesizing 2,4-Diacylpyrroles and their Precursors Containing One or Two Masked Acyl Groupst. [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Retrieved March 10, 2026, from [Link]

• SciSpace. (n.d.). N-Acylpyrroles as Acylating Agents. Synthesis of beta-Keto Esters. [Link]

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• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Recrystallization of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde via recrystallization. Due to the compound's bifunctional nature, containing both a reactive aldehyde and a basic primary amine, its purification requires careful consideration to prevent degradation and ensure high purity. This document outlines key physicochemical properties, a recommended experimental protocol, and a comprehensive troubleshooting guide.

Section 1: Critical Physicochemical Properties & Solvent Selection

The unique structure of 1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde—featuring an aromatic pyrrole core, a polar aminopropyl tail, and an electrophilic carbaldehyde group—dictates its solubility and stability. While specific experimental data for this compound is not widely published, we can infer its properties from the parent molecule, pyrrole-2-carbaldehyde, and the influence of the aminopropyl substituent.

1.1 Predicted Physicochemical Data

The following table summarizes the known properties of the parent compound and predicts how the aminopropyl group will alter them for the target molecule.

Property	Pyrrole-2-carbaldehyde (Parent)	1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (Predicted)	Rationale for Prediction
Molecular Weight	95.10 g/mol [1][2][3]	152.20 g/mol	Addition of C₃H₈N group.
Melting Point	43-46 °C[4][5]	Likely a low-melting solid or a viscous oil at RT.	The flexible aminopropyl chain may disrupt crystal packing, lowering the melting point. Intermolecular H-bonding could counteract this to some extent.
Boiling Point	217-219 °C[4]	> 220 °C (likely decomposes before boiling at atm. pressure).	Increased molecular weight and hydrogen bonding capability will raise the boiling point.
Solubility	Insoluble in water; Soluble in DMSO, methanol, chloroform.[4]	Sparingly soluble in non-polar solvents (e.g., hexanes). Moderately soluble in polar aprotic solvents (e.g., ethyl acetate, CH₂Cl₂). Soluble in polar protic solvents (e.g., methanol, ethanol, water), especially under acidic pH due to salt formation.	The aminopropyl group significantly increases polarity and hydrogen bonding potential.
Stability	Air sensitive; can discolor over time.[4]	Highly reactive. Prone to oxidation, polymerization, and intramolecular cyclization/intermolecular self-condensation (Schiff base formation).[6][7]	The primary amine can react with the aldehyde, especially upon heating. Aldehydes are also susceptible to oxidation.

1.2 The Causality Behind Solvent Selection

Choosing the right solvent is the most critical step for a successful recrystallization. The goal is to identify a solvent (or solvent system) where the compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures.[8]

• Expertise-Driven Insight: For a molecule with dual functionality like this, a single solvent is often inadequate. Non-polar solvents (like hexanes or petroleum ether, which work for the parent pyrrole-2-carbaldehyde[9]) will likely fail to dissolve the compound due to the polar amine. Conversely, highly polar solvents (like methanol or water) may dissolve the compound too effectively even at room temperature, leading to poor recovery.

• Recommended Approach (Two-Solvent System): A two-solvent (or mixed-solvent) system is the most logical approach.[10]

  • "Solvent": A more polar solvent in which the compound is readily soluble when hot (e.g., Ethyl Acetate, Toluene, or Isopropanol).

  • "Anti-solvent": A non-polar solvent in which the compound is poorly soluble (e.g., Hexanes, Heptane, or Petroleum Ether). The two solvents must be miscible.[11]

  The strategy is to dissolve the crude material in a minimal amount of the hot "solvent" and then slowly add the "anti-solvent" until the solution becomes faintly cloudy (the saturation point). Slow cooling from this point will initiate crystallization.

Section 2: Recommended Recrystallization Protocol (Two-Solvent Method)

This protocol is a robust starting point. Researchers should perform small-scale solubility tests to optimize the solvent ratio for their specific batch of crude material.

Methodology

• Solvent Preparation: Prepare two flasks: one containing the primary "solvent" (e.g., Ethyl Acetate) and the other containing the "anti-solvent" (e.g., Hexane). Add boiling chips to both and heat them to a gentle boil on a hot plate.

• Dissolution: Place the crude 1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde in an Erlenmeyer flask with a boiling chip. Add the minimum amount of the hot primary "solvent" dropwise while swirling until the solid just dissolves.[10]

  • Expert Tip: Avoid adding a large excess of solvent, as this is the most common cause of low or no crystal yield.[12] If insoluble impurities remain, proceed to the next step.

• Hot Filtration (If Necessary): If solid impurities are present after dissolution, perform a hot gravity filtration. This involves pouring the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step removes insoluble contaminants.[13]

• Reaching Saturation: Re-heat the clear solution to boiling. Slowly add the hot "anti-solvent" dropwise until the solution turns persistently cloudy. Add a few more drops of the hot primary "solvent" to redissolve the precipitate and make the solution clear again.[10]

• Crystallization (Slow Cooling): Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of pure, well-defined crystals by preventing the trapping of impurities in the crystal lattice.[8][12]

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice-water bath for 15-30 minutes to maximize the precipitation of the product from the solution.[13]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[13]

• Washing: Wash the crystals on the filter with a small amount of ice-cold anti-solvent (or a pre-chilled mixture of the solvent system) to remove any residual soluble impurities.[10]

• Drying: Continue to draw air through the funnel to partially dry the crystals. Then, transfer the solid to a watch glass or drying dish and dry to a constant weight, preferably under vacuum.

Section 3: Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 1-(3-aminopropyl)-1H-pyrrole-2-carbaldehyde.

Issue	Probable Cause(s)	Recommended Solution(s)
The compound "oils out" instead of crystallizing.	1. The solution is cooling too rapidly. 2. The boiling point of the solvent is higher than the melting point of the compound. 3. The compound is impure, and the impurities are depressing the melting point and interfering with crystal lattice formation.[13]	1. Re-heat the solution until the oil redissolves. 2. Add a small amount of additional primary solvent and allow the solution to cool much more slowly (e.g., by placing the flask in a beaker of hot water and letting both cool together).[14] 3. If the problem persists, consider pre-purification with a quick column chromatography pass before recrystallization.
No crystals form, even after cooling in an ice bath.	1. Too much solvent was used, and the solution is not supersaturated. 2. The solution is supersaturated but requires nucleation to begin crystallization.	1. Reduce the solvent volume by gently heating the flask to evaporate some of the solvent, then attempt to cool again.[14] 2. Induce crystallization:     a. Scratch the inside of the flask just below the solvent line with a clean glass rod.     b. Add a "seed crystal" from a previous successful batch.[14]     c. If using a two-solvent system, add a very small amount of additional anti-solvent.
Crystal yield is very low.	1. Too much solvent was used during dissolution. 2. The crystals were washed with solvent that was not ice-cold, redissolving some of the product. 3. The compound has significant solubility in the solvent even at low temperatures.	1. Concentrate the mother liquor (the filtrate after crystal collection) by evaporation and cool it again to recover a second crop of crystals. Note that this crop may be less pure. 2. Always use minimal amounts of ice-cold solvent for washing.[14] 3. Re-evaluate the solvent system. A different anti-solvent might be needed to further decrease the compound's solubility at cold temperatures.
Crystals are colored or appear gummy.	1. Colored impurities are co-crystallizing with the product. 2. Residual solvent is trapped in the crystals. 3. Degradation or polymerization has occurred during heating.[6]	1. After dissolving the crude solid but before hot filtration, add a small amount of activated charcoal to the hot solution to adsorb colored impurities. Perform hot filtration to remove the charcoal before cooling.[13] 2. Ensure the crystals are thoroughly dried under vacuum. 3. Minimize the time the solution spends at high temperatures. Consider using a lower-boiling solvent system if possible.

Section 4: Frequently Asked Questions (FAQs)

• Q1: How can I prevent the compound from degrading during recrystallization?

  • A1: The primary amine and aldehyde can react, especially with prolonged heating. To minimize this, keep the time at boiling temperature as short as possible. A nitrogen or argon atmosphere can also be used to prevent air oxidation of the aldehyde group, though this is often unnecessary for standard recrystallization.

• Q2: Is it better to recrystallize the free base or a salt form of the compound?

  • A2: This is an excellent question for a molecule with a basic amine. If purifying the free base proves difficult (e.g., persistent oiling out, degradation), converting the compound to a stable crystalline salt (like a hydrochloride or acetate salt) is a highly effective strategy.[15][16] The salt can be formed by adding an acid (e.g., HCl in ether, or acetic acid), recrystallized from a more polar solvent system (like ethanol/water or isopropanol/ether), and then the purified salt can be converted back to the free base by neutralization if required for the next synthetic step.

• Q3: What analytical techniques should I use to assess the purity of the final product?

  • A3: Purity should be assessed using multiple methods.

    • Melting Point: A sharp melting point range close to the literature value (if available) is a good indicator of purity.[12]

    • NMR Spectroscopy (¹H and ¹³C): This is the most definitive method to confirm the structure and identify any residual solvents or impurities. The aldehyde proton should be a distinct singlet around 9-10 ppm in the ¹H NMR spectrum.

    • Thin-Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems suggests high purity.

• Q4: My compound is an oil at room temperature. Can it still be recrystallized?

  • A4: Recrystallization is a purification technique for solids.[12] If your compound is inherently an oil at room temperature, techniques like column chromatography or distillation (if thermally stable) are more appropriate. However, if it is a low-melting solid that appears oily due to impurities, recrystallization can still be effective, though it may require cooling to very low temperatures (e.g., -20 °C or lower) and careful solvent selection.[13]

Section 5: Visual Troubleshooting Workflow

The following diagram provides a decision-making workflow for common recrystallization challenges.

Caption: Troubleshooting workflow for recrystallization.

References

• Organic Syntheses. (n.d.). Pyrrole-2-carboxaldehyde. Organic Syntheses Procedure. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 2.1: Recrystallization. Retrieved from [Link]

• Lin, H.-C., & Hour, M.-J. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Molecules, 28(6), 2598. MDPI. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of pyrrole-2-aldehyde. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. Retrieved from [Link]

• Muchowski, J. M., & Naef, R. (1983). Synthesis of 5-substituted pyrrole-2-carboxaldehydes. Part I. Generation of formal 5-lithiopyrrole-2-carboxaldehyde equivalents. Canadian Journal of Chemistry, 61(10), 2415-2423. Retrieved from [Link]

• University of Alberta. (n.d.). Recrystallization. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Recrystallisation. Retrieved from [Link]

• Ikhlef, S. (n.d.). PW 01: recrystallization. E-learning. Retrieved from [Link]

• ResearchGate. (n.d.). 223 questions with answers in RECRYSTALLISATION | Science topic. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1H-Pyrrole-2-carboxaldehyde (CAS 1003-29-8). Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents? Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). 1H-Pyrrole-2-carboxaldehyde. NIST WebBook. Retrieved from [Link]

• Vedejs, E., & Fields, S. C. (1995). Enantiomerically Pure α-Amino Aldehydes from Silylated α-Amino Acids. The Journal of Organic Chemistry, 60(10), 3020-3027. Retrieved from [Link]

Sources

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• 3. 1H-PYRROLE-2-CARBALDEHYDE | CAS 1003-29-8 [matrix-fine-chemicals.com]
• 4. Pyrrole-2-carboxaldehyde CAS#: 1003-29-8 [m.chemicalbook.com]
• 5. 1H-Pyrrole-2-carboxaldehyde | 1003-29-8 [sigmaaldrich.com]
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• 7. Enantiomerically Pure α-Amino Aldehydes from Silylated α-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recrystallization [sites.pitt.edu]
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Technical Support Center: Stabilization and Protection of Pyrrole Carboxaldehydes

Welcome to the Application Scientist Support Center. As researchers and drug development professionals, you frequently encounter the notorious instability of pyrrole derivatives. A pervasive issue in heterocyclic chemistry is the rapid degradation of pyrrole-2-carboxaldehyde (and its isomers) into pyrrole-2-carboxylic acid.

This guide is engineered to move beyond basic troubleshooting. We will dissect the mechanistic root causes of this oxidation and provide self-validating, field-proven protocols to ensure the integrity of your synthetic workflows.

Part 1: Mechanistic FAQ – Understanding the Instability

Q1: Why does my pyrrole-2-carboxaldehyde degrade into a carboxylic acid even when stored in a sealed vial? A1: The root cause lies in the inherent electron-rich nature of the pyrrole ring. The nitrogen lone pair delocalizes into the aromatic system, significantly increasing the electron density at the C2 and C3 positions. This electronic environment makes the attached aldehyde group highly susceptible to autoxidation via a radical mechanism initiated by trace molecular oxygen and UV light. Mechanistic investigations have confirmed that the aldehyde oxygen atom incorporated during this oxidative degradation originates directly from molecular oxygen 1.

Q2: Can I store the compound in a standard 4°C refrigerator to prevent oxidation? A2: No. Standard refrigeration is insufficient because the activation energy for pyrrole autoxidation is remarkably low. Furthermore, condensation inside standard fridges introduces moisture, which accelerates degradation. For reliable stability, pyrrole-2-carboxaldehyde must be stored at -80°C for long-term storage (up to 6 months) or -20°C for short-term use (up to 1 month), strictly under an inert nitrogen or argon atmosphere and protected from light 2. Biocatalytic studies also frequently note the severe instability of these target products during extended incubation 3.

Q3: Why does oxidation accelerate during column chromatography? A3: Silica gel is slightly acidic and possesses a massive surface area that traps ambient oxygen and trace transition metals. When your pyrrole aldehyde passes through the column, the trace metals act as single-electron transfer (SET) agents, initiating the radical oxidation cascade in the presence of adsorbed O2.

Logical pathway of pyrrole-2-carboxaldehyde autoxidation driven by environmental triggers.

Part 2: Quantitative Stability & Protection Data

To guide your experimental design, we have synthesized the stability metrics and protection strategies into the following reference tables.

Table 1: Storage Condition Impact on Pyrrole-2-Carboxaldehyde Stability

Storage Condition	Temperature	Atmosphere	Light Exposure	Estimated Shelf Life
Ambient Benchtop	25°C	Air	Ambient UV	< 24 Hours
Standard Fridge	4°C	Air	Dark	1-3 Days
Short-term Freezer	-20°C	Nitrogen	Dark	1 Month 2
Ultra-low Freezer	-80°C	Argon/N2	Dark	6 Months 2

Table 2: Chemical Protection Strategies for Pyrrole Aldehydes

Protecting Group	Type	Reagents Required	Deprotection Conditions	Mechanism of Stabilization
1,3-Dioxolane	Aldehyde Mask	Ethylene glycol, trace acid	Mild aqueous acid (HCl/H2O)	Removes the electrophilic carbonyl carbon entirely; sterically hinders the site.
N-Alkoxycarbonyl	N-Protection	Chloroformate, base	Base hydrolysis or TFA	Pulls electron density away from the pyrrole ring, deactivating autoxidation 4.
N-Sulfonyl (Ts)	N-Protection	TsCl, NaH	Strong base / Mg-MeOH	Strong electron-withdrawing effect; renders the aldehyde highly stable to oxidants.

Part 3: Troubleshooting Workflows & Self-Validating Protocols

If your workflow requires multi-step synthesis, relying on low-temperature storage is not viable. You must implement a chemical protection strategy.

Decision matrix and experimental workflow for stabilizing pyrrole-2-carboxaldehyde.

Protocol 1: Trace-Acid Catalyzed Acetalization (Aldehyde Masking)

Traditional acetalization uses harsh acids (e.g., concentrated HCl or p-TsOH) which can polymerize the acid-sensitive pyrrole ring. This protocol utilizes trace conventional acids to achieve protection without degradation 5.

Causality Check: Using only 0.1 mol% acid is sufficient to protonate the highly nucleophilic carbonyl oxygen of the pyrrole aldehyde, driving the reaction forward while keeping the bulk pH high enough to prevent pyrrole ring protonation and subsequent electrophilic polymerization.

• Preparation: Charge a flame-dried round-bottom flask with pyrrole-2-carboxaldehyde (1.0 equiv) and anhydrous methanol (for dimethyl acetal) or ethylene glycol (for 1,3-dioxolane).

• Catalysis: Add exactly 0.1 mol% of HCl (using a standardized stock solution).

• Reaction: Stir at room temperature under a continuous N2 atmosphere for 2-4 hours.

• Validation System (In-Process): Spot the reaction on a TLC plate (Hexanes/EtOAc 8:2). The product acetal will run significantly higher (less polar) than the starting aldehyde. Do not proceed until the UV-active starting material spot is completely consumed.

• Quench & Isolate: Add a small scoop of solid NaHCO3 to neutralize the trace acid. Why? Leaving trace acid during concentration will immediately drive the reverse hydrolysis reaction as the alcohol evaporates.

• Purification: Filter the solid base, concentrate under reduced pressure, and store the resulting stable acetal.

Protocol 2: Degassing and Inert Storage Workflow (Physical Protection)

For researchers who need to store the raw aldehyde prior to a one-pot synthesis.

• Solvent Prep: If storing as a stock solution, use only anhydrous, peroxide-free solvents (e.g., HPLC-grade DCM or THF).

• Sparging (Causality): Bubble ultra-pure Argon (preferred over N2 due to its higher density, which blankets the liquid) directly through the solution for 15 minutes. This physically displaces dissolved triplet oxygen, eliminating the radical initiator.

• Transfer: Transfer the solution (or neat solid) into an amber glass vial. Why? Amber glass blocks high-energy UV/visible light photons required to homolytically cleave the weak C-H bond of the aldehyde.

• Sealing: Seal with a PTFE-lined septum cap. Purge the headspace with Argon for 30 seconds, then immediately transfer to a -80°C freezer.

• Validation System (Pre-Use): Before using a stored batch, take a 5 µL aliquot and run a rapid 1H-NMR. Check for the appearance of a broad singlet around 11-12 ppm (carboxylic acid OH) or the disappearance of the sharp aldehyde peak at ~9.5 ppm. If acid is >5%, re-purify via rapid filtration through a basic alumina plug before use.

References

• MedChemExpress. "Pyrrole-2-carboxaldehyde (2-Formylpyrrole)".
• MDPI.
• ACS Publications (Organic Letters).
• ACS Publications (ACS Omega). "A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids".
• ACS Publications (The Journal of Organic Chemistry).

Sources

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• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

overcoming steric hindrance in 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde reactions

Technical Support Center: 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Introduction

1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is a versatile bifunctional molecule increasingly utilized in the synthesis of complex nitrogen-containing heterocycles, macrocycles, and as a scaffold in medicinal chemistry. Its structure, featuring both a nucleophilic primary amine and an electrophilic aldehyde, offers unique synthetic possibilities. However, this very structure presents a common and significant challenge: steric hindrance .

The flexible aminopropyl chain can adopt conformations that physically block the aldehyde's reactive site, impeding the approach of nucleophiles. Furthermore, the amine itself can participate in undesired intramolecular reactions. This guide provides in-depth troubleshooting strategies and detailed protocols to diagnose and overcome these steric challenges, ensuring successful and high-yielding reactions.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental failures in a question-and-answer format, providing both a diagnosis and a validated solution.

Q1: My reductive amination reaction with a bulky amine is showing low to no conversion. What is the likely cause and how can I fix it?

Likely Cause: This is a classic case of steric hindrance. The incoming bulky nucleophile (your amine) and the sterically encumbered electrophile (the pyrrole carbaldehyde) are struggling to approach each other to form the necessary imine intermediate.[1][2][3] Additionally, standard reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) are themselves bulky, further inhibiting the reduction of the sterically crowded iminium ion.[4][5]

Solutions:

• Switch to a Less Bulky Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) is smaller and can be more effective in sterically demanding environments. It is crucial to run this reaction at a mildly acidic pH (around 5-6) to favor iminium ion formation and activation without protonating and deactivating the reacting amine.[6][7][8]

• Increase Reaction Temperature: Carefully increasing the reaction temperature (e.g., from room temperature to 40-60 °C) can provide the necessary activation energy to overcome the steric barrier. Monitor the reaction closely for potential side product formation.

• Employ a Stepwise Approach: Instead of a direct, one-pot reductive amination, perform the reaction in two distinct steps. First, form the imine by reacting the aldehyde and your amine, often with the removal of water using a Dean-Stark apparatus or molecular sieves. Once imine formation is confirmed (e.g., by TLC or ¹H NMR), cool the reaction and add a less hindered reducing agent like sodium borohydride (NaBH₄).[4]

• Consider Alternative Activation: For extremely challenging cases, specialized catalysts can facilitate the reaction. A metal-free approach using Hantzsch ester for transfer hydrogenation with catalytic thiourea can be effective for hindered systems.[9]

Parameter	Standard Protocol (Failing)	Recommended Optimization	Rationale for Change
Reducing Agent	Sodium Triacetoxyborohydride (STAB)	Sodium Cyanoborohydride (NaBH₃CN)	NaBH₃CN is sterically smaller, allowing better access to the hindered iminium intermediate.[5]
pH / Catalyst	Neutral or uncatalyzed	Acetic Acid (catalytic, to pH ~5-6)	Mild acid catalyzes imine formation, which is the rate-limiting step.[6][8]
Temperature	Room Temperature	40-60 °C (Solvent dependent)	Provides energy to overcome the activation barrier imposed by steric repulsion.
Procedure	One-pot (all reagents added at once)	Stepwise (Imine formation then reduction)	Isolating the imine formation step allows for optimization and prevents reagent decomposition.[4]

Q2: I'm observing a significant, unidentified byproduct in my reaction, even with a simple nucleophile. Could this be an intramolecular reaction?

Likely Cause: Yes, this is highly probable. The 3-aminopropyl side chain is perfectly positioned to undergo an intramolecular reaction with the aldehyde. This typically proceeds via nucleophilic attack of the amine on the aldehyde, forming a cyclic hemiaminal, which can then dehydrate to form a bicyclic imine.

Solutions:

• Protect the Primary Amine: The most robust solution is to temporarily "cap" the primary amine with a protecting group.[10] The tert-butyloxycarbonyl (Boc) group is an excellent choice as it is easily installed, renders the amine non-nucleophilic, and can be removed under acidic conditions that are often compatible with downstream steps.[11]

• Protonate the Amine: If your reaction conditions can tolerate it, adding one equivalent of a strong, non-nucleophilic acid (e.g., HCl or TFA) will protonate the aminopropyl side chain to form an ammonium salt. This eliminates its nucleophilicity, preventing the intramolecular reaction. This strategy is only viable if your desired reaction does not require basic or neutral conditions.

DIAGRAM: The Problem of Intramolecular Cyclization

The diagram below illustrates how the aminopropyl chain can fold back to react with the aldehyde, forming an undesired bicyclic product and preventing intermolecular reactions.

Caption: Steric hindrance from the side chain can favor intramolecular cyclization.

Frequently Asked Questions (FAQs)

• FAQ 1: What is the primary source of steric hindrance in this molecule? The steric hindrance arises from the spatial arrangement of the 3-aminopropyl group relative to the C2-carbaldehyde. The flexibility of the three-carbon chain allows it to occupy the space directly in front of the aldehyde, acting as a "gatekeeper" that blocks the approach of external reagents.[2][3]

• FAQ 2: Are there preferred solvents for reactions involving this aldehyde? Aprotic solvents like 1,2-dichloroethane (DCE), tetrahydrofuran (THF), or dichloromethane (DCM) are generally preferred, especially for reductive aminations, as they do not compete with the nucleophile.[4] For reactions where intramolecular cyclization is a concern, using more polar, hydrogen-bond-donating solvents like methanol or ethanol can help solvate the aminopropyl chain in a more extended conformation, potentially reducing its interference.

• FAQ 3: Can I perform Wittig-type reactions on this aldehyde? Yes, but success is highly dependent on the nature of the ylide. Small, highly reactive ylides (e.g., from methyltriphenylphosphonium bromide) are more likely to succeed. Bulky, stabilized ylides will struggle to overcome the steric barrier and may result in low yields. Increasing the reaction temperature or using microwave irradiation can be beneficial.

• FAQ 4: How do I know if I need to protect the amine group? You should strongly consider protecting the amine if:

  • You are using a weak or bulky nucleophile.

  • Your reaction requires elevated temperatures or long reaction times.

  • You observe an intractable mixture of products or a major byproduct with a mass corresponding to the starting material minus water (18 amu).

  • Your reaction is performed under basic conditions, which would deprotonate any adventitious ammonium salt and enhance the amine's nucleophilicity.

Key Experimental Protocols

Protocol 1: Boc Protection of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

This protocol effectively prevents intramolecular side reactions by protecting the primary amine.

Materials:

• 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

• Di-tert-butyl dicarbonate (Boc₂O), 1.1 equivalents

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA), 1.2 equivalents

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: Under an inert atmosphere (N₂ or Argon), dissolve the pyrrole aldehyde (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Add the base (TEA or DIPEA, 1.2 eq) to the solution and stir for 5 minutes at room temperature.

• Boc₂O Addition: Dissolve Boc₂O (1.1 eq) in a minimal amount of DCM and add it dropwise to the reaction mixture at 0 °C (ice bath).

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), looking for the consumption of the starting material. The Boc-protected product will have a higher Rf value.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove excess base), saturated NaHCO₃, and brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude Boc-protected aldehyde, which can often be used directly or purified by column chromatography.

DIAGRAM: Troubleshooting Workflow for Low-Yield Reactions

Use this decision tree to diagnose and solve issues related to steric hindrance.

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Steric Hindrance | ChemTalk [chemistrytalk.org]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. Imines from Aldehydes and Ketones with Primary Amines - Chemistry Steps [chemistrysteps.com]
• 7. 2.7 Addition of Amines and Amine Derivatives to Aldehydes and Ketones – Organic Chemistry II [kpu.pressbooks.pub]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. Protective Groups [organic-chemistry.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Navigating Scale-Up Challenges in the Synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Welcome to the technical support center for the synthesis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde. This guide is designed for researchers, chemists, and process development professionals who are transitioning this valuable synthetic building block from bench-scale discovery to pilot or manufacturing scale. We will dissect the common synthetic pathway, anticipate the challenges inherent in scaling each step, and provide robust, field-tested solutions to ensure your project's success. Our focus is not just on what to do, but why a particular approach is scientifically sound, ensuring a self-validating and reliable process.

Strategic Overview: A Three-Step Synthetic Pathway

The most common and scalable route to 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde involves three key transformations:

• N-Alkylation with a Protected Aminopropyl Group: Introduction of the side chain onto the pyrrole nitrogen. Amine protection is critical to prevent side reactions.

• Vilsmeier-Haack Formylation: Electrophilic substitution to install the aldehyde group regioselectively at the C2 position.

• Amine Deprotection: Removal of the protecting group to yield the final product.

Each of these steps presents unique challenges when moving from milligram to kilogram scale. This guide is structured to address these challenges directly in a question-and-answer format.

Caption: Overall synthetic workflow for the target molecule.

Troubleshooting Guide: From Theory to Practice

Part 1: N-Alkylation of Pyrrole

Question 1: My N-alkylation reaction is low-yielding and produces significant side products. How can I improve selectivity and conversion at scale?

Potential Causes & Solutions:

• Ambident Nucleophilicity of Pyrrole: The pyrrolide anion can undergo both N- and C-alkylation. For scale-up, exclusive N-alkylation is paramount.

  • Causality: The counter-ion and solvent system dictate the site of alkylation. Tightly associated cations (like Li+) in ethereal solvents can favor C-alkylation, while dissociated cations (like K+ or Na+ with a phase-transfer catalyst) in polar aprotic solvents favor N-alkylation.

  • Protocol:

    • In a suitably sized, inerted reactor, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.) in anhydrous N,N-Dimethylformamide (DMF).

    • Cool the suspension to 0 °C.

    • Slowly add a solution of pyrrole (1.0 eq.) in DMF, maintaining the temperature below 10 °C to control hydrogen gas evolution.

    • Allow the mixture to stir at room temperature for 1 hour until gas evolution ceases.

    • Add a solution of the protected alkylating agent (e.g., N-(3-chloropropyl)-tert-butylcarbamate, 1.05 eq.) and stir at room temperature or gentle heat (e.g., 50 °C) until TLC/LC-MS shows consumption of the pyrrole.

    • Carefully quench the reaction by slow addition of water at 0 °C.

• Reagent Purity: Water content in the solvent or pyrrole will consume the base, reducing yield.

  • Preventative Measure: Always use anhydrous solvents and freshly distilled pyrrole for large-scale runs.

Parameter	Bench-Scale (1-10g)	Scale-Up (>1kg)	Rationale
Base	NaH, KH	NaH (cost-effective)	Provides irreversible deprotonation, favoring N-alkylation.
Solvent	THF, DMF	DMF, DMSO	Higher boiling point and better salt solubility for large volumes.
Temperature	0 °C to RT	0 °C (addition), RT to 50 °C (reaction)	Controlled addition is critical to manage exotherm and H₂ evolution.
Stoichiometry	1.1 eq. Base, 1.1 eq. Alkyl Halide	1.05-1.1 eq. Base, 1.05 eq. Alkyl Halide	Minimizes excess reagents to simplify purification.

Part 2: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a powerful tool for formylating electron-rich heterocycles, but it poses significant thermal and handling risks at scale.[1][2][3]

Question 2: The Vilsmeier-Haack reaction is highly exothermic and I'm observing significant tar/polymer formation upon scale-up. How can I control the reaction?

Potential Causes & Solutions:

• Uncontrolled Exotherm: The formation of the Vilsmeier reagent (chlorodimethyliminium chloride) from POCl₃ and DMF is rapid and highly exothermic.[4] A subsequent uncontrolled exotherm during reaction with the pyrrole can cause polymerization.[4]

  • Causality: Pyrroles are notoriously unstable in the presence of strong acids and high temperatures.[4] Localized heating ("hot spots") due to poor mixing and heat transfer in a large reactor is a primary cause of polymerization.

  • Protocol (Reverse Addition):

    • In a primary reactor, charge anhydrous DMF (3-5 volumes). Cool to 0-5 °C.

    • Slowly add phosphorus oxychloride (POCl₃, 1.1 eq.) subsurface, maintaining the internal temperature below 10 °C. Stir for 30-60 minutes at this temperature to ensure complete formation of the Vilsmeier reagent.[5]

    • In a separate addition vessel, dissolve the N-protected pyrrole substrate (1.0 eq.) in a suitable solvent like 1,2-dichloroethane (DCE).

    • Crucially, add the pyrrole solution slowly to the pre-formed Vilsmeier reagent , maintaining a reaction temperature of 20-40 °C. This allows the reactor's cooling system to manage the exotherm effectively.

    • Monitor the reaction by TLC/LC-MS.

    • Once complete, perform a careful, temperature-controlled quench by transferring the reaction mixture into a vigorously stirred solution of aqueous sodium acetate or sodium hydroxide.

• Reagent Quality: The presence of water in the DMF will hydrolyze the POCl₃ and the Vilsmeier reagent, leading to low yields.

  • Preventative Measure: Use high-purity, low-water content DMF and POCl₃.[4]

Caption: Troubleshooting workflow for the Vilsmeier-Haack reaction.

Part 3: Boc Deprotection

Question 3: During the final Boc deprotection step, I am seeing an additional mass in my LC-MS corresponding to the product +56 amu. What is this impurity and how do I prevent it?

Potential Causes & Solutions:

• tert-Butylation of the Pyrrole Ring: This is a classic side reaction in Boc deprotection.

  • Causality: Acid-mediated removal of the Boc group generates a stable tert-butyl cation (mass of 57, but loss of H+ gives +56).[6][7] This cation is a potent electrophile. The electron-rich pyrrole ring can act as a nucleophile, leading to an irreversible Friedel-Crafts-type alkylation, forming a tert-butylated impurity that can be difficult to remove.[6]

  • Protocol (with Cation Scavenger):

    • Dissolve the Boc-protected aldehyde (1.0 eq.) in a suitable solvent (e.g., Dichloromethane (DCM) or 1,4-Dioxane).

    • Add a cation scavenger such as anisole, thioanisole, or triethylsilane (TES) (2-5 eq.).

    • Cool the solution to 0 °C.

    • Slowly add the acid, such as Trifluoroacetic acid (TFA, 5-10 eq.) or a solution of 4M HCl in dioxane.[8][9]

    • Allow the reaction to stir at room temperature and monitor by TLC/LC-MS.

    • Upon completion, remove the acid and solvent under reduced pressure. The product can then be isolated, often by precipitation or crystallization of the corresponding salt (e.g., hydrochloride or trifluoroacetate).

Parameter	Condition	Rationale & Citation
Acid	TFA, 4M HCl in Dioxane	Strong acids are required for efficient cleavage.[7][10]
Solvent	DCM, Dioxane, neat TFA	Must be stable to strong acid and effectively solvate the substrate.
Scavenger	Anisole, Triethylsilane	Traps the electrophilic t-butyl cation, preventing side reactions.[6]
Temperature	0 °C to RT	Controls the rate of deprotection and minimizes potential degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety considerations for a large-scale Vilsmeier-Haack reaction? A1: The primary hazards are the highly corrosive nature of POCl₃ and the significant exotherm of the reaction. POCl₃ reacts violently with water. Ensure all equipment is dry and the reaction is run under an inert atmosphere (Nitrogen/Argon). A robust reactor cooling system is non-negotiable. Plan for pressure relief in case of a thermal runaway. All personnel must use appropriate PPE, including acid-resistant gloves, aprons, and face shields.

Q2: My final product, 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, is unstable and darkens over time. How should I purify and store it? A2: The free amine and aldehyde functionalities make the final product susceptible to self-condensation (Schiff base formation) and polymerization, especially when exposed to air and light.

• Purification: Avoid silica gel chromatography if possible, as the acidic nature of silica can promote degradation. The preferred method is to form a stable salt. After the deprotection work-up, dissolving the crude product in a solvent like isopropanol or ethyl acetate and adding a solution of HCl in the same solvent will precipitate the hydrochloride salt. This salt is typically a stable, crystalline solid that can be easily filtered and washed.

• Storage: Store the final product as its hydrochloride or trifluoroacetate salt under an inert atmosphere, protected from light, and at reduced temperatures (2-8 °C) for long-term stability.

Q3: Can I use a different protecting group for the amine? A3: Yes. While Boc is common, a Carboxybenzyl (Cbz) group is an alternative. It is stable to the Vilsmeier-Haack conditions and can be removed by catalytic hydrogenation (e.g., H₂, Pd/C). This avoids the generation of electrophilic cations and the use of strong acids, which may be advantageous if your molecule has other acid-sensitive groups. However, it introduces the handling of flammable hydrogen gas and pyrophoric catalysts at scale. The choice depends on the overall synthetic strategy and available equipment.

References

• US6441194B1 - Synthesis of 4-substituted pyrrole-2-carbaldehyde compounds - Google P

• Full article: Novel conducting polySchiff base of N-(3-aminopropyl) pyrrole-salicylaldehyde and its copolymers with pyrrole: synthesis and characterization - Taylor & Francis. [Link]

• Novel conducting polySchiff base of N-(3-aminopropyl) pyrrole-salicylaldehyde and its copolymers with pyrrole - Taylor & Francis. [Link]

• Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3-H to C=O Oxidation - Organic Chemistry Portal. [Link]

• Challenges of scaling up chemical processes (based on real life experiences). [Link]

• Vilsmeier-Haack Reaction. [Link]

• Pyrrole-2-carboxaldehydes: Origins and Physiological Activities - MDPI. [Link]

• FT-IR spectra of (a) 1-cyanoethylpyrrole, (b) N-3-aminopropylpyrrole,... - ResearchGate. [Link]

• Recent approaches in the organocatalytic synthesis of pyrroles - RSC Publishing. [Link]

• Vilsmeier-Haack Reaction - Master Organic Chemistry. [Link]

• BOC Protection and Deprotection - BZ Chemical. [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrrole - Pharmaguideline. [Link]

• Vilsmeier-Haack Formylation of Pyrroles | PDF | Organic Chemistry - Scribd. [Link]

• Vilsmeier-Haack Reaction - Chemistry Steps. [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst - SciSpace. [Link]

• Pyrrole-2-carboxaldehyde - Organic Syntheses Procedure. [Link]

• Scheme 2. N-Alkylation of Pyrrole a | Download Scientific Diagram - ResearchGate. [Link]

• Synthesis and Characterisation of N-substituted Pyrrole Monomers and Polypyrrole Films - MURAL - Maynooth University Research Archive Library. [Link]

• Palladium-Catalyzed Direct C-H Alkylation of Electron-Deficient Pyrrole Derivatives. [Link]

• Synthesis and Biological Evaluation of Some Novel Pyrrole Derivatives. [Link]

• CN103204784B - Synthesis method for N-(3-aminopropyl) methacrylamide hydrochloride.

• BOC Deprotection - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO 2 Fixation - MDPI. [Link]

• Synthetic routes to 3-alkylsulfanyl-6-aryl-diketopyrrolo[3,4-c]pyrroles--a class of efficient, visible light excitable fluorophores - PubMed. [Link]

• Purification of crude pyrroles - US5502213A - Google P

• Fast Scale-Up Using Microreactors: Pyrrole Synthesis from Micro to Production Scale - Radboud Repository. [Link]

• Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates - PMC - NIH. [Link]

• Fast Scale-Up Using Microreactors: Pyrrole Synthesis from Micro to Production Scale - Organic Process Research & Development - Figshare. [Link]

• Synthesis and properties of pyrrolo[3,2-b]pyrrole-1,4-diones (isoDPP) derivatives. [Link]

• EP0608688A1 - Process for the purification of crude pyrroles - Google P

• Isolation, Structural Elucidation, and Biological Evaluation of Pyrrole-Based Alkaloids from Sea Anemone-Associated Streptomyces sp. S1502 - MDPI. [Link]

• Pyrrole 2-carbaldehyde derived alkaloids from the roots of Angelica dahurica - PubMed. [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
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• 10. scispace.com [scispace.com]

Reference Data & Comparative Studies

Comparative Guide to ¹H NMR Interpretation: 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde vs. Structural Analogs

Executive Summary

Pyrrole-2-carbaldehyde derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the synthesis of porphyrins, kinase inhibitors, and novel bifunctional chelators. Among these, 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde stands out due to its dual reactivity—housing both an electrophilic formyl group and a nucleophilic primary amine.

This guide provides an objective comparison of its ¹H NMR spectroscopic performance against two foundational alternatives: 1H-pyrrole-2-carbaldehyde (the unsubstituted precursor) and 1-methyl-1H-pyrrole-2-carbaldehyde (a simple N-alkyl baseline). By understanding the causality behind these chemical shifts, researchers can accurately elucidate structures and prevent common experimental pitfalls such as spontaneous self-condensation.

Comparative ¹H NMR Spectral Analysis

To establish a baseline for structural elucidation, we must compare the electronic environments of the protons across these three heterocyclic systems[1]. The table below summarizes the ¹H NMR chemical shifts (δ in ppm), demonstrating how N-alkylation and chain length influence the spectroscopic signatures.

Proton Assignment	1H-Pyrrole-2-carbaldehyde (δ ppm)	1-Methyl-1H-pyrrole-2-carbaldehyde (δ ppm)	1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (δ ppm)	Multiplicity & Integration (Target)
Aldehyde (CHO)	9.57	9.55	~9.54	s, 1H
Pyrrole N-H	11.41	-	-	br s, 1H (only in unsubstituted)
Pyrrole H-5	7.24	6.91	~6.95	dd, 1H
Pyrrole H-3	7.03	6.91	~6.90	dd, 1H
Pyrrole H-4	6.31	6.21	~6.20	dd, 1H
N-CH₃	-	3.96	-	s, 3H
N-CH₂ (α)	-	-	~4.40	t, 2H
C-CH₂-C (β)	-	-	~1.95	quintet, 2H
CH₂-NH₂ (γ)	-	-	~2.70	t, 2H
Amine NH₂	-	-	1.50 - 2.00	br s, 2H (concentration dependent)

Expertise & Experience: Causality Behind the Shifts

• The Aldehyde Proton (CHO): The highly deshielded nature (~9.5 ppm) is driven by the strong diamagnetic anisotropy of the carbonyl double bond[1]. Notice that N-alkylation (methyl or aminopropyl) slightly shields this proton compared to the unsubstituted pyrrole (9.57 ppm → ~9.54 ppm). This occurs because alkyl groups are electron-donating via induction (+I effect), which increases the electron density within the pyrrole ring and partially offsets the carbonyl's electron-withdrawing pull.

• Pyrrole Ring Protons (H-3, H-4, H-5): In 1H-pyrrole-2-carbaldehyde, H-5 is highly deshielded (7.24 ppm)[1]. Upon N-alkylation, H-5 shifts significantly upfield (to ~6.95 ppm)[2]. This is caused by the removal of the N-H bond, which eliminates intermolecular hydrogen bonding and alters the ring's overall dipole moment. The H-4 proton remains the most shielded (~6.20 ppm) because it is geographically furthest from the electron-withdrawing formyl group at C-2.

• The Aliphatic Chain: The α-CH₂ attached to the pyrrole nitrogen is heavily deshielded (~4.40 ppm) due to the anisotropic and inductive effects of the heteroaromatic ring. In contrast, the γ-CH₂ attached to the primary amine is less deshielded (~2.70 ppm), reflecting the weaker electronegativity of the aliphatic sp³ nitrogen compared to the aromatic sp²-hybridized pyrrole nitrogen.

Expert Insights: The "Self-Condensation" Caveat

A critical failure point in analyzing 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is its inherent bifunctionality. Because the molecule contains both an electrophilic aldehyde and a nucleophilic primary amine, it is highly susceptible to intra- or intermolecular Schiff base condensation (forming a 7-membered pyrrolo[1,2-a][1,4]diazepine derivative or polymeric chains).

Building a Self-Validating System: To ensure the integrity of your NMR data, you must actively look for signs of degradation. If your ¹H NMR spectrum shows a new, sharp singlet around 8.20 - 8.35 ppm , this definitively indicates the formation of an imine (CH=N) proton, confirming that your sample has undergone self-condensation[3].

To prevent this during characterization, the compound should be synthesized and analyzed as its hydrochloride salt . Protonating the primary amine (-NH₃⁺) renders it non-nucleophilic, locking the molecule in its monomeric state.

Experimental Protocol: High-Fidelity ¹H NMR Acquisition

The following step-by-step methodology ensures high-resolution spectral acquisition while mitigating sample degradation[4].

Materials:

• 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde hydrochloride salt (5–10 mg)

• Deuterated Dimethyl Sulfoxide (DMSO-d₆) with 0.03% v/v Tetramethylsilane (TMS)

• Clean, dry 5 mm NMR tubes

Step-by-Step Methodology:

• Sample Preparation: Dissolve exactly 5 mg of the hydrochloride salt in 0.6 mL of DMSO-d₆. Causality Note: DMSO-d₆ is chosen over CDCl₃ because the hydrochloride salt is highly polar. Furthermore, DMSO strongly hydrogen-bonds with the -NH₃⁺ protons, shifting them far downfield (~8.0 ppm) so they do not obscure the aliphatic signals (1.5 - 4.5 ppm).

• Internal Referencing: Ensure the presence of TMS to set the 0.00 ppm reference point accurately.

• Instrument Parameters: Load the sample into a 400 MHz (or higher) NMR spectrometer. Set the pulse angle to 30°, the relaxation delay (D1) to 2.0 seconds, and acquire a minimum of 16 to 32 scans to ensure a high signal-to-noise ratio[4].

• Shimming: Perform automated gradient shimming on the Z and Z2 axes. Validation: Manually check the formyl singlet (~9.5 ppm); the line width at half height (FWHM) must be < 1.0 Hz to ensure the pyrrole doublets of doublets (dd) are properly resolved.

• Processing: Apply a 0.3 Hz exponential line broadening (LB) function prior to Fourier transformation. Phase and baseline correct the spectrum manually.

Workflow Visualization

The following diagram illustrates the logical relationship between sample state, self-condensation risks, and NMR fidelity.

Workflow for mitigating self-condensation during 1H NMR analysis of bifunctional pyrroles.

References

• Comparative Analysis of 1H NMR Assignments for Pyrrole-2-Carbaldehyde Derivatives Benchchem URL
• Royal Society of Chemistry (RSC)
• Design and Synthesis of Potential Pyrrole Coupled Carbothioamide Derivatives and its Antibacterial Studies against Superbug MRSA Biointerface Research in Applied Chemistry URL
• A Spectroscopic Comparison of 1-Methylpyrrole-2,5-dicarbaldehyde and Its Derivatives Benchchem URL

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• 2. rsc.org [rsc.org]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to FTIR Signatures of Amine and Aldehyde Groups in Pyrrole-Based Compounds

For Immediate Release

A Senior Application Scientist's Guide to Deciphering the Vibrational Language of Pyrroles: A Comparative Analysis of Amine and Aldehyde FTIR Signatures

[City, State] – [Date] – For researchers, scientists, and drug development professionals working with pyrrole-containing molecules, understanding the nuances of their structural characterization is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a powerful and accessible tool for identifying key functional groups. This guide provides an in-depth, comparative analysis of the characteristic FTIR peaks for amine and aldehyde moieties attached to the pyrrole ring, grounded in established spectroscopic principles and experimental data.

The Foundation: Understanding Vibrational Spectroscopy of Pyrroles

FTIR spectroscopy probes the vibrational modes of molecules. When a molecule absorbs infrared radiation, its bonds stretch and bend at specific frequencies, creating a unique spectral fingerprint. For pyrrole derivatives, the aromaticity of the five-membered ring and the nature of its substituents significantly influence these vibrational frequencies. This guide will dissect the characteristic absorption bands for two crucial functional groups: amines and aldehydes.

The Amine Signature in Pyrroles: A Tale of N-H and C-N Vibrations

The amine group (-NH2, -NHR, -NR2) attached to a pyrrole ring exhibits several characteristic absorption bands. The most prominent of these are the N-H stretching and C-N stretching vibrations.

N-H Stretching Vibrations

The N-H stretching vibrations are typically observed in the region of 3500-3250 cm⁻¹ .[1] The exact position and number of peaks depend on whether the amine is primary, secondary, or tertiary, and the extent of hydrogen bonding.

• Primary Amines (-NH₂): These display two distinct bands in the 3400-3300 cm⁻¹ and 3330-3250 cm⁻¹ regions, corresponding to the asymmetric and symmetric N-H stretching modes, respectively.[1]

• Secondary Amines (-NHR) in Pyrrole: As a heterocyclic aromatic amine, the pyrrole nitrogen itself is a secondary amine. The N-H stretching vibration of the pyrrole ring is a key identifier. In the gas phase or in dilute non-polar solvents, this peak appears around 3530 cm⁻¹ .[2] However, in condensed phases or in the presence of hydrogen bonding, this peak broadens and shifts to lower wavenumbers, typically in the range of 3400-3200 cm⁻¹ .[3] Studies on pyrrole clusters have shown that hydrogen bonding can lead to significant downshifts, with bands observed at 3444 cm⁻¹, 3392 cm⁻¹, and 3382 cm⁻¹ for dimers, trimers, and tetramers, respectively.[2][4][5]

• Tertiary Amines (-NR₂): Tertiary amines lack an N-H bond and therefore do not exhibit peaks in this region.[6]

The electronegativity of substituents on the pyrrole ring can also influence the N-H stretching frequency. Electron-withdrawing groups tend to increase the frequency, while electron-donating groups have the opposite effect.[7]

C-N Stretching Vibrations

The stretching vibration of the carbon-nitrogen bond in aromatic amines, including pyrroles, typically appears as a strong band in the region of 1335-1250 cm⁻¹ .[1][8] This band can be influenced by the substitution pattern on the pyrrole ring. Some sources indicate a broader range for C-N stretching in the pyrrole ring, between 1200-1025 cm⁻¹.[3]

The Aldehyde Signature in Pyrroles: Deciphering the C=O and C-H Bands

The aldehyde group (-CHO) introduces two highly characteristic vibrations to the FTIR spectrum of a pyrrole derivative: the C=O stretching and the aldehydic C-H stretching.

C=O Stretching Vibrations

The carbonyl (C=O) stretching vibration is one of the most intense and easily identifiable peaks in an IR spectrum. For aldehydes, this peak typically appears in the range of 1740-1685 cm⁻¹ .[9] The exact position is highly sensitive to the electronic environment.

• Conjugation Effect: When an aldehyde group is attached to a pyrrole ring, the carbonyl group is in conjugation with the aromatic system. This delocalization of π-electrons weakens the C=O double bond, causing the stretching vibration to shift to a lower frequency. For aromatic aldehydes, the C=O stretch is typically observed in the range of 1710-1685 cm⁻¹ .[9][10] For instance, in pyrrole-2-carboxaldehyde, the C=O stretching frequency is a key feature.[11][12] The conjugation ensures a planar arrangement of the monomer unit.[11]

Aldehydic C-H Stretching Vibrations

A unique and diagnostic feature of aldehydes is the stretching vibration of the hydrogen atom attached to the carbonyl carbon. This gives rise to one or two bands of moderate intensity in the region of 2830-2695 cm⁻¹ .[9]

• Fermi Resonance: Often, two peaks are observed for the aldehydic C-H stretch due to a phenomenon called Fermi resonance. This occurs when the fundamental C-H stretching vibration has a similar energy to an overtone of another vibration (often the C-H bending vibration). This interaction results in two bands, typically around 2820 cm⁻¹ and 2720 cm⁻¹ .[9][13][14] The presence of a moderate peak around 2720 cm⁻¹ is a strong indicator of an aldehyde functional group.[9]

Comparative Analysis: Distinguishing Amine and Aldehyde Groups in Pyrroles

The following table summarizes the key FTIR characteristic peaks for amine and aldehyde groups in pyrrole derivatives, providing a quick reference for spectral interpretation.

Functional Group	Vibration Mode	Typical Wavenumber Range (cm⁻¹)	Key Distinguishing Features & Notes
Amine (Pyrrole N-H)	N-H Stretch	3530 (gas phase), 3400-3200 (condensed phase)	Broad peak in condensed phase due to hydrogen bonding.[2][3]
Amine (Primary -NH₂)	N-H Stretch	3400-3300 and 3330-3250 (two bands)	Asymmetric and symmetric stretching modes.[1]
Amine (Aromatic C-N)	C-N Stretch	1335-1250	Strong intensity.[1][8]
Aldehyde (-CHO)	C=O Stretch	1710-1685 (conjugated)	Strong, sharp peak. Lower frequency due to conjugation with the pyrrole ring.[9][10]
Aldehyde (-CHO)	C-H Stretch	2830-2695 (often two bands)	Moderate intensity. The peak around 2720 cm⁻¹ is highly diagnostic.[9]

Experimental Protocol: FTIR Analysis of Pyrrole-2-Carboxaldehyde

This section provides a standardized protocol for acquiring the FTIR spectrum of a model compound, pyrrole-2-carboxaldehyde, to illustrate the practical application of the principles discussed.

Objective: To obtain a high-quality FTIR spectrum of pyrrole-2-carboxaldehyde to identify the characteristic vibrational frequencies of the pyrrole N-H, aldehyde C=O, and aldehyde C-H groups.

Materials:

• Pyrrole-2-carboxaldehyde (solid)

• Potassium bromide (KBr), spectroscopy grade

• Mortar and pestle (agate)

• Hydraulic press with pellet-forming die

• FTIR spectrometer

Procedure:

• Sample Preparation (KBr Pellet Method): a. Thoroughly dry the KBr powder in an oven at 110°C for at least 2 hours to remove any adsorbed water, which can interfere with the spectrum. b. In a dry environment (e.g., under a heat lamp or in a glove box), grind a small amount of KBr (approximately 100-200 mg) to a fine powder using the agate mortar and pestle. c. Add a very small amount of the pyrrole-2-carboxaldehyde sample (approximately 1-2 mg) to the KBr powder. The sample-to-KBr ratio should be roughly 1:100. d. Gently mix the sample and KBr with the pestle, then grind the mixture vigorously for several minutes to ensure a homogeneous dispersion of the sample within the KBr matrix. e. Transfer the powdered mixture to the pellet-forming die. f. Place the die in the hydraulic press and apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.

• FTIR Spectrum Acquisition: a. Place the KBr pellet in the sample holder of the FTIR spectrometer. b. Acquire a background spectrum of the empty sample compartment to correct for atmospheric CO₂ and H₂O. c. Acquire the sample spectrum. A typical measurement involves co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: a. Process the acquired spectrum to identify the positions (in cm⁻¹) and relative intensities of the absorption bands. b. Compare the observed peaks with the expected characteristic frequencies for the pyrrole N-H, aldehyde C=O, and aldehyde C-H vibrations as outlined in this guide.

Logical Workflow for Spectral Interpretation

The following diagram illustrates a logical workflow for the identification of amine and aldehyde functional groups in a pyrrole derivative using FTIR spectroscopy.

Caption: A flowchart outlining the systematic approach to interpreting an FTIR spectrum of a pyrrole derivative for the presence of amine and aldehyde functional groups.

Conclusion

The ability to accurately interpret FTIR spectra is a cornerstone of chemical analysis. For researchers engaged in the synthesis and application of pyrrole-based compounds, a thorough understanding of the characteristic vibrational frequencies of key functional groups like amines and aldehydes is indispensable. This guide provides a comprehensive, data-supported comparison to aid in the confident and precise structural elucidation of these important molecules.

References

• UCLA Division of Physical Sciences. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

• Nakanaga, T., & Kawashima, Y. (2007). NH stretching vibrations of pyrrole clusters studied by infrared cavity ringdown spectroscopy. The Journal of Chemical Physics, 127(18), 184307. Retrieved from [Link]

• Forst, W. (2018). NH stretching FTIR spectra of 0.025% pyrrole in a neon matrix after deposition at 4.7 K (trace a) and after annealing to 9 K and recooling to 4.7 K (trace b). ResearchGate. Retrieved from [Link]

• Nakanaga, T., & Kawashima, Y. (2007). NH stretching vibrations of pyrrole clusters studied by infrared cavity ringdown spectroscopy. The Journal of Chemical Physics, 127(18), 184307. Retrieved from [Link]

• Mironov, A. F., Miroshnichenko, L. D., Evstigneeva, R. P., & Preobrazhenskii, N. A. (1965). Infrared spectra of pyrroles and dipyrrylmethanes. Chemistry of Heterocyclic Compounds, 1(1), 49-53. Retrieved from [Link]

• Ozaki, Y., & Cho, Y. (2011). Solvent Dependence of Absorption Intensities and Wavenumbers of the Fundamental and First Overtone of NH Stretching Vibration of Pyrrole Studied by Near-Infrared/Infrared Spectroscopy and DFT Calculations. The Journal of Physical Chemistry A, 115(8), 1338-1344. Retrieved from [Link]

• Nakanaga, T., & Kawashima, Y. (2007). NH stretching vibrations of pyrrole clusters studied by infrared cavity ringdown spectroscopy. AIP Publishing. Retrieved from [Link]

• LibreTexts. (2024). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of pyrrole-2-carboxaldehyde; DAP and PDP between 4000 and 2000cm-1. Retrieved from [Link]

• Kleinermanns, K., & Schmitt, M. (2007). Infrared spectroscopy of pyrrole-2-carboxaldehyde and its dimer: A planar β-sheet peptide model?. The Journal of Chemical Physics, 126(13), 134306. Retrieved from [Link]

• Rajalakshmi, R., et al. (2013). Effect of substituents on infrared, H and C NMR spectra of 2-pyrrolyl styryl ketone. Der Pharma Chemica, 5(4), 153-160. Retrieved from [Link]

• Oregon State University. (2020). CH 336: Aldehyde Spectroscopy. Retrieved from [Link]

• MDPI. (2000). Substituted Pyrroles. Retrieved from [Link]

• SlidePlayer. (n.d.). The features of IR spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). The FTIR spectrum for Pyrrole. Retrieved from [Link]

• Spectroscopy Online. (2017). The C=O Bond, Part II: Aldehydes. Retrieved from [Link]

• ResearchGate. (2025). Study of the composition of amines using IR spectroscopy. Retrieved from [Link]

• Free PDF Library. (2026). Ir spectroscopy functional groups. Retrieved from [Link]

• LinkedIn. (2023). Difference between Primary Secondary and Tertiary Amines Via FTIR. Retrieved from [Link]

• LibreTexts. (2022). 14.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• SlidePlayer. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

• MDPI. (2023). Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. Retrieved from [Link]

• SlidePlayer. (n.d.). Characteristic Group Vibrations of Organic Molecules II. Retrieved from [Link]

• UCLA Division of Physical Sciences. (n.d.). IR Spectroscopy Tutorial: Aldehydes. Retrieved from [Link]

• PubMed. (2010). Infrared Spectra and Photochemistry of Matrix-Isolated pyrrole-2-carbaldehyde. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Retrieved from [Link]

• ResearchGate. (n.d.). ATR-FTIR spectra of pure pyrrole before polymerization (a),.... Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Substituent-Dependent Divergent Synthesis of 2-(3-Amino-2,4-dicyanophenyl)pyrroles, Pyrrolyldienols and 3-Amino-1-acylethylidene-2-cyanopyrrolizines via Reaction of Acylethynylpyrroles with Malononitrile. Retrieved from [Link]

• ACG Publications. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3- diones and their following reactions with 1,2-aromatic diamines. Retrieved from [Link]

• NIST. (n.d.). 1H-Pyrrole-2-carboxaldehyde. Retrieved from [Link]

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A Comparative Guide to the Mass Spectrometry Analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel heterocyclic compounds, the robust and unambiguous structural elucidation of intermediates and final products is paramount. 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, a bifunctional molecule incorporating a reactive aldehyde and a basic aminopropyl chain on a pyrrole scaffold, presents unique challenges and opportunities in its mass spectrometric analysis. The presence of multiple functional groups necessitates a carefully considered analytical strategy to obtain comprehensive structural information.

This guide provides an in-depth comparison of mass spectrometry techniques for the analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, offering insights into the causality behind experimental choices and providing detailed, field-proven protocols. We will explore the dichotomy between "hard" and "soft" ionization techniques, specifically Electron Ionization (EI) and Electrospray Ionization (ESI), to illustrate how the choice of methodology dictates the nature and extent of the data acquired.

The Analytical Dichotomy: Choosing the Right Ionization Technique

The selection of an appropriate ionization technique is the most critical decision in the mass spectrometric analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.[1][2] This choice is governed by the analyte's physicochemical properties—volatility, thermal stability, and polarity—and the analytical question being asked: are we seeking to confirm molecular weight or to deduce detailed structural information through fragmentation?

Electron Ionization (EI): The Structural Fingerprint

EI is a high-energy, "hard" ionization technique that bombards the analyte with energetic electrons, typically 70 eV.[1] This process induces extensive and reproducible fragmentation, creating a unique mass spectrum that serves as a structural "fingerprint." For this reason, EI is often paired with Gas Chromatography (GC-MS) and is highly effective for creating searchable library entries.[1][2]

However, the high energy of EI can sometimes lead to the complete absence of a molecular ion peak, which can be a significant drawback when analyzing unknown compounds. Given the likely thermal lability of the aminopropyl sidechain, direct GC-MS analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde may be challenging without prior derivatization to increase volatility and thermal stability.[2]

Electrospray Ionization (ESI): The Gentle Approach for Molecular Weight Determination

In contrast, ESI is a "soft" ionization technique that generates ions from a solution, making it ideally suited for less volatile and thermally labile molecules.[1][2] It is the workhorse of Liquid Chromatography-Mass Spectrometry (LC-MS). ESI typically produces protonated molecules, [M+H]⁺, with minimal fragmentation, making it the gold standard for accurate molecular weight determination.[2] The presence of the basic aminopropyl group in 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde makes it an excellent candidate for positive-ion ESI.

While ESI itself provides limited structural information, it can be coupled with tandem mass spectrometry (MS/MS) to induce controlled fragmentation. This process, known as Collision-Induced Dissociation (CID), allows for the systematic deconstruction of the molecule to elucidate its structure.[2]

Comparative Fragmentation Analysis

The fragmentation pathways of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde are dictated by the interplay of its functional groups: the pyrrole ring, the N-alkyl sidechain, and the carbaldehyde moiety. The fragmentation patterns observed are highly dependent on the ionization technique employed.[3]

Predicted Electron Ionization (EI) Fragmentation

Under EI conditions, the molecular ion, if observed, will be a radical cation (M•⁺). The extensive fragmentation will likely proceed through several key pathways:

• Alpha-Cleavage: Fission of the C-C bond adjacent to the nitrogen atom in the aminopropyl sidechain is a highly probable event. This would result in the loss of a C₂H₅N radical or the formation of a stable iminium ion.

• Loss of the Propylamine Group: Cleavage of the N-alkyl bond can lead to the loss of the entire aminopropyl sidechain as a radical.

• Ring Fragmentation: The pyrrole ring itself can undergo cleavage, although this is generally less favored than sidechain fragmentation.[1]

• Loss of CO: The carbaldehyde group can lose a molecule of carbon monoxide.

Caption: Predicted ESI-MS/MS fragmentation of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Performance Comparison of Analytical Approaches

The choice between GC-MS and LC-MS for the analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde will depend on the specific analytical goal. The following table summarizes the key performance metrics for each approach.

Feature	GC-MS (with Derivatization)	LC-MS/MS
Ionization Technique	Electron Ionization (EI)	Electrospray Ionization (ESI)
Molecular Ion	Often weak or absent	Strong [M+H]⁺ peak
Structural Information	Rich fragmentation "fingerprint"	Obtained via controlled MS/MS
Sample Volatility	Requires high volatility	Suitable for non-volatile samples
Thermal Stability	Requires thermal stability	Suitable for thermally labile samples
Sample Preparation	May require derivatization	Simple dissolution in a suitable solvent
Primary Application	Compound identification via library search	Molecular weight determination, quantification, and structural elucidation of complex molecules

Experimental Protocols

Detailed and reproducible experimental protocols are essential for obtaining high-quality mass spectrometry data. [2]Below are representative protocols for the analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde using GC-MS and LC-MS/MS.

GC-MS Analysis with Derivatization

This protocol is suitable for obtaining a detailed fragmentation pattern for library matching. Derivatization of the primary amine is recommended to improve volatility and thermal stability.

1. Sample Preparation (Silylation):

• Accurately weigh approximately 1 mg of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde into a 2 mL autosampler vial.

• Add 500 µL of a suitable aprotic solvent (e.g., pyridine or acetonitrile).

• Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Allow the vial to cool to room temperature before analysis.

2. GC-MS Instrument Settings:

• Gas Chromatograph:

  • Injector: Split/splitless inlet, operated in split mode (e.g., 20:1 split ratio) at 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Column: A standard non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 15°C/min to 280°C.

    • Final hold: 5 minutes at 280°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 40-400.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

3. Data Analysis:

• Identify the derivatized compound based on its retention time.

• Compare the obtained mass spectrum with reference libraries (e.g., NIST) for identification.

• Analyze the fragmentation pattern to confirm the structure of the derivatized analyte.

LC-MS/MS Analysis

This protocol is ideal for accurate molecular weight determination and controlled fragmentation for structural elucidation.

1. Sample Preparation:

• Dissolve approximately 1 mg of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde in 10 mL of a suitable solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to create a 100 µg/mL stock solution.

• Perform serial dilutions to prepare calibration standards if quantitative analysis is required.

• Filter the sample through a 0.22 µm syringe filter before injection.

2. LC-MS/MS System and Conditions:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

  • Full Scan MS: m/z 50-500.

  • MS/MS: Select the [M+H]⁺ ion (m/z 153.1) for fragmentation using an appropriate collision energy (e.g., 10-30 eV) to obtain a product ion spectrum.

3. Data Analysis:

• Confirm the molecular weight from the full scan mass spectrum by identifying the [M+H]⁺ ion.

• Analyze the product ion spectrum from the MS/MS experiment to identify characteristic fragment ions.

• Propose a fragmentation pathway consistent with the observed product ions to confirm the structure.

Sources

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• 3. semanticscholar.org [semanticscholar.org]

comparing electrochemical stability of functionalized vs unfunctionalized polypyrrole

As a Senior Application Scientist, I frequently encounter a recurring bottleneck in the development of conducting polymer-based energy storage and bioelectronic devices: the rapid electrochemical degradation of polypyrrole (PPy). While unfunctionalized PPy boasts excellent theoretical specific capacitance and high electrical conductivity, its practical utility is severely bottlenecked by its poor long-term cycling stability.

To engineer robust electrochemical systems, we must move beyond empirical trial-and-error and understand the fundamental causality of material failure. This guide provides an objective, data-backed comparison between unfunctionalized and functionalized PPy, detailing the mechanistic reasons behind their performance differences and providing field-proven, self-validating protocols for their synthesis and evaluation.

Mechanistic Causality: Why Unfunctionalized PPy Fails

The poor cyclic stability of unfunctionalized PPy is driven by two primary, interconnected mechanisms: structural degradation and the counterion drain effect [3].

During electrochemical oxidation (doping), anions from the electrolyte are incorporated into the polymer matrix, causing the film to swell. Conversely, during reduction (dedoping), the diffusion of these anions back into the electrolyte causes the polymer structure to shrink and compact. Over hundreds of cycles, this repeated volumetric expansion and contraction induces severe mechanical strain, leading to the physical pulverization of the polymer and interruptions in the conjugated backbone. Furthermore, the "counterion drain effect" gradually depletes the concentration of polarons within the polymer chain, making the re-doping process increasingly difficult and irreversibly dropping the capacitance.

The Solution: Functionalization Strategies

To mitigate these failure modes, functionalization acts as both a chemical and mechanical stabilizer. We typically employ two dominant strategies:

• Immobilized Dopants (Chemical Stabilization): By polymerizing PPy in the presence of large, immobile anions—such as polymerized ionic liquids (PILs) [1] or β-naphthalene sulfonate (NS⁻) [3]—we can suppress the counterion drain effect. Because these large dopants are physically entangled or covalently linked within the PPy matrix, charge compensation during cycling is forced to rely on the movement of smaller, highly mobile cations from the electrolyte, preserving the internal dopant concentration.

• Structural Scaffolds (Mechanical Stabilization): Growing PPy on functionalized, flexible substrates—such as hyper-cross-linked poly(styrene-co-divinylbenzene) (HPStDVB) [4], carbon nanotubes (MWCNTs), or graphene oxide [2]—provides a robust mechanical backbone. These scaffolds absorb the volumetric deformation during swelling/shrinking, preventing the conjugated PPy chains from fracturing.

Fig 1. Mechanistic pathways of PPy degradation versus functionalized stabilization.

Quantitative Performance Comparison

The experimental data overwhelmingly supports the necessity of functionalization for long-term applications. Below is a synthesized comparison of recent high-performance functionalized PPy architectures against a standard unfunctionalized baseline.

Material Architecture	Functionalization Type	Specific Capacitance	Cycling Stability Retention	Ref
Unfunctionalized PPy	None (Baseline)	~200 - 300 F/g	< 50% after 1,000 cycles	N/A
PPy / β-naphthalene sulfonate	Immobile Anion Doping	High	97.5% after 10,000 cycles	[3]
PPy / Ti3C2Tx-SnO2 NPs	Nanocomposite Hybrid	806.67 F/g	98.3% after 10,000 cycles	[5]
PPy / HPStDVB	Hyper-cross-linked Scaffold	High	> 90% after 20,000 cycles	[4]
PPy + PIL	Polymerized Ionic Liquid Blend	Consistent	Highly stable across solvents	[1]

Self-Validating Experimental Protocol: Synthesis & Evaluation

To ensure scientific integrity, any protocol used to synthesize functionalized PPy must be self-validating—meaning the electrochemical outputs must directly confirm the successful structural integration of the functionalizing agent. Below is a standardized workflow for the one-step electropolymerization of PPy with a polymerizable ionic liquid (PIL) [1], designed to yield a highly stable polyelectrolyte blend.

Phase 1: Precursor Preparation

• Purification: Distill pyrrole (Py) monomer under vacuum to remove auto-oxidation products. Store at -20°C in the dark.

• Electrolyte Formulation: Prepare a solution containing 0.1 M Pyrrole and 0.1 M PIL monomer (e.g., 1-vinyl-3-hexylimidazolium bis(trifluoromethylsulfonyl)imide) in propylene carbonate (PC).

• Causality Check: The PIL acts as both the supporting electrolyte and the functionalizing dopant. Its bulky nature ensures it becomes permanently trapped in the PPy matrix during growth.

Phase 2: Electropolymerization

• Cell Setup: Utilize a standard three-electrode cell: Glassy carbon working electrode, Pt wire counter electrode, and Ag/AgCl reference electrode.

• Deposition: Apply a constant anodic current (Chronopotentiometry) or sweep the potential (Cyclic Voltammetry) between -0.2 V and 0.8 V at a low temperature (e.g., 0-5°C) to minimize side reactions and promote a highly ordered polymer chain.

• Washing: Rinse the resulting PPy-PIL film thoroughly with monomer-free PC and ethanol to remove unreacted species.

Phase 3: Morphological & Chemical Validation

• FTIR & ssNMR: Confirm the successful concurrent polymerization of both Py and the PIL monomer. Look for the characteristic imidazole ring stretches alongside the PPy backbone signals.

• EDX Spectroscopy: Verify the presence of the balancing anions (e.g., TFSI⁻) trapped within the matrix [1].

Phase 4: Electrochemical Stability Testing

• Galvanostatic Charge-Discharge (GCD): Cycle the electrode in a monomer-free electrolyte (e.g., 0.5 M Na2SO4) at a high current density (e.g., 2.0 A/g) for a minimum of 10,000 cycles.

• Impedance Tracking: Perform Electrochemical Impedance Spectroscopy (EIS) at cycle 1, cycle 5,000, and cycle 10,000.

• Self-Validation: If the functionalization is successful, the Nyquist plot will show minimal increase in the equivalent series resistance (ESR) and charge transfer resistance (Rct) over 10,000 cycles, proving that the conjugated backbone remains intact and the counterion drain effect has been suppressed.

Fig 2. Self-validating workflow for the synthesis and evaluation of functionalized PPy.

Conclusion

For researchers and drug development professionals utilizing conducting polymers for biosensors, supercapacitors, or neural interfaces, relying on unfunctionalized PPy is a critical design flaw. The integration of structural scaffolds or immobilized dopants is not merely an optimization—it is a fundamental requirement to bypass the inherent volumetric degradation and counterion drain phenomena that plague pristine polypyrrole.

References

• Improving the Electrochemical Performance and Stability of Polypyrrole by Polymerizing Ionic Liquids. MDPI.[Link]

• Improving Electrochemical Properties of Polypyrrole Coatings by Graphene Oxide and Carbon Nanotubes. MDPI.[Link]

• Pushing the Cycling Stability Limit of Polypyrrole for Supercapacitors. ResearchGate (Advanced Functional Materials).[Link]

• Ultrastable Polypyrrole Stabilized by Hyper-Cross-Linked Poly(styrene-co-divinylbenzene) for Long-Cycle Supercapacitor Applications. ACS Publications.[Link]

• Polypyrrole functionalized (Ti3C2Tx-SnO2 NPs) nanocomposite-based hybrid capacitive electrode for electrochemical detection of Klebsiella pneumoniae. PubMed (RSC Advances). [Link]

Comparative Spectroscopic Guide: UV-Vis Absorption of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde vs. Alternative Scaffolds

As a Senior Application Scientist, I frequently evaluate bifunctional building blocks for drug development, bioconjugation, and materials science. 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (1-APPC) is a uniquely versatile synthon. It features an aldehyde group conjugated to a pyrrole ring (an excellent electrophile and metal chelator) alongside an aliphatic primary amine (a potent nucleophile).

To effectively utilize 1-APPC in synthetic workflows, researchers must understand its photophysical properties. This guide objectively compares the UV-Vis absorption profile of 1-APPC against alternative pyrrole scaffolds, explains the causality behind its spectral behavior, and provides a self-validating experimental protocol for high-fidelity characterization.

Structural Basis of UV-Vis Absorption

The UV-Vis spectrum of any pyrrole-2-carbaldehyde derivative is dominated by the conjugated π -system of the pyrrole ring and the carbonyl group[1]. The primary electronic transitions observed are:

• π→π∗ Transition: A high-energy, highly allowed transition typically occurring between 275–300 nm. This is the primary absorption band.

• n→π∗ Transition: A lower-energy, forbidden transition involving the non-bonding electrons of the carbonyl oxygen, typically appearing as a weak shoulder around 330–350 nm.

The Role of N-Alkylation: In unsubstituted pyrrole-2-carbaldehyde, the pyrrolic N-H acts as a strong hydrogen bond donor, facilitating intermolecular H-bonding that stabilizes the excited state and slightly red-shifts the absorption. When we N-alkylate the pyrrole—whether with a simple methyl group or a 3-aminopropyl chain—we disrupt this H-bonding network[2].

Crucially, the aliphatic aminopropyl chain in 1-APPC electronically insulates the terminal primary amine from the pyrrole π -system. Therefore, the baseline UV-Vis spectrum of unreacted 1-APPC is nearly identical to that of 1-methyl-1H-pyrrole-2-carbaldehyde. The true spectroscopic value of 1-APPC reveals itself during derivatization: when the amine or aldehyde is converted into a Schiff base (imine), the π -conjugation extends, dropping the HOMO-LUMO gap and triggering a massive bathochromic (red) shift[3].

Electronic transitions of 1-APPC under UV irradiation.

Comparative Performance Data

The following table synthesizes the UV-Vis absorption characteristics of 1-APPC compared to its structural alternatives. This data is critical for establishing baseline metrics when using UV-Vis spectroscopy as a Process Analytical Technology (PAT) to monitor conjugation reactions.

Compound Scaffold	λmax​ ( π→π∗ )	λmax​ ( n→π∗ )	Molar Absorptivity ( ϵ )	Key Spectroscopic Feature
Pyrrole-2-carbaldehyde (Unsubstituted)	~290 nm	~343 nm	~15,000 M−1cm−1	Exhibits solvent-dependent shifts due to strong intermolecular H-bonding[1].
1-Methyl-1H-pyrrole-2-carbaldehyde	~275–285 nm	~335 nm	~14,500 M−1cm−1	Hypsochromic shift vs. unsubstituted due to loss of N-H hydrogen bonding[2].
1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde	~275–285 nm	~335 nm	~14,000 M−1cm−1	Baseline spectrum mirrors the 1-methyl analog; amine is electronically insulated.
1-APPC Imine/Schiff Base (Derivatized)	~330–370 nm	Obscured	>20,000 M−1cm−1	Strong bathochromic shift due to extended conjugation across the azomethine bond[3][4].

Analytical Insight

When choosing between 1-methyl-1H-pyrrole-2-carbaldehyde and 1-APPC, the decision is purely functional, not photophysical. 1-APPC is selected when a tethering point is required. Because the formation of a Schiff base shifts the λmax​ from ~280 nm to >330 nm, researchers can track the consumption of 1-APPC in real-time by monitoring the emergence of the new red-shifted peak.

Reaction pathway showing the bathochromic shift upon Schiff base formation.

Experimental Workflow: High-Fidelity UV-Vis Characterization

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in your analytical workflows, protocols must be self-validating. The following methodology guarantees accurate determination of the molar absorption coefficient ( ϵ ) for 1-APPC and its derivatives.

Phase 1: Sample & Solvent Preparation

Causality Check: We utilize spectroscopic-grade ethanol rather than water. 1-APPC possesses limited aqueous solubility, and ethanol provides a protic environment that clearly resolves the n→π∗ transition without excessive solvent UV-cutoff interference.

• Stock Solution: Accurately weigh 2.0 mg of 1-APPC using a microbalance. Dissolve in 10.0 mL of spectroscopic-grade ethanol to create a stock solution.

• Serial Dilution: Prepare five working standards ranging from 10μM to 100μM . Why? This ensures the maximum absorbance falls strictly between 0.2 and 0.8 AU, the optimal linear dynamic range of the photomultiplier tube.

Phase 2: Instrument Calibration & Baseline Correction

• Power on the dual-beam UV-Vis spectrophotometer and allow the deuterium and tungsten lamps to warm up for 30 minutes to ensure emission stability.

• Fill two matched quartz cuvettes (10 mm path length) with pure spectroscopic-grade ethanol.

• Place them in the sample and reference beams. Run a baseline correction from 200 nm to 600 nm. Self-Validation: The resulting baseline must not deviate by more than ±0.005 AU.

Phase 3: Measurement & Beer-Lambert Validation

• Replace the solvent in the sample cuvette with the lowest concentration 1-APPC standard.

• Record the spectrum. Identify the λmax​ for the π→π∗ transition (~280 nm).

• Repeat for all standards, rinsing the cuvette with the next concentration prior to measurement to prevent dilution errors.

• Data Analysis: Plot Absorbance at λmax​ versus Concentration. Calculate the molar absorptivity ( ϵ ) from the slope using the Beer-Lambert Law ( A=ϵ⋅l⋅c ). An R2 value <0.999 indicates aggregation or pipetting error, requiring a restart.

References

• NIST Mass Spectrometry Data Center. "1H-Pyrrole-2-carboxaldehyde - Gas Phase Spectrum and Properties." National Institute of Standards and Technology (NIST) WebBook. Available at:[Link]

• Coelho, P.J., et al. "Reversible trans–cis photoisomerization of new pyrrolidene heterocyclic imines." RepositóriUM - Universidade do Minho. Available at: [Link]

• Global Scientific Journal. "Synthesis, Characterization and Spectral Analysis of Pyrrole-2-Carboxaldehyde Thiosemicarbazone." Global Scientific Journal, Vol 10, Issue 8. Available at: [Link]

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• 4. globalscientificjournal.com [globalscientificjournal.com]

A Researcher's Guide to the Chromatographic Purity Assessment of N-Substituted Pyrrole Monomers

For researchers, scientists, and professionals in drug development, the purity of starting materials is a cornerstone of reliable and reproducible results. N-substituted pyrrole monomers are fundamental building blocks in the synthesis of a wide array of polymers and pharmacologically active compounds.[1][2] Ensuring their purity is not merely a quality control step; it is a critical determinant of the final product's performance, safety, and efficacy.[3][4] This guide provides an in-depth comparison of chromatographic techniques for assessing the purity of these monomers, grounded in experimental data and practical expertise.

The Criticality of Purity in N-Substituted Pyrrole Monomers

N-substituted pyrroles are precursors to a diverse range of materials, from conductive polymers to targeted therapeutics.[5][6] The presence of impurities, even in trace amounts, can have significant downstream consequences:

• Altered Polymer Properties: Impurities can interfere with polymerization reactions, affecting molecular weight, and the resulting material's mechanical and electronic properties.[3][7]

• Compromised Biological Activity: In drug development, impurities can lead to unintended side effects or reduced therapeutic efficacy.[8]

• Inconsistent Experimental Outcomes: The presence of uncharacterized impurities undermines the reproducibility of scientific findings.[4]

Therefore, a robust analytical strategy to assess monomer purity is indispensable. Chromatography, with its high resolving power, stands as the premier methodology for this purpose.[4]

Comparative Analysis of Chromatographic Techniques

The choice of chromatographic technique is dictated by the physicochemical properties of the N-substituted pyrrole monomer and the potential impurities. Key properties to consider are volatility, thermal stability, and polarity.[9][10]

Technique	Principle	Best Suited For	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Non-volatile and thermally labile N-substituted pyrrole monomers.[9][11]	Versatile, high resolution, suitable for a wide range of polarities.[12]	Higher cost, requires solvent disposal.[13]
Gas Chromatography (GC)	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Volatile and thermally stable N-substituted pyrrole monomers.[11][14]	High sensitivity, fast analysis times, cost-effective.[12][13]	Not suitable for non-volatile or thermally sensitive compounds.[9][10]
Thin-Layer Chromatography (TLC)	Separation on a thin layer of adsorbent material, driven by capillary action.	Rapid, qualitative assessment of reaction progress and purity.[15][16][17]	Simple, inexpensive, high-throughput screening.[16][17]	Lower resolution, primarily qualitative.[15]

In-Depth Methodologies and Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Comprehensive Purity Profiling

HPLC is often the method of choice for a broad range of N-substituted pyrrole derivatives due to its versatility.[14] A well-developed HPLC method can separate the target monomer from starting materials, by-products, and degradation products.

Causality in Method Development: The selection of a reversed-phase C18 column is a common starting point for many pyrrole derivatives.[18] The nonpolar stationary phase effectively retains the moderately polar pyrrole compounds, allowing for separation based on subtle differences in hydrophobicity. The mobile phase, typically a mixture of acetonitrile and water with an acidic modifier like formic or phosphoric acid, is crucial.[18][19] The acid serves to suppress the ionization of any acidic or basic functional groups, leading to sharper peaks and improved reproducibility. For compounds prone to hydrolysis, maintaining an acidic pH is critical to prevent on-column degradation.[18][20]

Experimental Protocol: HPLC Purity of N-Benzyl-2,5-dimethyl-1H-pyrrole

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).[20][21]

• Mobile Phase: A gradient elution is often optimal.

  • Solvent A: 0.1% Formic Acid in Water.[18]

  • Solvent B: 0.1% Formic Acid in Acetonitrile.[18]

  • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 1.0 mL/min.[18]

• Column Temperature: 30°C.[20][21]

• Detection: UV detection at a wavelength where the pyrrole ring exhibits strong absorbance (typically around 225-280 nm).[20]

• Sample Preparation: Dissolve the monomer in the initial mobile phase composition to ensure good peak shape.

Self-Validation: The system suitability is confirmed by injecting a standard solution multiple times to check for consistent retention times, peak areas, and tailing factors. The method's specificity can be demonstrated by spiking the sample with known potential impurities and observing their separation from the main analyte peak.

Workflow Diagram: HPLC Purity Assessment

Caption: HPLC workflow for N-substituted pyrrole monomer purity analysis.

Gas Chromatography (GC) for Volatile Monomers

For N-substituted pyrroles that are both volatile and thermally stable, GC offers a high-sensitivity and rapid analysis alternative.[11][14]

Causality in Method Development: The choice of a capillary column with a mid-polarity stationary phase (e.g., a 5% phenyl-methylpolysiloxane) provides a good balance of interactions for separating a range of potential impurities. The temperature program is a critical parameter; a gradual ramp allows for the separation of compounds with different boiling points. The injector and detector temperatures are set high enough to ensure complete volatilization and prevent condensation, but not so high as to cause thermal degradation.[9] Flame Ionization Detection (FID) is a common choice for organic compounds, offering excellent sensitivity.[22][23]

Experimental Protocol: GC Purity of N-Methylpyrrole

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow.

• Injector Temperature: 250°C.

• Oven Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes.

• Detector: Flame Ionization Detector (FID) at 280°C.

• Sample Preparation: Dilute the monomer in a suitable solvent like dichloromethane or ethyl acetate.

Self-Validation: Method precision is assessed through repeated injections of the same sample. Linearity can be established by analyzing a series of standards at different concentrations. The limit of detection (LOD) and limit of quantification (LOQ) for key impurities should be determined.[24]

Workflow Diagram: GC Purity Assessment

Caption: GC workflow for volatile N-substituted pyrrole monomer analysis.

Thin-Layer Chromatography (TLC) for Rapid Screening

TLC is an invaluable tool for quickly monitoring the progress of a synthesis or for a preliminary purity check.[15][16][17]

Causality in Method Development: The choice of the mobile phase (eluent) is critical for achieving good separation. A mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate) is commonly used.[16] The ratio is adjusted to achieve an Rf value for the main spot of around 0.3-0.5, which typically provides the best resolution. Visualization is often achieved under UV light if the compounds are UV-active, or by staining with a reagent like potassium permanganate or vanillin that reacts with the pyrrole ring.[15]

Experimental Protocol: TLC of a Paal-Knorr Pyrrole Synthesis

• Plate: Silica gel 60 F254.[15]

• Mobile Phase: 9:1 Hexanes:Ethyl Acetate (adjust ratio as needed).

• Spotting: Dissolve a small amount of the reaction mixture and starting materials in a volatile solvent. Spot onto the TLC plate alongside the starting material standards.

• Development: Place the plate in a chamber saturated with the mobile phase vapor and allow the solvent front to ascend near the top.

• Visualization:

  • Examine under a UV lamp (254 nm).[15]

  • Stain with a potassium permanganate solution.

Self-Validation: The identity of spots can be inferred by comparing their Rf values to those of known standards run on the same plate. The disappearance of starting material spots and the appearance of a new product spot indicate reaction progression. The presence of multiple spots in the product lane suggests the presence of impurities.

Conclusion

The selection of the most appropriate chromatographic technique for assessing the purity of N-substituted pyrrole monomers is a critical decision that impacts the quality and reliability of research and development outcomes. HPLC offers unparalleled versatility for a wide range of derivatives, while GC provides a rapid and sensitive option for volatile and thermally stable monomers. TLC remains an essential tool for quick, qualitative checks. By understanding the principles behind each technique and implementing robust, self-validating protocols, researchers can ensure the integrity of their starting materials and the success of their scientific endeavors.

References

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• Stoffers, N. H., Brandl, F., Linssen, J. P., & Franz, R. (2003). Development and validation of analytical methods for monomeric and oligomeric migrants from nylon 12 packaging materials. Food Additives and Contaminants, 20(4), 405-413. [Link]

• Stoffers, N. H., Brandl, F., Linssen, J. P., & Franz, R. (2010, November 10). Development and validation of analytical methods for monomeric and oligomeric migrants from nylon 12 packaging materials. Food Additives & Contaminants, 20(4), 405-413. [Link]

• Vladimirova, S., Zlateva-Panayotova, N., & Zhelyazkova, B. (2016). Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative. OAHOST. [Link]

• Stoffers, N. H., Brandl, F., Linssen, J. P., & Franz, R. (2010, November 10). Development and validation of analytical methods for monomeric and oligomeric migrants from nylon 12 packaging materials. Taylor & Francis Online. [Link]

• Polymer Synthesis. (2026, January 2). Monomer Selection Strategies for Custom Polymer Synthesis. [Link]

• Papi, R. M., et al. (2020, May). Validation of a Simple HPLC–UV Method for the Determination of Monomers Released from Dental Resin Composites in Artificial Saliva. Applied Sciences, 3(2), 35. [Link]

• Vladimirova, S. (2017, March 3). Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative. ResearchGate. [Link]

• Polymer Synthesis. (n.d.). Monomer Purity Yield. [Link]

• Phenomenex. (2025, June 6). HPLC vs GC: What Sets These Methods Apart. [Link]

• Dreisbach, J. H., & Veca, A. (1986). Rapid method for the analysis of urinary pyrrole-2-carboxylic acid using reversed-phase high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 382, 280-283. [Link]

• Stoffers, N. H., et al. (n.d.). Development and validation of analytical methods for monomeric and oligomeric migrants from nylon 12 packaging materials. ResearchGate. [Link]

• Chromatography Today. (n.d.). HPLC vs GC - A Beginner's Guide. [Link]

• Drawell. (2023, August 15). 4 Key Differences Between GC and HPLC. [Link]

• News. (2024, July 4). GC Vs. HPLC: A Comprehensive Comparison And Practical Applications. [Link]

• Lab Manager. (2026, January 28). HPLC vs GC: Choosing the Right Chromatography Technique. [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. [Link]

• National Center for Biotechnology Information. (2025, August 22). N-substituted Pyrrole-based Heterocycles as Broad-spectrum Filoviral Entry Inhibitors. [Link]

• Kim, J., et al. (n.d.). Importance of monomer purity for REMP. ResearchGate. [Link]

• Eurolab. (n.d.). Styrene Monomer Purity Test. [Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC. [Link]

• Ali, A., et al. (n.d.). Synthesis, Characterization and Reactivity Ratio Study of Poly(di(tri-n-butyltin) citraconate-co-N-vinylimidazole). PMC. [Link]

• Pelucchi, M., et al. (n.d.). New insights into the oxidation chemistry of pyrrole, an N-containing biomass tar component. Elsevier. [Link]

• MDPI. (2023, March 16). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. [Link]

• MDPI. (2019, July 26). A Short Report on the Polymerization of Pyrrole and Its Copolymers by Sonochemical Synthesis of Fluorescent Carbon Dots. [Link]

• ResearchGate. (n.d.). Synthesis and Properties of an N-Substituted Polypyrrole with Liquid Crystalline Moieties. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. [Link]

• ResearchGate. (n.d.). Use of TLC to monitor the progress of an enzymatic synthesis.... [Link]

• Ait Amer, A., et al. (n.d.). Novel Modified Pyrrole Monomers, 1: Synthesis and Characterization. ResearchGate. [Link]

• UvA-DARE (Digital Academic Repository). (n.d.). gas chromatography. [Link]

• ResearchGate. (2025, October 16). A Short Report on the Polymerization of Pyrrole and Its Copolymers by Sonochemical Synthesis of Fluorescent Carbon Dots. [Link]

• Welsch, S. J., et al. (n.d.). A concise formation of N-substituted 3,4-diarylpyrroles – synthesis and cytotoxic activity. Beilstein Journal of Organic Chemistry. [Link]

• Banaras Hindu University. (n.d.). CHB-401: Heterocyclic Compounds (Section B) Pyrrole. [Link]

• Wikipedia. (n.d.). Pyrrole. [Link]

• Chromatographic Society of India. (2021, July 4). Analysis of Synthetic Polymers by GC & GCMS using the Versatile Pyrolysis Technique. [Link]

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A Comparative Guide to Pyrrole-Based Linkers in Bioconjugation: An In-Depth Analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate field of bioconjugation, particularly in the development of targeted therapeutics like antibody-drug conjugates (ADCs), the choice of a chemical linker is a critical determinant of success. The linker, a seemingly simple bridge, governs the stability, pharmacokinetics, and ultimate efficacy of the entire construct.[1][2] Among the diverse array of heterocyclic scaffolds utilized in drug discovery, the pyrrole ring offers a unique combination of aromaticity, synthetic tractability, and biological relevance.[3][4] This guide provides a detailed comparison of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, a bifunctional linker, with other prominent pyrrole-based linkers, offering insights into their respective strengths and weaknesses in various bioconjugation strategies.

The Strategic Role of the Pyrrole Scaffold in Linker Design

The pyrrole nucleus is a five-membered aromatic heterocycle that is a constituent of many natural products and pharmaceuticals.[5][6] Its electron-rich nature makes it amenable to a variety of chemical modifications, allowing for the precise installation of reactive handles for bioconjugation.[7] The aminopropyl and carbaldehyde functionalities of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde exemplify a design strategy where one end of the linker can be pre-attached to a payload or other modality, while the other end is poised for reaction with a biomolecule.

This guide will comparatively analyze three major classes of pyrrole-based linkers, categorized by their conjugation chemistry:

• Amine-Reactive Pyrrole Linkers: Represented by 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

• Thiol-Reactive Pyrrole Linkers: Primarily featuring maleimide-functionalized pyrroles.

• Bioorthogonal Pyrrole Linkers: Incorporating moieties for "click" chemistry, such as alkynes or azides.

Amine-Reactive Linkers: The 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde Approach

The 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde linker offers a strategy for targeting primary amines, such as the ε-amino group of lysine residues on proteins. The core reaction involves the formation of an imine (Schiff base) between the pyrrole's aldehyde group and the amine on the biomolecule.[8]

Reaction Mechanism and Stability

The reaction proceeds via a two-step process, ideally a reductive amination, to ensure a stable linkage.[3]

• Imine Formation: The aldehyde reacts with a primary amine to form a reversible imine bond. This reaction is often fastest under slightly acidic conditions.[8]

• Reductive Amination: The resulting imine is then reduced to a stable secondary amine using a mild reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃).[3][9] These reagents are favored as they can selectively reduce the imine in the presence of the aldehyde.[3]

dot graph "" { bgcolor="transparent" node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

} dot Figure 1: Reductive amination workflow for amine-reactive pyrrole linkers.

Advantages:

• Abundance of Targets: Lysine residues are generally abundant on the surface of proteins, providing multiple potential conjugation sites.

• Stable Linkage: The final secondary amine bond is highly stable under physiological conditions, making this a non-cleavable linker strategy.[10]

Disadvantages:

• Lack of Site-Specificity: The abundance of lysine residues can lead to a heterogeneous mixture of conjugates with varying drug-to-antibody ratios (DARs), which can impact pharmacokinetics and efficacy.[2]

• Potential for Protein Modification: The reaction conditions, particularly the pH and the presence of reducing agents, may affect the stability and function of sensitive biomolecules.

• Reversibility of Imine: If the reduction step is not efficient, the initial imine bond is susceptible to hydrolysis, leading to deconjugation.[11]

Thiol-Reactive Linkers: The Pyrrole-Maleimide Strategy

A widely adopted strategy in bioconjugation involves the reaction of maleimides with free thiol groups, typically from cysteine residues.[12] Pyrrole-based linkers can be readily functionalized with a maleimide group.

Reaction Mechanism and Stability

The maleimide group undergoes a Michael addition reaction with the thiol of a cysteine residue to form a stable thioether bond.[13] This reaction is highly specific for thiols under mild conditions (pH 6.5-7.5).[13]

dot graph "" { bgcolor="transparent" node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

} dot Figure 2: Conjugation of a pyrrole-maleimide linker to a cysteine residue.

Advantages:

• High Specificity: The reaction is highly chemoselective for thiol groups, which are less abundant than amines on most proteins, allowing for more controlled conjugation.

• Site-Specificity: By engineering cysteine residues at specific locations in a protein sequence, highly homogeneous conjugates with a defined DAR can be produced.[10]

• Stable Linkage: The resulting thioether bond is generally stable. However, it can undergo a retro-Michael reaction, leading to deconjugation, especially with N-alkyl maleimides. N-phenyl maleimides have been shown to form more stable conjugates.[10]

Disadvantages:

• Requirement for Free Thiols: Many proteins have their cysteine residues involved in disulfide bonds. These must be reduced prior to conjugation, which can potentially disrupt the protein's tertiary structure.

• Potential for Instability: As mentioned, the thioether linkage can be reversible, which may lead to premature drug release in vivo.

Bioorthogonal Pyrrole Linkers: The "Click Chemistry" Approach

Bioorthogonal chemistry refers to reactions that can occur in a biological environment without interfering with native biochemical processes. "Click chemistry," particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) and its strain-promoted variant (SPAAC), is a prime example.[14][15] Pyrrole linkers can be synthesized with terminal alkyne or azide groups to participate in these reactions.[16][17]

Reaction Mechanism and Stability

In CuAAC, an alkyne-functionalized pyrrole linker reacts with an azide-modified biomolecule (or vice versa) in the presence of a copper(I) catalyst to form a stable triazole ring.[14] SPAAC avoids the need for a potentially toxic copper catalyst by using a strained cyclooctyne.

dot graph "" { bgcolor="transparent" node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

} dot Figure 3: Pyrrole linker conjugation via click chemistry.

Advantages:

• Exceptional Specificity: The azide and alkyne groups are essentially inert to biological molecules, ensuring that the reaction only occurs between the intended partners.

• High Efficiency: Click reactions are typically high-yielding and proceed under mild, aqueous conditions.

• Highly Stable Linkage: The resulting triazole ring is extremely stable.

Disadvantages:

• Requires Genetic Engineering: The introduction of an azide or alkyne group into a biomolecule often requires genetic engineering to incorporate a non-canonical amino acid, which can be a complex and costly process.

• Potential for Copper Toxicity: In CuAAC, the copper catalyst can be toxic to cells, although the development of ligands to minimize this is an active area of research.

Comparative Summary of Pyrrole Linker Strategies

Feature	1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde	Pyrrole-Maleimide Linkers	Pyrrole "Click" Linkers
Target Residue	Primary amines (e.g., Lysine)	Thiols (Cysteine)	Non-canonical amino acids (with azide/alkyne)
Reaction	Reductive Amination	Michael Addition	Azide-Alkyne Cycloaddition
Site-Specificity	Low (produces heterogeneous mixture)	High (with engineered cysteines)	Very High
Linkage Stability	Very High (Secondary Amine)	High (Thioether, but can be reversible)	Very High (Triazole)
Key Advantage	Targets abundant, native residues	High specificity and control over DAR	Bioorthogonal and highly stable
Key Disadvantage	Lack of site-specificity	Requires free thiols; potential instability	Requires protein engineering

Experimental Protocols

General Protocol for Reductive Amination using 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

• Buffer Exchange: The protein of interest (e.g., an antibody) is buffer-exchanged into a suitable reaction buffer (e.g., 100 mM MES, pH 6.0).

• Linker Addition: A solution of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde (pre-conjugated to a payload) is added to the protein solution at a defined molar excess.

• Incubation: The reaction mixture is incubated at room temperature for 2-4 hours to allow for imine formation.

• Reduction: A freshly prepared solution of sodium cyanoborohydride (NaBH₃CN) is added to the reaction mixture.

• Quenching and Purification: The reaction is quenched after 1-2 hours, and the resulting conjugate is purified by size-exclusion chromatography to remove excess linker and reducing agent.

Conclusion

The choice of a pyrrole-based linker is a strategic decision that should be guided by the specific requirements of the bioconjugate being developed.

• 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde represents a viable option for creating stable, non-cleavable linkages by targeting abundant lysine residues. Its primary limitation is the lack of site-specificity, which may be acceptable for certain applications but is a significant drawback in the development of highly defined therapeutics like ADCs.

• Pyrrole-maleimide linkers offer a significant improvement in site-specificity, provided that cysteine residues are available or can be engineered into the biomolecule. The stability of the resulting thioether bond is a key consideration, with newer generation maleimides offering enhanced stability.[10]

• Pyrrole "click" linkers represent the gold standard for specificity and stability. However, their use is contingent on the ability to incorporate the necessary bioorthogonal handles into the target biomolecule, which adds a layer of complexity to the overall process.

Ultimately, the optimal pyrrole linker is one that balances the need for a stable and specific conjugation with the synthetic and biological practicalities of the system under investigation. As the field of bioconjugation continues to evolve, the versatility of the pyrrole scaffold will undoubtedly lead to the development of even more sophisticated and effective linker technologies.

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A Senior Application Scientist's Guide to Thermal Gravimetric Analysis (TGA) of Amino-Pyrrole Derivatives

For researchers, medicinal chemists, and materials scientists, understanding the thermal stability of amino-pyrrole derivatives is not merely an academic exercise; it is a critical parameter that dictates their viability in applications ranging from drug delivery systems to advanced electronics. Thermal Gravimetric Analysis (TGA) stands as a cornerstone technique for this evaluation, providing quantitative insights into the thermal decomposition profile of these compounds. This guide offers an in-depth comparison of the thermal behavior of various amino-pyrrole derivatives, explains the causality behind experimental choices, and provides a validated protocol for obtaining reliable and reproducible data.

The Imperative of Thermal Stability in Amino-Pyrrole Derivatives

Amino-pyrrole scaffolds are integral to a vast array of functional molecules, including pharmaceuticals, conducting polymers, and specialized colorants.[1][2] Their thermal stability—the temperature at which they begin to decompose—directly impacts their processing, storage, and operational lifetime. For instance, in the manufacturing of color filters for image sensors, candidate molecules must withstand temperatures exceeding 230 °C.[3] Similarly, the efficacy and safety of a drug substance can be compromised if it degrades at temperatures encountered during formulation or storage. TGA provides a direct measure of this stability by monitoring the change in mass of a sample as it is heated over time.[4]

Comparative Thermal Analysis of Amino-Pyrrole Derivatives

The thermal stability of an amino-pyrrole derivative is intrinsically linked to its molecular structure. Substituents on the pyrrole ring or the amino group can dramatically alter decomposition temperatures and pathways. The following analysis, supported by experimental data, compares different classes of these derivatives.

Effect of N-Alkyl Substituent Chain Length

A common strategy to modify the physicochemical properties of pyrrole derivatives is to introduce alkyl chains. TGA studies reveal a direct correlation between the length of an N-alkyl spacer and the thermal stability of the molecule.

In a study on ω-pyrrol-1-yl alkyl phosphonic acids, designed as adhesion promoters, TGA revealed that stability increased with the length of the alkyl chain connecting the pyrrole and phosphonic acid moieties.[5] This trend is attributed to the increased van der Waals forces and molecular weight associated with longer chains, which require more energy to induce decomposition.

Influence of Aromatic and Functional Group Substitutions

The introduction of bulky aromatic or specific functional groups significantly impacts thermal behavior. A study on novel blue pyrrole derivatives for image sensors provides a clear comparison.[3]

Derivative Name	Key Structural Feature	Decomposition Temp. (Td at 5% weight loss)	Source
BAPCP	N,N-dibutylamino)phenyl group	279 °C	[3][6]
HAPCP	N,N-dihexylamino)phenyl group	282 °C	[3][6]
Disperse Blue 359	Commercial benchmark colorant	260 °C	[3]

As shown in the table, both synthesized derivatives, BAPCP and HAPCP, exhibited decomposition temperatures approximately 19 °C higher than the commercial standard, Disperse Blue 359.[3] The slightly higher stability of HAPCP compared to BAPCP aligns with the principle of increasing stability with longer alkyl chains (hexyl vs. butyl) on the amino group.

Thermal Behavior of Amino-Pyrrole Polymers and Copolymers

When amino-pyrrole monomers are polymerized, their thermal stability profile often changes, typically showing a multi-stage decomposition process. TGA is instrumental in deconvoluting these stages.

For Poly (Bis(p-aminophenyl)ether-co-pyrrole), TGA analysis identified three distinct weight loss stages[7]:

• ~97–135 °C: A minor weight loss (4%) attributed to the evaporation of trapped moisture.

• ~468–664 °C: A 12% weight loss corresponding to the thermal degradation of lower molecular weight oligomers.

• Above 721 °C: The final, major weight loss due to the complete decomposition of the polymer backbone.

Furthermore, copolymerization can enhance thermal stability. A comparison of polypyrrole homopolymer with a thiophene-pyrrole copolymer showed that the copolymer had a significantly higher maximum weight loss temperature (300 °C) compared to the polypyrrole (220 °C), indicating a more robust polymer structure.[8]

Deconstructing the Decomposition Process

A standard TGA experiment quantifies when a material loses mass, but not what is lost. To understand the decomposition mechanism, TGA is often coupled with other analytical techniques like Fourier Transform Infrared Spectroscopy (FTIR) and Quadrupole Mass Spectrometry (QMS).

Studies on similar heterocyclic compounds show that thermal decomposition is often initiated by a radical mechanism involving the cleavage of the weakest C-N and C-C bonds.[9] The volatile products released during the pyrolysis of nitrogen-containing heterocycles typically include ammonia (NH₃), hydrogen cyanide (HCN), isocyanic acid (HNCO), carbon monoxide (CO), carbon dioxide (CO₂), and various aromatic amine derivatives.[9]

Figure 1: Generalized thermal decomposition pathway for amino-pyrrole derivatives.

A Validated Experimental Protocol for TGA

The following protocol outlines a standardized procedure for analyzing the thermal stability of amino-pyrrole derivatives. Adherence to these steps ensures reproducibility and data integrity.

Experimental Workflow

The overall workflow of a TGA experiment is a systematic process from sample preparation to final data analysis.

Figure 2: Standard experimental workflow for Thermogravimetric Analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Rationale: A small, representative sample (typically 3-10 mg) is used to ensure uniform heat distribution and prevent thermal gradients within the sample.

  • Procedure: Accurately weigh the sample using a microbalance and place it into a tared TGA pan (ceramic or platinum). Ensure the material is evenly spread across the bottom of the pan.

• Instrument Setup:

  • Rationale: An inert atmosphere, typically nitrogen, is crucial. It prevents oxidative degradation, ensuring that the observed mass loss is due solely to thermal decomposition (pyrolysis). A consistent flow rate (e.g., 50-100 mL/min) maintains a stable environment.

  • Procedure: Place the sample pan onto the TGA balance mechanism. Seal the furnace and begin purging with high-purity nitrogen gas for at least 15-30 minutes before starting the heating program to ensure a fully inert atmosphere.

• Defining the Thermal Method:

  • Rationale: A linear heating rate, commonly 10 °C/min, provides a good balance between resolution and experiment time. The temperature range should span from ambient to a temperature high enough to ensure complete decomposition (e.g., 800 °C).

  • Procedure: Program the instrument to heat from ambient temperature (e.g., 30 °C) to the final temperature at a rate of 10 °C/min. Set the instrument to continuously record mass, temperature, and time.

• Data Analysis:

  • Rationale: The primary TGA curve plots weight percent versus temperature. The derivative of this curve (DTG) plots the rate of mass loss versus temperature, where peaks indicate the temperatures of maximum decomposition rates.

  • Procedure: Upon completion, use the instrument software to plot the TGA and DTG curves. Determine key parameters such as the onset temperature of decomposition and the temperature at which 5% mass loss occurs (Td-5%), which is a common metric for comparing thermal stability.[10] Calculate the percentage of material remaining at the end of the experiment, known as the char yield or residue.

Conclusion

Thermogravimetric Analysis is an indispensable tool for characterizing amino-pyrrole derivatives. It provides robust, quantitative data on thermal stability, which is critical for their application in diverse scientific and industrial fields. By understanding the influence of molecular structure—from alkyl chain length to copolymerization—on thermal behavior, researchers can rationally design and select derivatives with optimal properties for their specific needs. The standardized protocol provided herein serves as a reliable foundation for generating high-quality, comparable data, ultimately accelerating the development of novel materials and therapeutics.

References

• ResearchGate. (n.d.). Thermogravimetric analysis (TGA) curves of the synthesized materials at... [online] Available at: [Link]

• Lee, J., Park, S., Kim, J., Lee, J., Park, J., & Kim, Y. (2025). Enhanced Optical and Thermal Stability of Blue Pyrrole Derivatives for Color Filter in Image Sensors. MDPI. [online] Available at: [Link]

• Al-Graiti, W., et al. (2019). A Short Report on the Polymerization of Pyrrole and Its Copolymers by Sonochemical Synthesis of Fluorescent Carbon Dots. MDPI. [online] Available at: [Link]

• Yaylayan, V. A., & Locas, C. P. (2001). Elucidation of the mechanism of pyrrole formation during thermal degradation of 13C-labeled l-serines. Food Chemistry. [online] Available at: [Link]

• Singh, S. P., et al. (2018). Experimental and Theoretical Investigations of Different Diketopyrrolopyrrole-Based Polymers. ACS Omega. [online] Available at: [Link]

• Ballav, N., et al. (2008). Novel Modified Pyrrole Monomers, 1: Synthesis and Characterization. Journal of Adhesion Science and Technology. [online] Available at: [Link]

• Wang, Y., et al. (2022). Enzymatic synthesis of novel pyrrole esters and their thermal stability. PMC. [online] Available at: [Link]

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• Yaylayan, V. A., & Locas, C. P. (2001). Elucidation of the mechanism of pyrrole formation during thermal degradation of (13)C-labeled L-serines. ResearchGate. [online] Available at: [Link]

• Bąk, A., et al. (2023). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. MDPI. [online] Available at: [Link]

• Gicevicius, M., et al. (2018). Synthesis and characterization of poly(thiophene-co-pyrrole) conducting copolymer nanoparticles via chemical oxidative polymerization. ResearchGate. [online] Available at: [Link]

• Al-Lami, A. K. A. (n.d.). Synthesis and Thermal Characterization of Copolymers Containing Amino Acids. IISTE.org. [online] Available at: [Link]

• ResearchGate. (n.d.). The synthesis of pyrrole derivatives based on natural amino acids by microwave-assisted tandem transformation. [online] Available at: [Link]

• Riesen, R., & Widmann, G. (2021). Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. PMC. [online] Available at: [Link]

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Comprehensive Comparison Guide: Analytical Modalities for Validating Pyrrole-2-Carbaldehyde Schiff Bases

As coordination chemistry evolves, Schiff bases derived from pyrrole-2-carbaldehyde have emerged as highly versatile ligands. Their unique structural features—incorporating both hard nitrogen and soft donor atoms (when condensed with amines or thiols)—enable the stabilization of various transition metals, yielding complexes with potent catalytic and biological properties.

However, validating the exact structure of these molecules presents a significant analytical challenge. Researchers must account for thione-thiol tautomerism, deprotonation events, and complex coordination geometries (e.g., distinguishing between cis and trans square-planar configurations). This guide objectively compares the performance of primary analytical modalities—FTIR, NMR, and Single-Crystal X-ray Diffraction (SCXRD)—providing a causality-driven framework and self-validating protocols for structural elucidation.

Modality Comparison: Strengths and Limitations

No single analytical technique provides a complete structural picture. The table below compares the performance, resolution, and limitations of the three primary modalities used to validate pyrrole-2-carbaldehyde Schiff bases.

Analytical Modality	Primary Structural Target	Resolution / Output	Key Limitation
FTIR Spectroscopy	Functional group transformations (C=N, N-H, C=S)	Vibrational frequencies (cm⁻¹)	Cannot determine 3D spatial arrangement, absolute stereochemistry, or bulk purity.
NMR Spectroscopy (¹H, ¹³C)	Proton/Carbon environments, tautomeric states	Chemical shifts (ppm), coupling constants (Hz)	Paramagnetic metal complexes (e.g., Cu²⁺) cause severe line broadening, rendering spectra unreadable.
Single-Crystal X-ray Diffraction	Absolute 3D geometry, exact bond lengths/angles	Atomic coordinates (Å)	Requires high-quality, defect-free single crystals; highly sensitive to solvent inclusion and twinning.

Quantitative Benchmarks for Structural Validation

When pyrrole-2-carbaldehyde is condensed with an amine (e.g., ethylenediamine or S-allyldithiocarbazate), the resulting azomethine (C=N) linkage is the primary site of metal coordination. Understanding the expected spectral shifts is critical for validation.

Compound State	Azomethine ν(C=N) (cm⁻¹)	Azomethine ¹H Shift (ppm)	Pyrrole N-H Shift (ppm)	Typical Coordination Geometry
Free Ligand (HL)	1630 – 1645	7.80 – 8.10	10.90 – 11.10	N/A
Diamagnetic Complex (e.g., Ni²⁺)	1610 – 1625	7.40 – 7.60	10.60 – 10.80	Square Planar (cis)
Paramagnetic Complex (e.g., Cu²⁺)	1605 – 1620	Broadened / Invisible	Broadened / Invisible	Octahedral / Square Planar

Data synthesized from established coordination behaviors of pyrrole-2-carbaldehyde derivatives.

Mechanistic Insights and Self-Validating Protocols

To ensure scientific integrity, experimental protocols must be designed as self-validating systems. Below are the step-by-step methodologies for each modality, emphasizing the causality behind the experimental choices.

A. FTIR Spectroscopy: Functional Group Tracking

Causality: Coordination of the Schiff base to a metal ion through the azomethine nitrogen reduces the electron density in the C=N bond. This weakens the double-bond character, causing the ν(C=N) absorption frequency to shift to lower wavenumbers (from ~1630 cm⁻¹ down to 1610–1625 cm⁻¹)1[1].

Self-Validating Protocol:

• Background Calibration: Perform a background scan of the empty sample compartment. Validation Check: Ensure the absence of anomalous CO₂ (~2350 cm⁻¹) and H₂O (~3300 cm⁻¹) peaks, which could mask the critical pyrrole N-H stretching frequencies.

• Matrix Preparation: Grind 1-2 mg of the synthesized Schiff base with 100 mg of anhydrous KBr. Causality: KBr is highly transparent in the mid-IR region (4000–400 cm⁻¹) and prevents signal saturation.

• Pellet Pressing: Apply 10 tons of pressure under a vacuum for 2 minutes to form a translucent pellet.

• Data Acquisition & Verification: Scan from 4000 to 400 cm⁻¹. Validation Check: Confirm the presence of the new M-N (metal-nitrogen) band in the far-IR region (460–530 cm⁻¹) to definitively prove coordination, rather than merely relying on the C=N shift.

B. High-Resolution NMR Spectroscopy (¹H and ¹³C)

Causality: In diamagnetic complexes (like square-planar Ni²⁺ species), the azomethine proton undergoes a distinct upfield shift. This occurs because the metal center's electron cloud shields the proton, altering its local magnetic environment 2[2]. Furthermore, the disappearance of the thioamide -NH proton signal confirms ligand deprotonation upon complexation.

Self-Validating Protocol:

• Sample Dissolution: Dissolve 5-10 mg of the compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Causality: Deuterium provides a lock signal to stabilize the spectrometer's magnetic field.

• Internal Standardization: Add 0.01% Tetramethylsilane (TMS). Validation Check: The TMS peak must appear exactly at 0.00 ppm. If it drifts, the spectrum must be recalibrated to prevent misassignment of the azomethine shift.

• Acquisition: Run ¹H NMR at 400 MHz or higher.

• Purity Verification: Validation Check: Integrate the residual non-deuterated solvent peak (e.g., 7.26 ppm for CHCl₃). If extraneous aliphatic peaks are present, the sample contains unreacted starting amines and must be recrystallized before proceeding to X-ray diffraction.

C. Single-Crystal X-Ray Diffraction (SCXRD)

Causality: While spectroscopic methods infer connectivity, SCXRD is the only modality that unambiguously resolves 3D geometries. It confirms whether the ligand acts as a bidentate (N,S) or tridentate (S,N,N) chelator, and precisely measures the bond elongation that occurs when a C=S double bond transitions to a C-S single bond upon metal coordination 3[3].

Self-Validating Protocol:

• Crystal Growth: Dissolve the pure complex in a minimum volume of acetonitrile. Allow slow evaporation at room temperature over 48-72 hours. Causality: Slow evaporation minimizes nucleation sites, promoting the growth of single, defect-free crystals rather than microcrystalline powders.

• Mounting: Select a crystal with dimensions roughly 0.50 × 0.20 × 0.10 mm and mount it on a glass fiber using inert oil.

• Diffraction & Refinement: Collect data using Mo Kα radiation (λ = 0.71073 Å). Solve the structure using direct methods (e.g., SHELXT).

• Crystallographic Validation: Validation Check: The final refinement must yield an R₁ factor of < 0.05 (5%). A higher R-value indicates severe disorder, twinning, or solvent loss, meaning the structural assignment cannot be trusted and crystallization must be repeated.

Structural Validation Workflow

The logical progression of validating a pyrrole-2-carbaldehyde Schiff base moves from rapid functional group identification to absolute 3D structural confirmation.

Workflow for the structural validation of pyrrole-2-carbaldehyde Schiff bases.

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A Comparative Guide to the Elemental Analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Introduction: 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is a substituted pyrrole derivative. Pyrrole scaffolds are of significant interest in medicinal chemistry due to their presence in numerous biologically active compounds and natural products.[1][2] As with any novel compound synthesized for research or drug development, rigorous characterization is essential to confirm its identity, purity, and empirical formula. Elemental analysis is a fundamental, quantitative technique that provides the mass fractions of carbon (C), hydrogen (H), and nitrogen (N) within a sample.[3] This data is crucial for verifying that the synthesized compound matches its theoretical molecular formula.

This guide provides an in-depth look at the elemental analysis of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde. We will detail its theoretical composition, present a comparative analysis with a related published compound, outline a comprehensive experimental protocol for CHN analysis, and discuss the interpretation of the resulting data.

Theoretical Elemental Composition: The Purity Benchmark

The first step in elemental analysis is to calculate the theoretical or expected elemental composition from the molecular formula. This calculation serves as the gold standard against which experimental results are measured.

The molecular structure of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde leads to the molecular formula: C₈H₁₂N₂O .

Based on this formula, the theoretical elemental percentages are calculated as follows:

• Molecular Weight: 152.19 g/mol

• Carbon (C): (8 * 12.011) / 152.19 * 100% = 63.13%

• Hydrogen (H): (12 * 1.008) / 152.19 * 100% = 7.95%

• Nitrogen (N): (2 * 14.007) / 152.19 * 100% = 18.41%

These theoretical values are summarized in the table below.

Element	Symbol	Theoretical Mass %
Carbon	C	63.13%
Hydrogen	H	7.95%
Nitrogen	N	18.41%

Comparative Analysis: Evaluating Experimental Data

While specific experimental data for 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is not publicly available in the reviewed literature, we can demonstrate the comparative process using a different pyrrole derivative from a published study. This illustrates how researchers correlate experimental findings with theoretical values to validate a compound's structure and purity.

Let's consider the compound 3-[2-(4-methylphenyl)-2-oxoethylidene]quinoxaline-2(1H)-one from a study on pyrrole-2,3-dione synthesis.[4]

Molecular Formula: C₁₇H₁₄N₂O₂

The table below compares the calculated theoretical values with the actual experimental ("Found") values reported in the study.[4]

Element	Theoretical Mass % (C₁₇H₁₄N₂O₂)	Experimental Mass % (Found)[4]	Deviation
Carbon (C)	73.37%	73.51%	+0.14%
Hydrogen (H)	5.07%	4.98%	-0.09%
Nitrogen (N)	10.07%	9.98%	-0.09%

In synthetic chemistry, an experimental result that falls within ±0.4% of the theoretical value is generally considered strong evidence of compound purity. The data for the comparative compound, with deviations well within this range, provides high confidence in its structural assignment.

Experimental Protocol: CHN Combustion Analysis

The gold standard for determining the carbon, hydrogen, and nitrogen content in organic compounds is CHN combustion analysis.[5] This technique involves the complete combustion of the sample in a high-oxygen environment, followed by the quantitative detection of the resulting gases.

Principle of Operation

A precisely weighed organic sample is combusted at high temperatures (≥900 °C). The resulting gases (CO₂, H₂O, and N₂) are swept by a carrier gas (typically helium) through a series of traps and columns to separate them before they reach the detectors. A thermal conductivity detector then quantifies the amount of each gas relative to a calibrated standard.

Step-by-Step Methodology

• Sample Preparation:

  • Ensure the sample of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is homogenous and completely dry. The presence of residual solvents (e.g., ethanol, ethyl acetate) will lead to erroneously high carbon and hydrogen readings. Dry the sample under a high vacuum for several hours.

  • The amine groups in the molecule may make it hygroscopic. Handle the sample in a low-humidity environment or a glovebox to prevent water absorption, which would inflate hydrogen and oxygen content.

• Instrument Calibration:

  • Calibrate the CHN analyzer using a certified organic standard with a known elemental composition (e.g., Acetanilide). This step is critical for ensuring the accuracy of the detector response.

• Sample Weighing and Encapsulation:

  • Using a microbalance, accurately weigh 1-3 mg of the dried sample into a small tin or silver capsule.

  • Seal the capsule tightly to encase the sample, ensuring no loss of material.

• Analysis Execution:

  • Place the encapsulated sample into the instrument's autosampler.

  • Initiate the analysis sequence. The instrument will drop the sample into a high-temperature combustion furnace flushed with pure oxygen.

  • Heterocyclic nitrogen compounds can sometimes be difficult to combust completely.[6] Modern elemental analyzers often have options to extend the oxygen exposure time to ensure full conversion of nitrogen to N₂ gas, preventing the formation of nitrogen oxides that could lead to inaccurate results.[6]

• Data Processing:

  • The instrument's software will integrate the detector signals for CO₂, H₂O, and N₂.

  • Using the calibration data, the software calculates the absolute amounts of C, H, and N in the sample and presents them as a percentage of the total sample mass.

Workflow Visualization and Data Interpretation

The entire process, from sample preparation to final data validation, can be visualized as a clear workflow.

Caption: Workflow for CHN Elemental Analysis.

Interpreting Deviations

• Within ±0.4%: The experimental data strongly supports the proposed molecular formula and indicates a high degree of sample purity.

• Greater than ±0.4%: Significant deviation suggests potential issues:

  • High C and H: May indicate the presence of residual organic solvents.

  • High H: Could be due to absorbed water, especially for a hygroscopic compound.

  • Low C, H, N: Suggests the presence of an inorganic impurity (e.g., silica gel from chromatography, salts) that does not combust.

  • Low N: Can sometimes result from incomplete combustion of stable heterocyclic rings.[6]

Conclusion

Elemental analysis is an indispensable technique in chemical research and development for the structural validation and purity assessment of novel molecules like 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde. By comparing robust experimental data, obtained through a meticulous protocol, with theoretically calculated values, researchers can confidently confirm the empirical formula of a synthesized compound. A result within the accepted ±0.4% deviation provides a foundational piece of evidence, which, alongside spectroscopic data (NMR, IR, MS), completes the comprehensive characterization required for publication and further investigation.

References

• Patel, T. M., & Patel, A. M. (n.d.). Study of Novel Pyrrole Derivatives. International Journal of Pharmaceutical Research and Allied Sciences. Retrieved from [Link]

• El-Metwaly, A. M., et al. (2022). Synthesis and Toxicological Effect of Some New Pyrrole Derivatives as Prospective Insecticidal Agents against the Cotton Leafworm, Spodoptera littoralis (Boisduval). ScienceOpen. Retrieved from [Link]

• Gomha, S. M., et al. (2022). New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. Molecules. Retrieved from [Link]

• Geronikaki, A., et al. (2023). Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. MDPI. Retrieved from [Link]

• Yang, Z. (n.d.). Comparison of Kjeldahl and the Elemental Analysis Methods for Determination of Nitrogen Content in Raw Natural Rubber. ResearchGate. Retrieved from [Link]

• NIST. (n.d.). 1H-Pyrrole-2-carboxaldehyde. NIST Chemistry WebBook. Retrieved from [Link]

• LECO Corporation. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Retrieved from [Link]

• Koca, M., et al. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines. ACG Publications. Retrieved from [Link]

• ELTRA. (n.d.). Elemental Analysis - Organic & Inorganic Compounds. Retrieved from [Link]

• Wikidata. (n.d.). pyrrole-2-carboxaldehyde. Retrieved from [Link]

• Netala, V. R., & Tartte, V. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. MDPI. Retrieved from [Link]

• Wu, X., et al. (2018). Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3-H to C=O Oxidation. Organic Chemistry Portal. Retrieved from [Link]

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Navigating the Conductive Landscape of N-Substituted Polypyrroles: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced interplay between molecular structure and material properties is paramount. This guide provides an in-depth comparison of the electrical conductivity of polypyrrole (PPy) polymers derived from various N-substituted pyrrole monomers. We will explore the causal relationships behind experimental choices and present supporting data to illuminate the path toward designing next-generation conductive materials.

Polypyrrole has long been a subject of intense research due to its inherent conductivity, environmental stability, and biocompatibility.[1] The ability to modify its structure through N-substitution opens up a vast design space for tuning its properties for specific applications, ranging from electronic devices to biomedical sensors.[1] However, the introduction of substituents at the nitrogen atom of the pyrrole ring can have profound, and sometimes counterintuitive, effects on the resulting polymer's conductivity.[1] This guide will dissect these effects, providing a clear and objective comparison based on experimental evidence.

The Synthetic Pathway: Crafting Conductive Polymers

The conductivity of N-substituted polypyrroles is intrinsically linked to their synthesis. Both chemical and electrochemical polymerization methods are widely employed, each offering distinct advantages and influencing the final material's properties.[1][2]

Experimental Protocol: Chemical Oxidative Polymerization

Chemical oxidative polymerization is a versatile and scalable method for producing polypyrrole powders.[3] The choice of oxidant is a critical parameter, with ferric chloride (FeCl₃) being a common and effective option.[1][3]

Step-by-Step Methodology:

• Monomer Solution Preparation: Dissolve the desired N-substituted pyrrole monomer in a suitable solvent (e.g., deionized water, acetonitrile) to a specific concentration (e.g., 0.1 M).

• Oxidant Solution Preparation: Separately, prepare a solution of the oxidant (e.g., FeCl₃) in the same solvent, typically at a higher concentration (e.g., 0.2 M).

• Polymerization: Slowly add the oxidant solution to the monomer solution while stirring vigorously at a controlled temperature (e.g., room temperature). The reaction mixture will typically change color, indicating the onset of polymerization.

• Reaction Quenching and Purification: After a predetermined reaction time (e.g., 4 hours), quench the reaction by adding a non-solvent like methanol.

• Washing and Drying: Filter the resulting polymer precipitate and wash it extensively with the solvent and then with a non-solvent to remove any unreacted monomer, oxidant, and oligomers.

• Drying: Dry the purified polymer powder under vacuum at an elevated temperature (e.g., 60°C) to a constant weight.

The causality behind this protocol lies in the controlled oxidation of the monomer, leading to the formation of radical cations that subsequently couple to form the polymer chain. The oxidant not only initiates the polymerization but also acts as a dopant, introducing charge carriers into the polymer backbone, which is essential for conductivity.[4]

Diagram: Chemical Oxidative Polymerization Workflow

Caption: Workflow for chemical oxidative polymerization of N-substituted pyrroles.

Experimental Protocol: Electrochemical Polymerization

Electrochemical polymerization offers precise control over the thickness and morphology of the resulting polymer film, which is directly deposited onto an electrode surface.[1][5]

Step-by-Step Methodology:

• Electrolyte Preparation: Prepare a solution containing the N-substituted pyrrole monomer (e.g., 0.1 M) and a supporting electrolyte (e.g., 0.1 M lithium perchlorate, LiClO₄) in a suitable solvent like acetonitrile.

• Electrochemical Cell Setup: Assemble a three-electrode electrochemical cell with a working electrode (e.g., platinum, gold, or indium tin oxide-coated glass), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/AgCl).

• Electropolymerization: Apply a constant potential (potentiostatic), constant current (galvanostatic), or a potential sweep (cyclic voltammetry) to the working electrode.[1] The specific potential or current will depend on the oxidation potential of the monomer.

• Film Deposition: A polymer film will form and grow on the surface of the working electrode. The thickness of the film can be controlled by the duration of the polymerization and the charge passed.

• Washing and Drying: After deposition, carefully remove the electrode from the cell, rinse it with the solvent to remove any residual monomer and electrolyte, and then dry it under a stream of inert gas or in a vacuum.

This method allows for the in-situ formation of a doped, conductive polymer film directly on a substrate, making it ideal for applications in electronic devices.[1] The applied potential drives the oxidation of the monomer at the electrode surface, leading to polymerization and simultaneous doping by the anions from the supporting electrolyte.

Measuring the Flow: Conductivity Characterization

The four-point probe method is a standard and reliable technique for measuring the sheet resistance of thin films, from which the bulk conductivity can be calculated.

Experimental Protocol: Four-Point Probe Conductivity Measurement

• Sample Preparation: For chemically synthesized polymers, press the powder into a pellet of known thickness. For electrochemically synthesized films, use the film-coated electrode directly.

• Probe Placement: Place the four-point probe head, consisting of four equally spaced, co-linear probes, in contact with the surface of the polymer sample.

• Current Application: Pass a known DC current through the two outer probes.

• Voltage Measurement: Measure the voltage difference between the two inner probes.

• Conductivity Calculation: The sheet resistance (Rs) is calculated using the formula: Rs = (π/ln(2)) * (V/I). The bulk conductivity (σ) is then calculated as σ = 1 / (Rs * t), where 't' is the thickness of the sample.

This method minimizes the influence of contact resistance, providing a more accurate measurement of the intrinsic conductivity of the material.

The Impact of N-Substitution: A Comparative Analysis

The nature of the substituent at the nitrogen atom of the pyrrole ring dramatically influences the conductivity of the resulting polymer. This is due to a combination of steric and electronic effects that alter the polymer's structure and charge transport properties.[6]

N-Substituent	Typical Conductivity (S/cm)	Key Influencing Factors
Unsubstituted (H)	10⁻³ to 100[5]	High degree of conjugation, planar chain structure allows for efficient charge transport.
Methyl (-CH₃)	Lower than unsubstituted PPy	Steric hindrance from the methyl group can disrupt the planarity of the polymer backbone, reducing conjugation and charge mobility.[1]
Ethyl (-C₂H₅)	Generally lower than N-methyl	Increased steric bulk compared to the methyl group further disrupts chain planarity.
Phenyl (-C₆H₅)	Significantly lower than alkyl-substituted	The bulky phenyl group causes significant twisting of the polymer backbone, severely hindering inter-chain and intra-chain charge transport.
Long Alkyl Chains (-CnH₂n+₁)	Decreases with increasing chain length	The long, insulating alkyl chains can act as barriers to charge hopping between polymer chains. However, they can also improve solubility.[1]
Functional Groups (e.g., -COOH, -OH)	Varies depending on the group	Can introduce electronic effects and potential for hydrogen bonding, which may influence doping levels and polymer morphology.[6]

It is crucial to note that the conductivity values can vary significantly depending on the synthesis conditions, dopant used, and measurement technique.

The general trend observed is that increasing the steric bulk of the N-substituent leads to a decrease in conductivity.[1][7] This is primarily because bulky substituents force the pyrrole rings to twist out of the plane of the polymer backbone, disrupting the π-orbital overlap necessary for efficient charge delocalization. This disruption in conjugation length effectively reduces the mobility of charge carriers (polarons and bipolarons) along the polymer chain.[4]

Diagram: Impact of N-Substitution on Polymer Structure

Caption: Steric hindrance from N-substituents disrupts polymer chain planarity.

Concluding Remarks: Tailoring Conductivity Through Molecular Design

The N-substitution of pyrrole provides a powerful tool for tuning the properties of polypyrrole. While unsubstituted polypyrrole generally exhibits the highest conductivity due to its planar, highly conjugated structure, the introduction of N-substituents, although often detrimental to conductivity, can impart other desirable properties such as improved solubility and processability.[1][8] For researchers and drug development professionals, the choice of N-substituent represents a critical design parameter that must be carefully considered in the context of the intended application. A thorough understanding of the structure-property relationships outlined in this guide is essential for the rational design of novel conductive polymers with tailored functionalities.

References

• Polypyrrole Derivatives: Preparation, Properties and Applic
• Potential-Driven Conductivity of Polypyrroles, Poly-N-Alkylpyrroles, and Polythiophenes: Role of the Pyrrole NH Moiety in the Doping-Charge Dependence of Conductivity.
• Synthesis And Structural Study of Polypyrrole Prepared via Different Routes Using Potassium Permangan
• The Electrochemical Properties of N-Substituted Pyrrole/Pyrrole Copolymers.
• Synthesis and Properties of an N-Substituted Polypyrrole with Liquid Crystalline Moieties.
• Synthesis and characterization of conductive polypyrrole with improved conductivity and processability.
• Synthesis and Characterization of Conductive Polypyrrole: The Influence of the Oxidants and Monomer on the Electrical, Thermal, and Morphological Properties.
• Structure and conductivity in substituted polypyrroles. Part 1.
• Polypyrrole: Comprehensive Analysis Of Synthesis, Properties, And Advanced Applications In Conductive Polymer Technology.
• The effect of N-α substitution on the formation of electroactive PPy...
• Effect of N-α Substitution on the Electropolymerization of N-Substituted Pyrroles: Structure–Reactivity Relationship Studies.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde was not located during the information retrieval process. The following disposal procedures are based on the chemical properties of its constituent functional groups—a pyrrole ring, a reactive aldehyde, and an aminopropyl side chain—and established best practices for laboratory chemical waste management. Researchers must always consult their institution's Environmental Health and Safety (EHS) department for specific disposal protocols and comply with all local, state, and federal regulations.[1]

Hazard Assessment and Characterization

1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde is a multifunctional compound. Its safe disposal requires an understanding of the hazards associated with each of its structural components: the pyrrole ring, the aldehyde group, and the primary amine. Lacking a specific SDS, a conservative approach that addresses the risks of all three is mandatory.

The aldehyde functional group suggests potential for irritation to the skin, eyes, and respiratory system.[2][3] The amine group introduces basicity and the potential for corrosive action, as well as environmental hazards, particularly to aquatic life.[4] The pyrrole moiety itself is a flammable, toxic liquid that requires careful handling.[5] Therefore, 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde must be treated as a hazardous substance.

Functional Group	Associated Potential Hazards	Rationale & Causality
Pyrrole	Flammability, Acute Toxicity (Oral), Skin/Eye Irritation, Environmental Hazard.[5][6]	The aromatic heterocyclic ring contributes to the compound's overall toxicity and flammability. Its mobility in soil and water systems necessitates containment.[5]
Aldehyde	Skin, Eye, and Respiratory Irritation.[2][3][7]	Aldehydes are reactive electrophiles that can react with biological nucleophiles, leading to irritation and potential sensitization.
Amine (Primary)	Corrosivity (Skin/Eyes), Aquatic Toxicity, Incompatibility with acids and oxidizers.[4]	The lone pair of electrons on the nitrogen atom imparts basicity, which can cause chemical burns. Amines can be harmful to aquatic ecosystems and react vigorously with incompatible materials.[4]

Personal Protective Equipment (PPE)

Due to the compound's irritant and potentially corrosive nature, robust personal protective equipment is non-negotiable during all handling and disposal stages.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[8]

• Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher splash risk, a face shield should be worn in addition to goggles.[2][3]

• Skin and Body Protection: A standard laboratory coat is required to protect skin and clothing.[8] Ensure legs and feet are covered.

• Respiratory Protection: All handling of the compound, especially the solid form or concentrated solutions, should be performed inside a certified chemical fume hood to prevent inhalation of vapors or dust.[8]

Waste Segregation and Collection Protocol

Proper segregation is the cornerstone of safe chemical waste management, preventing dangerous reactions and ensuring compliant disposal.[9][10] Never mix this waste stream with others without explicit approval from your EHS department.

Step 1: Characterize and Segregate Your Waste

Identify the form of the waste containing 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

• Solid Waste: This includes the neat compound, as well as contaminated items like weighing paper, gloves, and pipette tips.

• Liquid Waste (Organic): Solutions of the compound in non-halogenated organic solvents.

• Liquid Waste (Aqueous): Solutions of the compound in water or buffered systems. Note: Due to its aquatic toxicity, this waste stream must not be disposed of down the drain.[4]

• Empty Containers: Original containers or those that held the compound must be treated as hazardous waste until properly decontaminated.[7]

Step 2: Use Designated, Compatible Waste Containers

Select appropriate containers for each waste stream.

• Container Material: Use containers made of a compatible material, such as high-density polyethylene (HDPE) or glass for liquid waste.[7][8] Ensure the container is in good condition with a secure, leak-proof lid.

• Solid Waste: Collect solid waste in a designated hazardous solid waste container, which may be a labeled pail or a double-bagged system within a rigid container.[1]

• Liquid Waste: Use separate, clearly labeled carboys for organic and aqueous waste. Do not overfill liquid containers; leave at least 10-20% of headspace to allow for expansion.[7]

Step 3: Label Containers Clearly and Accurately

Proper labeling is essential for safety and regulatory compliance.[10]

• Affix a "Hazardous Waste" label to the container immediately upon starting waste collection.

• Write the full chemical name: "1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde".

• List all other constituents in the container, including solvents and their approximate percentages.

• Keep the container closed at all times except when adding waste.

The following diagram outlines the logical workflow for the proper disposal of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Disposal workflow for 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Spill Management

Immediate and correct response to a spill is critical to minimize exposure and environmental contamination.

• Small Spill:

  • Alert personnel in the immediate vicinity.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material like vermiculite, sand, or a commercial spill pillow.[6][11]

  • Carefully collect the absorbent material using non-sparking tools and place it into a sealed, labeled container for disposal as hazardous solid waste.[12]

  • Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.

• Large Spill:

  • Evacuate the area immediately.

  • Alert your institution's EHS or emergency response team.[6]

  • Prevent entry into the affected area.

  • If safe to do so, increase ventilation to the area by opening fume hood sashes.

Final Disposal Procedure

All waste containing 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde must be disposed of through a licensed hazardous waste management company.[4][13]

• Storage: Store the sealed and labeled waste containers in a designated Satellite Accumulation Area (SAA) that is secure and away from incompatible materials.

• Arrange Pickup: Once a waste container is full (around 80% capacity) or waste generation is complete, arrange for pickup by your institution's EHS department or its contracted hazardous waste vendor.[1]

• Documentation: Complete all required waste disposal forms and manifests accurately. These documents track the waste from its point of generation to its final disposal, a process known as "cradle-to-grave" management.[14]

Regulatory Compliance

The disposal of this chemical is governed by the Resource Conservation and Recovery Act (RCRA), which is enforced by the U.S. Environmental Protection Agency (EPA) and associated state agencies.[15] Your institution's EHS department is the primary resource for ensuring your laboratory's procedures are in full compliance with these regulations. Always prioritize their guidance.

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• Water Corporation. (n.d.).
• Labor Security System. (n.d.).
• Safety Data Sheet. (2025, December 18). Pyrrole-2-carboxaldehyde.
• University of Wisconsin–Madison. (n.d.). Chemical Waste Disposal Guidelines.
• ThermoFisher. (2025, September 7).
• Santa Cruz Biotechnology. (n.d.). Pyrrole.
• National Center for Biotechnology Information. (n.d.).
• BenchChem. (n.d.).
• BenchChem. (n.d.).
• Tetra Tech. (2022, July 12).
• Aldex®. (n.d.). Aldehyde Disposal Made Easy.
• ERG Environmental. (n.d.).
• Fisher Scientific. (2025, December 25).
• Sigma-Aldrich. (2025, November 6).
• Safety D
• Physikalisch-Technische Bundesanstalt. (n.d.).
• Trimeric Corporation. (2016).
• Sigma-Aldrich. (2025, November 6).
• University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures.
• U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste.
• U.S. Environmental Protection Agency. (2026, February 12). Hazardous Waste.
• BenchChem. (2025, December).
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• E3S Web of Conferences. (n.d.). Reduction of waste disposed to the environment through recycling of unused methyldiethanolamine.

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A Researcher's Guide to the Safe Handling of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

This guide provides essential safety protocols and personal protective equipment (PPE) recommendations for researchers, scientists, and drug development professionals working with 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde. By understanding the chemical nature of this compound and adhering to the following procedures, you can ensure a safe and secure laboratory environment. The guidance herein is synthesized from established safety protocols for handling hazardous organic compounds, specifically aldehydes and pyrrole derivatives.

Understanding the Hazard: A Proactive Approach to Safety

• The Aldehyde Moiety : Aldehydes are known for their reactivity and potential to cause irritation to the skin, eyes, and respiratory system.[1][2][3][4] They can act as sensitizers, leading to allergic reactions upon repeated exposure.[1] Inhalation of aldehyde vapors can be harmful and may lead to respiratory distress.[1][5]

• The Pyrrole Core : The pyrrole ring system, present in many biologically active molecules, also requires careful handling. Pyrrole and its derivatives can be toxic if ingested or inhaled and may cause serious eye irritation.[6][7][8][9][10]

Given these characteristics, 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde should be treated as a hazardous substance, and all handling procedures must be conducted with appropriate caution and the use of proper engineering controls and personal protective equipment.

Engineering Controls: Your First Line of Defense

Before any personal protective equipment is considered, proper engineering controls must be in place to minimize exposure. These are non-negotiable for handling this and other potentially hazardous chemicals.

• Chemical Fume Hood : All work with 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde, including weighing, preparing solutions, and running reactions, must be conducted in a certified chemical fume hood.[6][8][11] This is the most critical engineering control for preventing the inhalation of vapors.

• Ventilation : Ensure that the laboratory has adequate general ventilation.

• Safety Equipment : An operational eyewash station and a safety shower must be readily accessible in the immediate vicinity of where the compound is handled.[2][6]

Personal Protective Equipment (PPE): A Multi-Layered Approach

A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure. The following table summarizes the recommended PPE for various laboratory operations involving 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Safety Goggles and Face Shield	Chemical splash goggles that meet ANSI Z87.1 or EN 166 standards are essential to protect against splashes.[1][11] A full face shield should be worn over the goggles, especially when handling larger quantities or during procedures with a high risk of splashing.[11][12]
Hands	Chemical-Resistant Gloves	Nitrile or butyl rubber gloves are highly recommended for handling aldehydes.[1] Latex gloves are not suitable as they offer poor protection.[1] Double gloving is advised for enhanced protection. Always inspect gloves for any signs of degradation or puncture before use.[6]
Body	Laboratory Coat and Chemical Apron	A flame-resistant lab coat, fully buttoned, is required. A chemical-resistant apron should be worn over the lab coat to provide an additional layer of protection against spills and splashes.[8][12]
Respiratory	Respirator (as needed)	All work should be conducted in a chemical fume hood to minimize inhalation risk.[8] In the event of a spill or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1][5][12]
Feet	Closed-toe Shoes	Shoes should be made of a non-porous material to protect against spills.[12]

Step-by-Step Handling and Disposal Plan

A systematic workflow is crucial for the safe handling and disposal of 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

Experimental Workflow

• Preparation : Before starting any work, ensure the chemical fume hood is functioning correctly. Don all required PPE as outlined in the table above.

• Dispensing : Carefully weigh and dispense the chemical, avoiding the generation of dust or aerosols.

• Reaction Setup : If used in a reaction, ensure the apparatus is securely clamped and that any potential for leaks is minimized.

• Post-Reaction : Quench the reaction safely and work up the material within the fume hood.

• Decontamination : Clean all glassware and equipment thoroughly. Decontaminate the work area in the fume hood.

Waste Disposal

• Segregation : All liquid and solid waste contaminated with 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde must be collected in a dedicated, clearly labeled hazardous waste container.

• Labeling : The waste container must be labeled with "Hazardous Waste" and the full chemical name: "1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde".

• Storage : Store the sealed waste container in a designated, well-ventilated secondary containment area, away from incompatible materials.

• Disposal : Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office. Do not dispose of this chemical down the drain.[8]

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is critical.

• Inhalation : Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[11]

• Skin Contact : Remove all contaminated clothing immediately. Wash the affected skin area with copious amounts of soap and water for at least 15 minutes.[1][3] Seek medical attention if irritation persists.

• Eye Contact : Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to rinse under the eyelids.[1][11] Remove contact lenses if present and easy to do so. Seek immediate medical attention from an ophthalmologist.

• Ingestion : Do not induce vomiting. Have the person drink two glasses of water at most. Seek immediate medical attention.[11]

• Spills : In case of a spill, evacuate the area and alert your supervisor. If the spill is large, contact your institution's emergency response team. For small spills, and only if you are trained and have the appropriate PPE including respiratory protection, use an inert absorbent material to contain the spill.[6][13] Collect the absorbed material into a sealed container for hazardous waste disposal.

Visualizing the PPE Selection Process

Caption: PPE selection workflow for handling 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde.

References

• What special precautions should be followed to ensure the safe use of aldehydes by healthcare professionals? | Homework.Study.com. Available at: [Link]

• Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures - CDC. Available at: [Link]

• Aldehydes exposure analysis | RPS. Available at: [Link]

• 2 - SAFETY DATA SHEET. Available at: [Link]

• 2 - SAFETY DATA SHEET. Available at: [Link]

• SAFETY DATA SHEET - Carl ROTH. Available at: [Link]

• 1 - SAFETY DATA SHEET. Available at: [Link]

• Pyrrole 2-Carboxaldehyde - Synerzine. Available at: [Link]

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